(R)-Dihydrolipoic acid

• CAS: 119365-69-4

Core Science & Biosynthesis

(R)-Dihydrolipoic Acid: A Comprehensive Technical Guide on its Core Biological Functions

For Researchers, Scientists, and Drug Development Professionals

(R)-Dihydrolipoic acid (DHLA) , the reduced form of (R)-alpha-lipoic acid (R-LA), is a potent endogenous molecule with a diverse and critical range of biological functions. This technical guide provides an in-depth exploration of its core roles in cellular metabolism, antioxidant defense, and signal transduction, presenting quantitative data, detailed experimental methodologies, and visual representations of key pathways to support advanced research and development.

Antioxidant and Redox Regulation

DHLA is a powerful antioxidant, acting through multiple mechanisms to protect against oxidative stress.[1][2][3] Its two thiol groups are key to its potent radical-scavenging abilities.[4]

Direct Radical Scavenging

DHLA directly scavenges a variety of reactive oxygen species (ROS) and reactive nitrogen species (RNS), including hydroxyl radicals, hypochlorous acid, and peroxyl radicals.[1][5] Unlike its oxidized form, lipoic acid (LA), DHLA is a more potent direct antioxidant.[6] Theoretical studies indicate that DHLA is an excellent scavenger of free radicals via a hydrogen transfer mechanism.[7][8]

Regeneration of Other Antioxidants

A pivotal function of DHLA is its ability to regenerate other primary antioxidants from their radical or oxidized states. This recycling activity significantly amplifies the body's overall antioxidant capacity.[9][10]

• Vitamin E (α-tocopherol): DHLA can indirectly regenerate Vitamin E by reducing dehydroascorbate, which in turn reduces the α-tocopheroxyl radical.[11] It can also reduce the chromanoxyl radicals of vitamin E.[5]

• Vitamin C (Ascorbic Acid): DHLA efficiently reduces the ascorbyl radical, thereby regenerating Vitamin C.[5][11]

• Glutathione (GSH): DHLA contributes to maintaining high intracellular levels of GSH, a critical endogenous antioxidant.[9][11] It facilitates the uptake of cystine, a precursor for GSH synthesis.[9]

Metal Chelation

Both LA and its reduced form, DHLA, possess the ability to chelate transition metals such as iron and copper.[2][3] This action helps to prevent the generation of highly reactive hydroxyl radicals through the Fenton and Haber-Weiss reactions.[1]

Quantitative Antioxidant Capacity

The antioxidant effectiveness of DHLA has been quantified in various studies and is consistently shown to be superior to that of LA.

Assay/Parameter	(R)-Dihydrolipoic Acid (DHLA)	Lipoic Acid (LA)	Reference
Peroxynitrite (ONOO⁻) Scavenging	Higher ability	Lower ability	[6]
Galvinoxyl Radical Scavenging	Higher ability	Lower ability	[6]
ABTS⁺• Radical Scavenging	Higher ability	Lower ability	[6]
DPPH Radical Scavenging	Higher ability	Lower ability	[6]
Radicals scavenged in AAPH-induced DNA oxidation	~2.0 radicals	~1.5 radicals	[6]
Radicals scavenged in AAPH-induced erythrocyte hemolysis	~2.0 radicals	~1.5 radicals	[6]
Protection of methyl linoleate from AAPH-induced oxidation	~2.2-fold higher effectiveness	Lower effectiveness	[6]

Role as a Cofactor in Mitochondrial Metabolism

(R)-Lipoic acid, and by extension its reduced form DHLA, is an essential cofactor for several key mitochondrial enzyme complexes involved in energy metabolism.[12][13]

• Pyruvate Dehydrogenase Complex (PDC): Crucial for linking glycolysis to the tricarboxylic acid (TCA) cycle by converting pyruvate to acetyl-CoA.[13]

• α-Ketoglutarate Dehydrogenase Complex (KGDHC): A key enzyme in the TCA cycle.[13]

By supporting these enzymatic reactions, R-LA and DHLA are fundamental to cellular energy production in the form of ATP.[12][14]

Modulation of Cellular Signaling Pathways

DHLA is not merely a passive antioxidant; it actively modulates key signaling pathways that regulate cellular responses to stress, inflammation, and metabolic status.

The Nrf2-ARE Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response.[15][16] DHLA has been shown to activate the Nrf2 signaling pathway.[17][18] This activation leads to the transcription of a suite of protective genes containing the Antioxidant Response Element (ARE) in their promoters, including heme oxygenase-1 (HO-1).[17][18]

A proposed mechanism involves the ERK pathway, where DHLA may upregulate the expression of Nrf2 and HO-1 via this pathway.[17] This leads to a reduction in reactive oxygen species (ROS) and subsequent downregulation of the NLRP3 inflammasome, caspase-1, and IL-1β, thereby exerting anti-inflammatory effects.[17][18]

References

• 1. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. insights.tessmed.com [insights.tessmed.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Dihydrolipoic acid--a universal antioxidant both in the membrane and in the aqueous phase. Reduction of peroxyl, ascorbyl and chromanoxyl radicals [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of antioxidant effectiveness of lipoic acid and dihydrolipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Lipoic acid and dihydrolipoic acid. A comprehensive theoretical study of their antioxidant activity supported by available experimental kinetic data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lipoic acid: energy metabolism and redox regulation of transcription and cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Alpha-Lipoic Acid: Biological Mechanisms and Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Diabetes and Alpha Lipoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nutrined.com [nutrined.com]
• 13. Crystal Structure of Histone Deacetylase 6 Complexed with ( R )-Lipoic Acid, an Essential Cofactor in Central Carbon Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. How Lipoic Acid Preserves Mitochondrial Function - Life Extension [lifeextension.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

The In Vivo Synthesis of (R)-Dihydrolipoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo synthesis pathway of (R)-dihydrolipoic acid, the biologically active, reduced form of lipoic acid. This guide details the enzymatic steps, presents quantitative data, outlines experimental protocols, and provides visual representations of the key pathways and workflows.

Introduction to (R)-Dihydrolipoic Acid Synthesis

(R)-dihydrolipoic acid (DHLA) is a potent antioxidant and a critical cofactor for several mitochondrial enzyme complexes. Its synthesis in vivo is a two-stage process. The first stage is the de novo synthesis of its oxidized precursor, (R)-lipoic acid, which is assembled directly onto its target proteins. The second stage involves the reduction of protein-bound (R)-lipoic acid to (R)-dihydrolipoic acid, a reaction catalyzed by the mitochondrial enzyme dihydrolipoamide dehydrogenase (DLD).

The De Novo Synthesis Pathway of (R)-Lipoic Acid

The synthesis of (R)-lipoic acid is intrinsically linked to mitochondrial fatty acid synthesis (FASII). The pathway involves three key mammalian enzymes: lipoyl(octanoyl) transferase 2 (LIPT2), lipoic acid synthase (LIAS), and lipoyltransferase 1 (LIPT1).

• Octanoyl Group Transfer: The process begins with the transfer of an octanoyl moiety from octanoyl-acyl carrier protein (ACP), an intermediate of the FASII pathway, to the glycine cleavage system H-protein (GCSH). This reaction is catalyzed by LIPT2 .

• Sulfur Insertion: Next, LIAS , an iron-sulfur cluster-containing enzyme, catalyzes the insertion of two sulfur atoms into the octanoyl group at positions C6 and C8, forming the lipoyl moiety covalently attached to GCSH.

• Lipoyl Group Transfer: Finally, LIPT1 transfers the newly synthesized lipoyl group from GCSH to the E2 subunits of other mitochondrial enzyme complexes, such as the pyruvate dehydrogenase complex (PDH), α-ketoglutarate dehydrogenase complex (α-KGDH), and branched-chain α-ketoacid dehydrogenase complex (BCKDH).

There is also a salvage pathway that allows cells to utilize exogenous lipoic acid, although its physiological significance in mammals is less clear. Endogenous synthesis is essential for embryonic development[1][2].

Reduction of (R)-Lipoic Acid to (R)-Dihydrolipoic Acid

The final step in the formation of the active cofactor is the reduction of the protein-bound (R)-lipoic acid.

• Enzyme: Dihydrolipoamide Dehydrogenase (DLD), also known as the E3 component of the α-ketoacid dehydrogenase complexes[3][4].

• Reaction: DLD, a flavoprotein, catalyzes the NAD+-dependent oxidation of the dihydrolipoyl moiety to a lipoyl moiety, with the concomitant reduction of NAD+ to NADH[3][5]. The reverse reaction, the reduction of lipoic acid, is crucial for the antioxidant and cofactor functions of DHLA.

• Regulation: The activity of DLD is regulated by the mitochondrial NAD+/NADH ratio. A high NADH/NAD+ ratio favors the reduced state (DHLA)[6].

Quantitative Data

Precise in vivo concentrations of endogenous (R)-lipoic acid and (R)-dihydrolipoic acid in various mammalian tissues are challenging to determine due to their covalent binding to proteins and the rapid oxidation of DHLA. However, studies in rats have reported endogenous blood levels of lipoic acid to be in the range of 0.05–0.27 µM and brain levels from 0–0.024 µM[7].

Enzyme	Substrate(s)	Product(s)	Km (mM)	Vmax (nM/min)	Organism/Source
Dihydrolipoamide Dehydrogenase (DLD)	Dihydrolipoamide, NAD+	Lipoamide, NADH, H+	1.36 (for a fluorogenic substrate)	3,085	Human (mutant enzyme)
Dihydrolipoamide Dehydrogenase (DLD)	Dihydrolipoamide, NAD+	Lipoamide, NADH, H+	Not Specified	Not Specified	Mammalian

Note: The Vmax value presented is for a mutated form of human DLD and may not represent the wild-type enzyme's kinetics under physiological conditions.

Experimental Protocols

Dihydrolipoamide Dehydrogenase (DLD) Activity Assay (Spectrophotometric)

This protocol measures the dehydrogenase activity of DLD by monitoring the reduction of NAD+ to NADH.

Materials:

• 1 M Potassium phosphate buffer, pH 7.5

• 100 mM EDTA

• 100 mM NAD+

• 100 mM Dihydrolipoamide (prepare fresh)

• Mitochondrial extract or purified DLD

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Prepare a reaction mixture (e.g., 1 mL final volume) containing:

  • 100 mM Potassium phosphate buffer, pH 7.5

  • 1 mM EDTA

  • 1 mM NAD+

  • Appropriate amount of mitochondrial extract or purified DLD.

• Incubate the mixture for 5 minutes at 37°C to equilibrate.

• Initiate the reaction by adding 1 mM dihydrolipoamide.

• Immediately monitor the increase in absorbance at 340 nm for 5-10 minutes.

• Calculate the rate of NADH formation using the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹).

Quantification of Lipoic Acid and Dihydrolipoic Acid by HPLC

This method allows for the simultaneous quantification of lipoic acid and dihydrolipoic acid in biological samples.

Materials:

• HPLC system with a C18 reverse-phase column

• UV or electrochemical detector

• Acetonitrile (ACN)

• Methanol (MeOH)

• Phosphoric acid

• Trichloroacetic acid (TCA) for protein precipitation

• Standards for (R)-lipoic acid and (R)-dihydrolipoic acid

Sample Preparation:

• Homogenize tissue samples in a suitable buffer.

• Precipitate proteins by adding TCA to a final concentration of 5-10% (w/v).

• Centrifuge to pellet the precipitated protein.

• Collect the supernatant for analysis.

HPLC Conditions (Example):

• Mobile Phase: A gradient of acetonitrile and a phosphate buffer (e.g., 50 mM potassium phosphate, pH 2.5).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 215 nm for lipoic acid and electrochemical detection for dihydrolipoic acid.

• Quantification: Generate a standard curve using known concentrations of (R)-lipoic acid and (R)-dihydrolipoic acid standards.

Lipoyl Synthase (LIAS) and Lipoyltransferase (LIPT1) Activity Assays

Direct enzymatic assays for LIAS and LIPT1 are complex and typically involve purified components. Commercially available ELISA kits provide a more accessible method for quantifying the amount of these enzymes in a sample.

Principle of ELISA:

These are sandwich ELISAs where a capture antibody specific for the enzyme is coated on a microplate. The sample is added, and the enzyme is bound by the antibody. A second, detection antibody (often biotinylated) is added, followed by a streptavidin-HRP conjugate and a colorimetric substrate. The intensity of the color is proportional to the amount of enzyme present.

General ELISA Protocol:

• Add standards and samples to the pre-coated microplate wells.

• Incubate to allow the enzyme to bind to the capture antibody.

• Wash the wells to remove unbound components.

• Add the biotinylated detection antibody and incubate.

• Wash the wells.

• Add streptavidin-HRP conjugate and incubate.

• Wash the wells.

• Add the TMB substrate and incubate in the dark.

• Stop the reaction with a stop solution.

• Read the absorbance at 450 nm.

• Calculate the enzyme concentration based on the standard curve.

Alternatively, non-commercial in vitro assays can be performed using purified recombinant enzymes and specific substrates. For LIAS, activity can be measured by monitoring the conversion of an octanoylated peptide substrate to a lipoylated peptide using LC-MS[8]. For LIPT1, the transfer of a lipoyl group from a donor protein (lipoyl-GCSH) to an acceptor protein (apo-E2 subunit of PDH) can be assessed by Western blotting with anti-lipoic acid antibodies[9].

Visualizations

De Novo Synthesis and Reduction of (R)-Lipoic Acid

Caption: De novo synthesis and reduction pathway of (R)-lipoic acid.

Experimental Workflow for DLD Activity Assay

Caption: Workflow for the spectrophotometric DLD activity assay.

Logical Relationship of Lipoic Acid Synthesis and Function

Caption: Logical relationship of (R)-dihydrolipoic acid synthesis and function.

References

• 1. Endogenous Production of Lipoic Acid Is Essential for Mouse Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Endogenous production of lipoic acid is essential for mouse development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dihydrolipoamide dehydrogenase - Wikipedia [en.wikipedia.org]
• 4. DLD gene: MedlinePlus Genetics [medlineplus.gov]
• 5. uniprot.org [uniprot.org]
• 6. Lipoic acid metabolism and mitochondrial redox regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipoic acid: energy metabolism and redox regulation of transcription and cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization and Reconstitution of Human Lipoyl Synthase (LIAS) Supports ISCA2 and ISCU as Primary Cluster Donors and an Ordered Mechanism of Cluster Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protein moonlighting elucidates the essential human pathway catalyzing lipoic acid assembly on its cognate enzymes - PMC [pmc.ncbi.nlm.nih.gov]

chemical properties of (R)-Dihydrolipoic acid

An In-depth Technical Guide on the Chemical Properties of (R)-Dihydrolipoic Acid

Introduction

(R)-Dihydrolipoic acid ((R)-DHLA) is the reduced and biochemically significant form of lipoic acid (LA).[1][2] It is an organosulfur compound featuring a carboxylic acid and a pair of thiol groups, classifying it as a dithiol.[1][2] This potent biological antioxidant plays a crucial role in cellular metabolism and defense against oxidative stress. Unlike its oxidized form, (R)-DHLA's two free thiol groups make it a more reactive and powerful antioxidant.[3] This guide provides a comprehensive overview of the core chemical properties of (R)-DHLA, its antioxidant and chelating mechanisms, and relevant experimental protocols for its characterization, tailored for researchers and professionals in drug development.

Physical and Chemical Properties

(R)-DHLA is characterized by specific physical and chemical properties that dictate its biological function and handling requirements. It is sensitive to oxidation and must be stored under inert, dark, and cold conditions to maintain its stability.[1][3]

Table 1: Physical and Chemical Properties of (R)-Dihydrolipoic Acid

Property	Value / Description	Source(s)
IUPAC Name	(6R)-6,8-bis(sulfanyl)octanoic acid	[4]
Molecular Formula	C₈H₁₆O₂S₂	[4][5]
Molecular Weight	~208.3 g/mol	[4][5]
Appearance	Solid	[5]
Redox Potential	-0.32 V (for the LA/DHLA redox couple)	[6][7][8]
Solubility	Highly soluble in water, ethanol, and methanol.[1] Also soluble in DMSO.[3]	[1][3]
Stability	Sensitive to oxidation and vulnerable to UV irradiation.[1][9] Requires storage under dry, dark, and cold conditions (0-4°C for short term, -20°C for long term).[1][3]	[1][3][9]

Key Chemical Reactions and Mechanisms

The chemical reactivity of (R)-DHLA is centered around its dithiol group, which enables its potent antioxidant and metal-chelating activities.

Antioxidant Activity

(R)-DHLA is considered a universal antioxidant as it is effective in both aqueous and lipid phases.[8] Its antioxidant mechanism is multifaceted, involving direct radical scavenging and regeneration of other endogenous antioxidants.

• Direct Radical Scavenging : (R)-DHLA can directly neutralize a wide range of reactive oxygen species (ROS), including hydroxyl radicals (•OH) and hypochlorous acid (HOCl).[5][10] However, it does not react at significant rates with hydrogen peroxide or the superoxide radical.[10]

• Regeneration of Other Antioxidants : A key feature of (R)-DHLA is its ability to regenerate other primary antioxidants, such as Vitamin C (ascorbate) and Vitamin E (α-tocopherol), from their radical forms.[3][11] This recycling capacity amplifies the body's overall antioxidant defense network. It also helps maintain intracellular levels of glutathione (GSH).[8][12]

Caption: Antioxidant regeneration cascade involving (R)-DHLA.

Metal Chelation

(R)-DHLA is an effective chelating agent for transition metal ions, which can otherwise catalyze oxidative reactions.[6][13]

• Mechanism : It binds to metal ions such as copper (Cu²⁺) and iron (Fe³⁺), forming stable complexes that render the metals redox-inactive.[6][10][13] This action prevents the metal-catalyzed formation of highly reactive hydroxyl radicals (Fenton reaction).

• Selectivity : Studies show that DHLA can chelate and inactivate these metals in small biological complexes without removing them from the active sites of metalloenzymes like superoxide dismutase or aconitase, suggesting a degree of selectivity that prevents disruption of normal enzymatic function.[6][13] Complete inhibition of Cu(II)-mediated ascorbate oxidation is observed at a DHLA:Cu(II) molar ratio of 3:1.[13]

Caption: (R)-DHLA mechanism for inactivating redox-active metal ions.

Pro-oxidant Activity

Under certain in vitro conditions, DHLA can exhibit pro-oxidant properties. For instance, by reducing Fe³⁺ to Fe²⁺, it can accelerate iron-dependent hydroxyl radical generation and lipid peroxidation.[10] This pro-oxidant effect appears to be context-dependent and may be related to the concentration of DHLA and the specific microenvironment.[7][10]

Experimental Protocols

Characterizing the chemical properties of (R)-DHLA often involves assays to quantify its antioxidant potential.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

• Principle : The DPPH radical has a deep violet color with a maximum absorbance around 517 nm. When reduced by an antioxidant, the solution is decolorized. The change in absorbance is proportional to the radical scavenging activity.[14][15]

• Methodology :

  • Reagent Preparation : Prepare a stock solution of (R)-DHLA in a suitable solvent (e.g., ethanol). Prepare a working solution of DPPH in the same solvent to an absorbance of ~1.0 at 517 nm. A positive control, such as Trolox or Ascorbic Acid, should also be prepared.[16]

  • Reaction Setup : In a 96-well plate, add serial dilutions of the (R)-DHLA sample, positive control, and a solvent blank.

  • Initiation : Add the DPPH working solution to all wells. The final reaction volume is typically 200 µL.[16]

  • Incubation : Incubate the plate in the dark at room temperature for 10-30 minutes.[16]

  • Measurement : Measure the absorbance of all wells at 517 nm using a microplate reader.[16]

  • Calculation : The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The results can be expressed as an EC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).

Caption: Experimental workflow for the DPPH antioxidant assay.

Metal-Catalyzed Ascorbate Oxidation Assay

This protocol assesses the ability of DHLA to chelate and inactivate redox-active metal ions.[6][13]

• Principle : Transition metals like Fe(III) or Cu(II) catalyze the oxidation of ascorbate, which can be monitored spectrophotometrically. A chelating agent that renders the metal redox-inactive will inhibit this oxidation.

• Methodology :

  • Reagent Preparation : Prepare solutions of a metal complex (e.g., Fe(III)-citrate or Cu(II)-histidine), ascorbate, and (R)-DHLA in a suitable buffer (e.g., phosphate buffer, pH 7.4).

  • Reaction Setup : In a cuvette, combine the buffer, the metal complex, and varying concentrations of (R)-DHLA.

  • Initiation : Add ascorbate to the cuvette to start the reaction.

  • Measurement : Monitor the decrease in ascorbate concentration over time by measuring the absorbance at 265 nm.

  • Analysis : Compare the rate of ascorbate oxidation in the presence and absence of (R)-DHLA. A significant reduction in the rate indicates effective chelation and redox inactivation of the metal ion.

Conclusion

(R)-Dihydrolipoic acid possesses a unique and powerful set of chemical properties that establish it as a cornerstone of the cellular antioxidant defense system. Its low redox potential, ability to act in both lipid and aqueous environments, capacity to regenerate other key antioxidants, and efficacy in chelating redox-active metals underscore its therapeutic potential.[8][17] However, the potential for pro-oxidant activity under specific conditions warrants further investigation.[7][10] The experimental protocols detailed herein provide a framework for the continued exploration and characterization of this significant biological dithiol for applications in research and drug development.

References

• 1. Buy (R)-dihydrolipoic acid (EVT-279831) | 119365-69-4 [evitachem.com]
• 2. Dihydrolipoic acid - Wikipedia [en.wikipedia.org]
• 3. Buy (R)-dihydrolipoic acid | 119365-69-4 | >98% [smolecule.com]
• 4. (R)-Dihydrolipoic acid | C8H16O2S2 | CID 9834298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Dihydrolipoic Acid | C8H16O2S2 | CID 421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Antioxidant and prooxidant activities of alpha-lipoic acid and dihydrolipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alpha-Lipoic Acid: Biological Mechanisms and Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Degradation and Regeneration of α-Lipoic Acid under the Irradiation of UV Light in the Existence of Homocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The pharmacology of the antioxidant lipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Dihydrolipoic acid lowers the redox activity of transition metal ions but does not remove them from the active site of enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Fully Automated Spectrometric Protocols for Determination of Antioxidant Activity: Advantages and Disadvantages - PMC [pmc.ncbi.nlm.nih.gov]
• 16. abcam.cn [abcam.cn]
• 17. nutrined.com [nutrined.com]

(R)-Dihydrolipoic acid vs alpha-lipoic acid antioxidant activity

An In-Depth Technical Guide to the Comparative Antioxidant Activity of (R)-Dihydrolipoic Acid and Alpha-Lipoic Acid

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Alpha-lipoic acid (ALA), a naturally occurring dithiol compound, and its reduced form, (R)-Dihydrolipoic acid (R-DHLA), constitute a potent redox couple with significant antioxidant capabilities. While both forms exhibit protective functions, R-DHLA is recognized as the more powerful antioxidant. This technical guide provides a comprehensive comparison of the antioxidant activities of R-DHLA and ALA, detailing their mechanisms of action, presenting quantitative comparative data, and outlining the experimental protocols used for their evaluation. We explore their roles in direct radical scavenging, metal chelation, regeneration of other key physiological antioxidants, and modulation of cellular signaling pathways. This document is intended to serve as a critical resource for researchers and professionals in the fields of biochemistry, pharmacology, and drug development.

Introduction: The ALA/DHLA Redox Couple

Alpha-lipoic acid (ALA) is an essential cofactor for mitochondrial dehydrogenase complexes.[1][2] It exists in two enantiomeric forms, (R)-ALA and (S)-ALA, with the R-enantiomer being the naturally occurring form that is covalently bound to enzymes.[3] In biological systems, ALA is readily reduced to dihydrolipoic acid (DHLA), forming the ALA/DHLA redox couple, which has a standard reduction potential of -0.32 V, making it a strong reductant.[1][4] This guide focuses on the antioxidant properties of the biologically active reduced form, (R)-DHLA, in comparison to its oxidized precursor, ALA. Both molecules are amphiphilic, allowing them to exert antioxidant effects in both aqueous and lipid cellular compartments.[1][5]

Chemical Relationship and In-Vivo Reduction

ALA is absorbed from the diet and transported into cells, where it is converted to its more active form, DHLA, by enzymes such as mitochondrial dihydrolipoamide dehydrogenase and cytosolic NAD(P)H-dependent enzymes like glutathione reductase and thioredoxin reductase.[6][7] This intracellular reduction is central to its biological activity, as DHLA is responsible for many of the potent antioxidant effects attributed to ALA supplementation.

Figure 1: Enzymatic Reduction of ALA to DHLA.

Comparative Mechanisms of Antioxidant Action

The antioxidant effects of the ALA/DHLA couple are multifaceted, involving direct quenching of reactive species, chelation of transition metals, and the regeneration of other vital antioxidants.

Direct Scavenging of Reactive Oxygen Species (ROS)

Both ALA and DHLA can neutralize a wide array of ROS. However, DHLA is markedly more effective.[8] They have been shown to scavenge hydroxyl radicals (•OH), hypochlorous acid (HOCl), peroxyl radicals (ROO•), and singlet oxygen.[1][2] Notably, neither form is significantly reactive against hydrogen peroxide (H₂O₂).[1][9] The superior efficacy of DHLA is attributed to its two thiol (-SH) groups, which are more potent radical scavengers than the disulfide bond (S-S) in ALA.[10]

Metal Chelation

Transition metals like iron (Fe²⁺) and copper (Cu²⁺) can catalyze the formation of highly destructive hydroxyl radicals via Fenton-like reactions. Both ALA and DHLA possess the ability to chelate these metal ions, forming stable complexes that prevent them from participating in redox cycling.[1][11] This action is a crucial preventive antioxidant mechanism. However, under certain conditions, DHLA's ability to reduce Fe³⁺ to Fe²⁺ can have a pro-oxidant effect.[9]

Regeneration of Endogenous Antioxidants

A defining feature of the ALA/DHLA system is its ability to regenerate other primary antioxidants, earning it the name "the antioxidant of antioxidants".[1][12] DHLA is a potent enough reducing agent to regenerate vitamins C and E from their radical forms (ascorbyl and chromanoxyl radicals, respectively) and to increase intracellular levels of glutathione (GSH), a cornerstone of cellular antioxidant defense.[1][5][13] This recycling capability amplifies the body's overall antioxidant capacity.

References

• 1. Evidence that α-lipoic acid inhibits NF-κB activation independent of its antioxidant function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 3. mdpi.com [mdpi.com]
• 4. The Ferrous Ion Chelating Assay of Extracts [benthamopenarchives.com]
• 5. Alpha-lipoic acid inhibits TNF-alpha-induced NF-kappaB activation and adhesion molecule expression in human aortic endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Evidence that α-lipoic acid inhibits NF-κB activation independent of its antioxidant function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pjmhsonline.com [pjmhsonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Doubts - ABTS Radical Cation Decolorization Assay - Biochemistry [protocol-online.org]
• 13. Novel Conjugates of 1,3-Diacylglycerol and Lipoic Acid: Synthesis, DPPH Assay, and RP-LC-MS-APCI Analysis - PMC [pmc.ncbi.nlm.nih.gov]

The Central Role of (R)-Dihydrolipoic Acid in Mitochondrial Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

(R)-Dihydrolipoic acid (DHLA), the reduced form of the essential cofactor lipoic acid, stands as a pivotal molecule in the intricate network of mitochondrial metabolism. Its multifaceted functions extend beyond its well-established role as a coenzyme for key metabolic enzymes to encompass potent antioxidant capabilities and the regulation of mitochondrial redox status. This technical guide provides an in-depth exploration of the core functions of (R)-DHLA in mitochondrial metabolism, presenting quantitative data, detailed experimental protocols, and visual representations of its key pathways to support further research and drug development endeavors.

Core Functions of (R)-Dihydrolipoic Acid in Mitochondria

(R)-DHLA's involvement in mitochondrial metabolism can be broadly categorized into two primary domains: its essential role as a covalently bound cofactor in vital enzyme complexes and its function as a powerful soluble antioxidant.

Coenzyme Function in Mitochondrial Dehydrogenase Complexes

The most well-understood role of the lipoic acid/dihydrolipoic acid redox couple is as a covalently bound prosthetic group on the E2 subunit of critical mitochondrial multi-enzyme complexes. This function is indispensable for cellular energy production.[1][2]

• Pyruvate Dehydrogenase Complex (PDC): The PDC catalyzes the irreversible oxidative decarboxylation of pyruvate to acetyl-CoA, a key step that links glycolysis to the citric acid cycle.[2] The lipoyl domain of the E2 component (dihydrolipoyl transacetylase) accepts the hydroxyethyl group from the thiamine pyrophosphate (TPP) cofactor of the E1 subunit, which is subsequently oxidized to an acetyl group and transferred to Coenzyme A. In this process, the lipoic acid moiety is reduced to dihydrolipoic acid and then re-oxidized by the FAD-dependent E3 subunit (dihydrolipoamide dehydrogenase).

• α-Ketoglutarate Dehydrogenase Complex (KGDHC): A critical rate-limiting enzyme in the citric acid cycle, the KGDHC catalyzes the conversion of α-ketoglutarate to succinyl-CoA.[2] Similar to the PDC, the lipoyl group on the E2 subunit (dihydrolipoyl succinyltransferase) is essential for the transfer of the succinyl group.

The catalytic cycle of these complexes relies on the swinging arm motion of the lipoyl domain, which carries the substrate between the active sites of the E1, E2, and E3 subunits.

Antioxidant and Redox-Regulating Functions

(R)-DHLA is a potent antioxidant with a standard reduction potential of -0.32 V, making it a stronger reducing agent than the glutathione/glutathione disulfide (GSH/GSSG) couple (-0.24 V).[1] Its antioxidant properties are manifested through several mechanisms:

• Direct Scavenging of Reactive Oxygen Species (ROS): (R)-DHLA can directly quench a variety of ROS, including superoxide radicals and peroxyl radicals.[3][4] This direct scavenging activity helps to mitigate oxidative damage to mitochondrial components.

• Regeneration of Other Antioxidants: A key feature of (R)-DHLA is its ability to regenerate other essential antioxidants, creating a synergistic antioxidant network within the mitochondria.[5] It can directly reduce the oxidized forms of Vitamin C (ascorbic acid) and Coenzyme Q10 (ubiquinone).[3] Furthermore, by regenerating Vitamin C, it indirectly contributes to the regeneration of Vitamin E (α-tocopherol), as ascorbate can reduce the tocopheroxyl radical.[6]

• Metal Chelation: (R)-DHLA can chelate redox-active metals such as iron and copper, preventing them from participating in Fenton and Haber-Weiss reactions, which generate highly reactive hydroxyl radicals.[5]

Quantitative Data on the Effects of (R)-Dihydrolipoic Acid

The following tables summarize quantitative data from various studies on the effects of (R)-lipoic acid and (R)-dihydrolipoic acid on mitochondrial function. It is important to note that many studies use the racemic mixture (DL-α-lipoic acid) or the (R)-lipoic acid form, which is then intracellularly reduced to (R)-DHLA.

Table 1: Effects of (R)-Lipoic Acid on Mitochondrial Respiration and Function

Parameter	Model System	Treatment	Concentration	Observed Effect	Reference
Oxygen Consumption	Hepatocytes from old rats	(R)-Lipoic acid supplementation (2 weeks)	0.5% (w/w) in diet	Reversed age-related decline in O2 consumption.	[7]
Mitochondrial Membrane Potential	Hepatocytes from old rats	(R)-Lipoic acid supplementation (2 weeks)	0.5% (w/w) in diet	Increased by 50.0% ± 7.9% compared to unsupplemented old rats.	[7]
Pyruvate Oxidation	Primary cultured rat hepatocytes	(R)-Lipoic acid	25-200 µmol/L	Significantly increased pyruvate oxidation (approx. 2-fold at 200 µmol/L).	[8]
Fatty Acid Oxidation	Primary cultured rat hepatocytes	(R)-Lipoic acid	25-200 µmol/L	Reduced FFA oxidation by 48% to 82% in high FFA medium.	[8]
Aortic Flow (Reoxygenation)	Working rat hearts	(R)-Lipoic acid	0.05-0.1 µmol	Increased to over 70% of normoxic values (control ~50%).	[9]
Mitochondrial ATP Synthesis	Mitochondria from rat hearts	(R)-Lipoic acid	0.05-0.1 µmol	Increased.	[9]

Table 2: Effects of (R)-Lipoic Acid and (R)-Dihydrolipoic Acid on Pyruvate Dehydrogenase Complex and Related Enzymes

Enzyme	Source	Inhibitor/Activator	Concentration	Effect	Reference
Pyruvate Dehydrogenase Kinase 1 (PDK1)	Purified protein	(R)-Lipoic acid	Not specified	Inhibition (PDK1 > PDK4 ≈ PDK2 > PDK3)	[7][10]
Pyruvate Dehydrogenase Kinase 2 (PDK2)	Purified protein	(R)-Lipoic acid	Not specified	Inhibited autophosphorylation.	[7][10]
Pyruvate Dehydrogenase Phosphatase (PDP)	Purified protein	(R)-Lipoic acid, (R)-Dihydrolipoic acid	Not specified	No significant effect.	[7][10]
Pyruvate Dehydrogenase Complex (PDC)	Primary cultured rat hepatocytes	(R)-Lipoic acid	25-200 µmol/L	Increased activation state.	[8]

Table 3: Antioxidant Effects of (R)-Lipoic Acid and (R)-Dihydrolipoic Acid

Parameter	Model System	Treatment	Concentration	Observed Effect	Reference
Oxidant Production (DCFH fluorescence)	Hepatocytes from old rats	(R)-Lipoic acid supplementation (2 weeks)	0.5% (w/w) in diet	Significantly lowered the age-associated increase in oxidant production.	[7]
Malondialdehyde (MDA) Levels	Hepatocytes from old rats	(R)-Lipoic acid supplementation (2 weeks)	0.5% (w/w) in diet	Markedly reduced the fivefold age-related increase.	[7]
Glutathione (GSH) Levels	Hepatocytes from old rats	(R)-Lipoic acid supplementation (2 weeks)	0.5% (w/w) in diet	Completely reversed the age-associated decline.	[7]
Ascorbic Acid Levels	Hepatocytes from old rats	(R)-Lipoic acid supplementation (2 weeks)	0.5% (w/w) in diet	Completely reversed the age-associated decline.	[7]
Superoxide Radical (O2•−) Generation	Rat liver mitochondria	Dihydrolipoic acid	5 µM	Caused a concentration-dependent increase with pyruvate as substrate.	[11]

Key Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key processes involving (R)-DHLA in mitochondrial metabolism.

Catalytic Cycle of the Pyruvate Dehydrogenase Complex (PDC)

Catalytic cycle of the Pyruvate Dehydrogenase Complex.

Antioxidant Regeneration Network

DHLA-centered antioxidant regeneration network in mitochondria.

Experimental Workflow for Measuring Mitochondrial Respiration

Workflow for assessing mitochondrial respiratory function.

Detailed Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in this guide.

Isolation of Mitochondria from Rat Liver

This protocol is adapted for the isolation of functional mitochondria for respirometry and other assays.

Buffers and Reagents:

• Isolation Buffer I: 220 mM mannitol, 70 mM sucrose, 2 mM HEPES, 1 mM EGTA, pH 7.4.

• Isolation Buffer II: 220 mM mannitol, 70 mM sucrose, 2 mM HEPES, 0.5 g/L BSA, pH 7.4.

• Resuspension Buffer: 220 mM mannitol, 70 mM sucrose, 2 mM HEPES, pH 7.4.

Procedure:

• Euthanize the rat according to approved animal care protocols and quickly excise the liver.

• Place the liver in ice-cold Isolation Buffer I and wash to remove excess blood.

• Mince the liver into small pieces and homogenize in Isolation Buffer I using a Potter-Elvehjem homogenizer with a loose-fitting pestle.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to pellet nuclei and cell debris.

• Transfer the supernatant to a new tube and centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the mitochondria.

• Discard the supernatant and gently resuspend the mitochondrial pellet in Isolation Buffer II.

• Repeat the centrifugation at 10,000 x g for 10 minutes at 4°C.

• Resuspend the final mitochondrial pellet in a minimal volume of Resuspension Buffer.

• Determine the protein concentration using a standard method such as the Bradford or BCA assay.

Measurement of Mitochondrial Oxygen Consumption

This protocol outlines the use of high-resolution respirometry to assess mitochondrial function.

Instrumentation:

• High-resolution respirometer (e.g., Oroboros Oxygraph-2k).

Reagents:

• Respiration Medium (MiR05): 0.5 mM EGTA, 3 mM MgCl2, 60 mM K-lactobionate, 20 mM taurine, 10 mM KH2PO4, 20 mM HEPES, 110 mM sucrose, and 1 g/L BSA, pH 7.1.

• Substrates: Pyruvate, malate, glutamate, succinate.

• Inhibitors: Rotenone (Complex I inhibitor), Antimycin A (Complex III inhibitor), Oligomycin (ATP synthase inhibitor), FCCP (uncoupler).

• ADP.

Procedure:

• Calibrate the oxygen electrodes in the respirometer according to the manufacturer's instructions.

• Add respiration medium to the chambers and allow the signal to stabilize.

• Add a known amount of isolated mitochondria (e.g., 0.1-0.2 mg/mL).

• Sequentially add substrates and inhibitors to assess different respiratory states:

  • State 2 (Leak Respiration): Add substrates for Complex I (e.g., pyruvate and malate) or Complex II (e.g., succinate in the presence of rotenone).

  • State 3 (Active Respiration): Add a saturating amount of ADP.

  • State 4o (Oligomycin-induced Leak Respiration): Add oligomycin to inhibit ATP synthase.

  • Uncoupled Respiration (ETS Capacity): Titrate FCCP to achieve maximum oxygen consumption.

  • Residual Oxygen Consumption: Add antimycin A to block the electron transport chain.

• Record the oxygen consumption rates at each stage and normalize to mitochondrial protein content.

Measurement of Mitochondrial Reactive Oxygen Species (ROS) Production

This protocol describes the use of a fluorescent probe to measure hydrogen peroxide (H2O2) emission from isolated mitochondria.

Reagents:

• Amplex® Red reagent.

• Horseradish peroxidase (HRP).

• Superoxide dismutase (SOD).

• H2O2 standard solution.

• Assay Buffer: As per the respirometry protocol.

Procedure:

• In a fluorometer cuvette or a 96-well plate, add the assay buffer, Amplex® Red, HRP, and SOD.

• Add isolated mitochondria to the mixture.

• Add respiratory substrates to initiate ROS production.

• Monitor the increase in fluorescence (excitation ~560 nm, emission ~590 nm) over time.

• Calibrate the fluorescence signal using a standard curve of known H2O2 concentrations.

• The rate of H2O2 production can be calculated from the slope of the fluorescence curve and normalized to mitochondrial protein.

Conclusion

(R)-Dihydrolipoic acid is a cornerstone of mitochondrial metabolism, acting as both a vital coenzyme and a potent antioxidant. Its ability to directly participate in energy production and to protect the mitochondria from oxidative damage underscores its importance in cellular health. The quantitative data and experimental protocols provided in this guide offer a foundation for further investigation into the therapeutic potential of (R)-DHLA in a range of pathologies associated with mitochondrial dysfunction, including neurodegenerative diseases, cardiovascular disorders, and metabolic syndrome. A deeper understanding of its mechanisms of action will be crucial for the development of novel therapeutic strategies targeting mitochondrial health.

References

• 1. youtube.com [youtube.com]
• 2. graphviz.org [graphviz.org]
• 3. if-pan.krakow.pl [if-pan.krakow.pl]
• 4. researchgate.net [researchgate.net]
• 5. Chronic Inhibition of Mitochondrial Dihydrolipoamide Dehydrogenase (DLDH) as an Approach to Managing Diabetic Oxidative Stress | MDPI [mdpi.com]
• 6. Vitamins C and E: Beneficial effects from a mechanistic perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ivhealth.com.au [ivhealth.com.au]
• 8. Examples — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 9. Dose/response curves of lipoic acid R-and S-forms in the working rat heart during reoxygenation: superiority of the R-enantiomer in enhancement of aortic flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Reactive oxygen species are involved in the stimulation of the mitochondrial permeability transition by dihydrolipoate - PubMed [pubmed.ncbi.nlm.nih.gov]

Enzymatic Reduction of (R)-Lipoic Acid to (R)-Dihydrolipoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-lipoic acid (R-LA), a naturally occurring antioxidant, undergoes enzymatic reduction to (R)-dihydrolipoic acid (R-DHLA), a more potent antioxidant form. This conversion is critical for its therapeutic effects and is primarily carried out by two key enzymes: dihydrolipoamide dehydrogenase (LipDH) and thioredoxin reductase (TrxR). This technical guide provides an in-depth overview of the enzymatic reduction of R-LA to R-DHLA, including the enzymes involved, their kinetic properties, detailed experimental protocols for their analysis, and the relevant cellular pathways.

Introduction

(R)-lipoic acid is a chiral organosulfur compound that plays a vital role as a cofactor in mitochondrial dehydrogenase complexes. In its reduced form, (R)-dihydrolipoic acid (R-DHLA), it functions as a powerful antioxidant, capable of regenerating other endogenous antioxidants such as vitamin C and vitamin E, and chelating metal ions. The therapeutic potential of R-LA is largely attributed to the in vivo formation of R-DHLA. Understanding the enzymatic processes governing this reduction is crucial for the development of drugs targeting oxidative stress-related diseases.

The primary enzymes responsible for the reduction of R-LA are dihydrolipoamide dehydrogenase (LipDH, EC 1.8.1.4) and thioredoxin reductase (TrxR, EC 1.8.1.9). While glutathione reductase (GR, EC 1.8.1.7) can also reduce lipoic acid, it exhibits a preference for the (S)-enantiomer.[1] LipDH, a mitochondrial enzyme, utilizes NADH as a reductant and shows a strong stereospecific preference for R-LA.[1] In contrast, TrxR, a cytosolic and mitochondrial enzyme, uses NADPH and efficiently reduces both R-LA and S-LA.

Enzymes and Kinetic Parameters

The enzymatic reduction of (R)-lipoic acid is characterized by distinct kinetic parameters for the primary enzymes involved. A summary of these quantitative data is presented below for easy comparison.

Enzyme	Substrate	Coenzyme	K_m_ (mM)	V_max_ (U/mg)	Optimal pH	Source Organism(s)	Citations
Dihydrolipoamide Dehydrogenase	(R)-Lipoic Acid	NADH	~0.70	-	~7.0	Acidianus ambivalens	[2]
(S)-Lipoic Acid	NADH	-	-	-	-
Thioredoxin Reductase	(R)-Lipoic Acid	NADPH	-	297 min⁻¹	8.0	Mammalian
Lipoamide	NADPH	-	-	8.0	Mammalian
Glutathione Reductase	(S)-Lipoic Acid	NADPH	3.5	-	-	Mammalian	[1]
(R)-Lipoic Acid	NADPH	7.0	-	-	Mammalian	[1]
GSSG	NADPH	0.065	-	7.6	Human Erythrocytes	[3]

Note: V_max_ for Thioredoxin Reductase is presented in min⁻¹ as reported in the cited literature.

Experimental Protocols

Dihydrolipoamide Dehydrogenase (LipDH) Activity Assay (Spectrophotometric)

This protocol describes a common method for determining LipDH activity by monitoring the reduction of NAD⁺ to NADH at 340 nm.[4]

Materials:

• Potassium phosphate buffer (100 mM, pH 7.5)

• EDTA (1 mM)

• (R)-Lipoic Acid solution (stock solution in ethanol, diluted in buffer)

• NADH solution (10 mM in buffer)

• Purified LipDH or cell/tissue lysate

• UV-Vis Spectrophotometer

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • 800 µL of 100 mM potassium phosphate buffer (pH 7.5)

  • 100 µL of 1 mM EDTA

  • 50 µL of (R)-Lipoic Acid solution (to achieve a final concentration in the desired range, e.g., 0.1-5 mM)

• Add 50 µL of the enzyme preparation (purified LipDH or lysate).

• Initiate the reaction by adding 50 µL of 10 mM NADH solution.

• Immediately mix the solution by inversion and place the cuvette in the spectrophotometer.

• Monitor the decrease in absorbance at 340 nm over time (e.g., every 15 seconds for 5 minutes) at a constant temperature (e.g., 25°C).

• The rate of NADH oxidation is proportional to the LipDH activity. Calculate the activity using the molar extinction coefficient of NADH (6.22 mM⁻¹cm⁻¹).

Thioredoxin Reductase (TrxR) Activity Assay (DTNB-based)

This colorimetric assay measures TrxR activity by monitoring the reduction of 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to 5-thio-2-nitrobenzoic acid (TNB), which has a strong absorbance at 412 nm.[5][6]

Materials:

• Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.0, containing 1 mM EDTA)

• NADPH solution (10 mM in assay buffer)

• DTNB solution (100 mM in DMSO)

• Purified TrxR or cell/tissue lysate

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a reaction mixture in each well of a 96-well plate:

  • 150 µL of Assay Buffer

  • 10 µL of 10 mM NADPH solution

  • 10 µL of the enzyme preparation

• Pre-incubate the mixture for 5 minutes at room temperature to allow for the reduction of the enzyme.

• Initiate the reaction by adding 10 µL of 100 mM DTNB solution.

• Immediately place the plate in a microplate reader and measure the increase in absorbance at 412 nm in kinetic mode (e.g., every 30 seconds for 10 minutes) at a constant temperature (e.g., 25°C).

• The rate of TNB formation is proportional to the TrxR activity. Calculate the activity using the molar extinction coefficient of TNB (14,150 M⁻¹cm⁻¹).

Quantification of (R)-Lipoic Acid and (R)-DHLA by HPLC

This protocol provides a general framework for the separation and quantification of R-LA and R-DHLA using High-Performance Liquid Chromatography (HPLC) with UV or electrochemical detection.[7][8][9]

Materials:

• HPLC system with a C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: Acetonitrile

• Standards of (R)-Lipoic Acid and (R)-DHLA

• Sample preparation reagents (e.g., perchloric acid for protein precipitation, solid-phase extraction cartridges)

Procedure:

• Sample Preparation:

  • For plasma or tissue homogenates, precipitate proteins by adding an equal volume of cold perchloric acid (e.g., 10%).

  • Centrifuge to pellet the precipitate and collect the supernatant.

  • Further cleanup can be performed using solid-phase extraction (SPE) if necessary.

• Chromatographic Conditions:

  • Set the column temperature (e.g., 30°C).

  • Use a gradient elution, for example:

    • 0-5 min: 95% A, 5% B

    • 5-20 min: Linear gradient to 5% A, 95% B

    • 20-25 min: Hold at 5% A, 95% B

    • 25-30 min: Return to initial conditions

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the detector wavelength (e.g., 215 nm for UV detection of lipoic acid).

• Analysis:

  • Inject a known volume of the prepared sample and standards.

  • Identify and quantify the peaks corresponding to R-LA and R-DHLA by comparing their retention times and peak areas to the standards.

Enantiomeric Separation and Quantification by LC-MS/MS

This protocol outlines a method for the chiral separation and sensitive quantification of R-LA and S-LA using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[10][11][12]

Materials:

• LC-MS/MS system with a chiral stationary phase column (e.g., CHIRALPAK AD-RH, 150 x 2.1 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Internal standard (e.g., deuterated lipoic acid)

• Standards of R-LA and S-LA

Procedure:

• Sample Preparation:

  • Perform protein precipitation of plasma or tissue homogenates using acetonitrile containing the internal standard.

  • Centrifuge and inject the supernatant.

• LC-MS/MS Conditions:

  • Use a gradient elution program optimized for the chiral column, for example:

    • 0-1 min: 40% B

    • 1-6 min: Linear gradient to 95% B

    • 6-11 min: Hold at 95% B

    • 11-12 min: Return to 40% B

  • Set the flow rate (e.g., 0.3 mL/min) and column temperature (e.g., 30°C).

  • Set the mass spectrometer to operate in negative electrospray ionization (ESI) mode.

  • Use Multiple Reaction Monitoring (MRM) for quantification, with specific precursor-to-product ion transitions for each enantiomer and the internal standard.

• Analysis:

  • Generate a calibration curve using the standards.

  • Quantify the concentration of each enantiomer in the samples based on the peak area ratios relative to the internal standard.

Signaling Pathways and Cellular Context

The enzymatic reduction of R-LA to R-DHLA is integral to the cellular antioxidant defense network and is closely linked to cellular metabolism.

Cellular Reduction of Lipoic Acid and its Role in the Antioxidant Network

Exogenous R-LA is taken up by cells and reduced to R-DHLA by both mitochondrial (LipDH) and cytosolic/mitochondrial (TrxR) enzyme systems, utilizing NADH and NADPH, respectively. R-DHLA is a potent antioxidant that can directly scavenge reactive oxygen species (ROS) and also regenerate other key antioxidants, such as Vitamin C and Vitamin E, thereby amplifying the cell's protective capacity against oxidative stress.[13]

References

• 1. researchgate.net [researchgate.net]
• 2. Enantiomeric determination of α-lipoic acid in urine by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dihydrolipoamide dehydrogenase: activity assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biogot.com [biogot.com]
• 6. assaygenie.com [assaygenie.com]
• 7. A Simplified Method for Simultaneous Determination of α-Lipoic Acid and Low-Molecular-Mass Thiols in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. Enantiomeric purity test of R-(+)-alpha lipoic acid by HPLC using immobilized amylose-based chiral stationary phase -Analytical Science and Technology | Korea Science [koreascience.or.kr]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Enantioselective Pharmacokinetics of α-Lipoic Acid in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Alpha-Lipoic Acid: Biological Mechanisms and Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Cellular Uptake and Transport of (R)-Dihydrolipoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Dihydrolipoic acid (DHLA), the reduced and biologically active form of (R)-alpha-lipoic acid (R-LA), is a potent antioxidant with significant therapeutic potential. Its efficacy is critically dependent on its absorption, cellular uptake, and subsequent intracellular distribution. This technical guide provides a comprehensive overview of the current understanding of the cellular transport mechanisms governing the disposition of (R)-DHLA. We delve into the key transport proteins implicated in its cellular entry, present available quantitative kinetic data, outline detailed experimental protocols for studying its transport, and visualize the associated signaling pathways. This document is intended to serve as a valuable resource for researchers and drug development professionals working to harness the therapeutic benefits of (R)-DHLA.

Introduction

(R)-alpha-lipoic acid is a naturally occurring compound that, upon cellular uptake, is rapidly converted to (R)-dihydrolipoic acid by NAD(P)H-dependent reductases.[1] DHLA is a powerful antioxidant, capable of regenerating other endogenous antioxidants such as vitamins C and E, and chelating metal ions.[2] Unlike its oxidized form, DHLA possesses two free thiol groups, which are central to its antioxidant activity but also alter its physicochemical properties, including its structure, which is no longer a ring. These differences suggest that the transport mechanisms for R-LA and (R)-DHLA may not be identical. Understanding the specific transporters and pathways involved in (R)-DHLA uptake is crucial for optimizing its delivery and therapeutic efficacy.

Transporters Involved in (R)-Dihydrolipoic Acid Uptake

Current research points to two primary families of transporters that may be involved in the cellular uptake of (R)-DHLA: the Sodium-Dependent Multivitamin Transporter (SMVT) and Monocarboxylate Transporters (MCTs).

Sodium-Dependent Multivitamin Transporter (SMVT)

The Sodium-Dependent Multivitamin Transporter (SMVT), encoded by the SLC5A6 gene, is a well-established transporter for alpha-lipoic acid.[3][4] SMVT is a symporter that utilizes the sodium gradient to drive the uptake of its substrates, which include biotin, pantothenic acid, and lipoic acid.[3][4] Given that R-LA is a known substrate, it is highly probable that its reduced form, (R)-DHLA, also interacts with this transporter.

Direct transport studies of radiolabeled (R)-DHLA are limited. However, inhibition studies have provided indirect evidence of its interaction with SMVT. The affinity of DHLA for SMVT appears to be lower than that of its oxidized counterpart, as indicated by a higher inhibition constant (Ki).

Monocarboxylate Transporters (MCTs)

Monocarboxylate transporters are a family of proton-linked transporters responsible for the cellular flux of monocarboxylic acids such as lactate, pyruvate, and ketone bodies.[5] Given that (R)-DHLA is a monocarboxylic acid, MCTs represent another plausible route for its cellular entry. Studies on the intestinal absorption of alpha-lipoic acid using Caco-2 cell monolayers have suggested the involvement of a proton-linked MCT.[6] This is supported by the observation that other monocarboxylic acids inhibit LA transport.[6] While direct evidence for (R)-DHLA transport by MCTs is still forthcoming, the structural similarities to known MCT substrates make this an important area for further investigation.

Quantitative Data on (R)-Dihydrolipoic Acid Transport

Quantitative kinetic data for the transport of (R)-DHLA are sparse. The majority of available data pertains to the transport of (R)-alpha-lipoic acid or the inhibition of transport by DHLA. The following tables summarize the currently available quantitative information.

Substrate/Inhibitor	Transporter	Cell System	Parameter	Value	Reference
(R)-alpha-Lipoic Acid	hSMVT	Proteoliposomes	Km	3.9 ± 0.6 µM
(R)-alpha-Lipoic Acid	hSMVT	Proteoliposomes	Vmax	0.98 ± 0.04 nmol/mg/min
alpha-Lipoic Acid (oxidized)	hSMVT	Oocytes	Ki (IC50)	2.7 µM
Dihydrolipoic Acid (reduced)	hSMVT	Oocytes	Ki (IC50)	7.3 µM

Table 1: Kinetic and Inhibition Constants for Lipoic Acid and Dihydrolipoic Acid

Signaling Pathways Regulating Transporter Activity

The cellular uptake of (R)-DHLA is not only dependent on the presence of transporters but also on the signaling pathways that regulate their expression and activity. Protein Kinase C (PKC) and Protein Kinase A (PKA) have been identified as key regulators of both SMVT and MCTs.

Regulation of SMVT

The activity of SMVT is known to be modulated by Protein Kinase C (PKC).[7][8] Phosphorylation of the SMVT protein by PKC can influence its transport activity.[7] For instance, mutating the putative PKC phosphorylation site Thr(286) on hSMVT has been shown to decrease the phorbol 12-myristate 13-acetate (PMA)-induced inhibition of biotin uptake.[7] Additionally, the expression of the SLC5A6 gene is regulated by the availability of its substrates, such as biotin, through mechanisms involving histone biotinylation.[9]

Figure 1: Signaling pathways regulating SMVT expression and activity.

Regulation of MCTs

The expression and activity of Monocarboxylate Transporters, particularly MCT1, are also under the control of PKC and PKA signaling pathways.[10][11] Activation of PKC has been shown to increase the Vmax of lactate transport via MCT1, which is associated with an increase in MCT1 expression.[10] Conversely, activation of the PKA pathway has been reported to decrease MCT1 expression and the Vmax of lactate transport.[10]

Figure 2: PKA and PKC signaling pathways in the regulation of MCT1.

Experimental Protocols

Investigating the cellular uptake of (R)-DHLA requires robust experimental designs. The following sections provide detailed methodologies for key experiments.

Caco-2 Cell Permeability Assay

The Caco-2 cell line is a human colon adenocarcinoma cell line that, when cultured on semipermeable filters, differentiates to form a monolayer that models the human small intestinal epithelium.[10][11][12] This model is widely used to study the intestinal absorption of compounds.[10][11][12]

Objective: To determine the permeability of (R)-DHLA across a Caco-2 cell monolayer, simulating intestinal absorption.

Materials:

• Caco-2 cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum, non-essential amino acids, and antibiotics

• Transwell permeable supports (e.g., 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS) buffered with HEPES

• (R)-Dihydrolipoic acid

• Radiolabeled (R)-Dihydrolipoic acid (e.g., ³H or ¹⁴C labeled) or a sensitive analytical method for unlabeled DHLA (e.g., LC-MS/MS)

• Lucifer yellow for monolayer integrity testing

• Transepithelial electrical resistance (TEER) meter

Procedure:

• Cell Culture and Differentiation:

  • Culture Caco-2 cells in DMEM.

  • Seed cells onto Transwell inserts at a suitable density.

  • Allow cells to differentiate for 21-28 days, changing the medium every 2-3 days.

• Monolayer Integrity Check:

  • Before the transport experiment, measure the TEER of the Caco-2 monolayer. Values should be >200 Ω·cm².

  • Perform a Lucifer yellow permeability assay to confirm the integrity of the tight junctions.

• Transport Experiment (Apical to Basolateral):

  • Wash the Caco-2 monolayers with pre-warmed HBSS.

  • Add fresh HBSS to the basolateral (receiver) compartment.

  • Add HBSS containing a known concentration of (R)-DHLA (with a tracer amount of radiolabeled (R)-DHLA) to the apical (donor) compartment.

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral compartment and an aliquot from the apical compartment.

  • Replenish the basolateral compartment with fresh HBSS.

• Sample Analysis:

  • Quantify the concentration of (R)-DHLA in the collected samples using liquid scintillation counting (for radiolabeled compound) or LC-MS/MS.

• Calculation of Apparent Permeability (Papp):

  • Calculate the Papp value using the following formula: Papp (cm/s) = (dQ/dt) / (A * C₀) Where:

    • dQ/dt is the rate of appearance of (R)-DHLA in the receiver compartment.

    • A is the surface area of the Transwell membrane.

    • C₀ is the initial concentration of (R)-DHLA in the donor compartment.

Figure 3: Experimental workflow for the Caco-2 cell permeability assay.

Cellular Uptake Kinetics in a Transporter-Expressing Cell Line

Objective: To determine the Michaelis-Menten constant (Km) and maximum velocity (Vmax) of (R)-DHLA transport mediated by a specific transporter (e.g., SMVT).

Materials:

• A cell line overexpressing the transporter of interest (e.g., HEK293 cells transfected with SLC5A6)

• Control cell line (e.g., mock-transfected HEK293 cells)

• Culture medium and reagents

• Uptake buffer (e.g., HBSS)

• (R)-Dihydrolipoic acid

• Radiolabeled (R)-Dihydrolipoic acid

• Stop solution (e.g., ice-cold PBS)

• Lysis buffer

• Liquid scintillation counter

Procedure:

• Cell Culture:

  • Culture both the transporter-expressing and control cell lines to confluence in appropriate multi-well plates.

• Uptake Assay:

  • Wash the cells with pre-warmed uptake buffer.

  • Add uptake buffer containing varying concentrations of unlabeled (R)-DHLA mixed with a constant amount of radiolabeled (R)-DHLA.

  • Incubate for a short, predetermined time where uptake is linear.

  • Terminate the uptake by rapidly aspirating the uptake buffer and washing the cells multiple times with ice-cold stop solution.

  • Lyse the cells with lysis buffer.

• Quantification:

  • Measure the radioactivity in the cell lysates using a liquid scintillation counter.

  • Determine the protein concentration in each well to normalize the uptake data.

• Data Analysis:

  • Subtract the uptake in control cells (non-specific uptake) from the uptake in transporter-expressing cells to determine the transporter-mediated uptake.

  • Plot the initial uptake velocity against the substrate concentration.

  • Fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Future Directions and Knowledge Gaps

While significant progress has been made in understanding the cellular transport of lipoic acid, several knowledge gaps remain specifically for (R)-DHLA:

• Direct Transport Kinetics: There is a critical need for studies that directly measure the transport kinetics (Km and Vmax) of (R)-DHLA by SMVT and MCTs using radiolabeled (R)-DHLA.

• Confirmation of MCT-mediated Transport: Further research is required to definitively confirm whether MCTs are significant transporters of (R)-DHLA in various cell types and tissues.

• Stereospecificity of DHLA Transport: The transport mechanisms may exhibit stereospecificity. A direct comparison of the transport of (R)-DHLA and (S)-DHLA is warranted.

• Regulation of Transport by (R)-DHLA: Investigating whether intracellular (R)-DHLA can modulate signaling pathways to influence the expression and activity of its own transporters would provide valuable insights into its autoregulation.

Conclusion

The cellular uptake of (R)-Dihydrolipoic acid is a complex process likely mediated by multiple transport systems, with the Sodium-Dependent Multivitamin Transporter (SMVT) being a key player. The Monocarboxylate Transporters (MCTs) also represent a probable, albeit less characterized, route for its cellular entry. The activity of these transporters is dynamically regulated by signaling pathways involving Protein Kinase C and Protein Kinase A. A deeper understanding of these transport mechanisms and their regulation is essential for the rational design of strategies to enhance the bioavailability and therapeutic efficacy of this potent antioxidant. The experimental protocols and data presented in this guide provide a foundation for future research aimed at elucidating the intricate journey of (R)-DHLA into the cell.

References

• 1. Distribution of monocarboxylate transporters MCT1 and MCT2 in rat retina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protein Kinase C Pharmacology: Refining the Toolbox - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipoic Acid Attenuates Inflammation via cAMP and Protein Kinase A Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20170137852A1 - Process for production and extraction of dihydrolipoic acid - Google Patents [patents.google.com]
• 5. The monocarboxylate transporter family--Structure and functional characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lipoic acid and dihydrolipoic acid. A comprehensive theoretical study of their antioxidant activity supported by available experimental kinetic data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 8. caco-2 cell permeability assay for intestinal absorption .pptx [slideshare.net]
• 9. moravek.com [moravek.com]
• 10. enamine.net [enamine.net]
• 11. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. static1.1.sqspcdn.com [static1.1.sqspcdn.com]

interaction of (R)-Dihydrolipoic acid with cellular thiols

An In-depth Technical Guide on the Interaction of (R)-Dihydrolipoic Acid with Cellular Thiols

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-α-lipoic acid (R-LA), a naturally occurring dithiol compound, and its reduced form, (R)-dihydrolipoic acid (R-DHLA), are pivotal in mitochondrial energy metabolism and cellular redox regulation.[1] Exogenously administered R-LA is readily taken up by cells and reduced to R-DHLA by NAD(P)H-dependent enzymes, including thioredoxin reductase and glutathione reductase.[1][2] R-DHLA, a potent antioxidant, directly interacts with and modulates the cellular thiol pool, which primarily consists of glutathione (GSH), thioredoxin (Trx), and protein cysteine residues. This technical guide elucidates the multifaceted interactions between R-DHLA and cellular thiols, presenting quantitative data, detailed experimental protocols, and visualizations of the underlying biochemical pathways. Understanding these interactions is critical for harnessing the therapeutic potential of R-LA and R-DHLA in conditions associated with oxidative stress and redox imbalance.

Introduction to (R)-DHLA and Cellular Thiols

(R)-Dihydrolipoic acid (R-DHLA) is the reduced, and more potent antioxidant, form of (R)-lipoic acid.[3] It is characterized by two free thiol groups, which are responsible for its significant reducing capacity.[4] The cellular thiol landscape is dominated by low-molecular-weight thiols, such as glutathione (GSH), and protein-bound thiols within cysteine residues. These thiols are fundamental to maintaining cellular redox homeostasis, defending against oxidative stress, and participating in redox-sensitive signaling pathways.[5][6] The R-LA/R-DHLA redox couple possesses a standard reduction potential of -0.32 V, which is more negative than that of the GSSG/2GSH couple (-0.24 V), enabling R-DHLA to effectively reduce oxidized glutathione (GSSG) and other disulfides.[7]

Cellular Uptake and Reduction of (R)-Lipoic Acid

(R)-Lipoic acid is transported into cells via various mechanisms, including the medium-chain fatty acid transporter and a Na+-dependent vitamin transport system.[1] Once inside the cell, R-LA is reduced to R-DHLA in both the mitochondria and the cytosol.[2]

• Mitochondria: Dihydrolipoamide dehydrogenase reduces R-LA to R-DHLA.[2]

• Cytosol: Glutathione reductase and thioredoxin reductase are the primary enzymes responsible for the reduction of R-LA.[2]

This enzymatic reduction is crucial as R-DHLA is the primary bioactive form responsible for most of the antioxidant and redox-modulating effects attributed to R-LA supplementation.[3][8]

Cellular uptake and reduction of (R)-Lipoic Acid to (R)-DHLA.

Direct Interactions of (R)-DHLA with Cellular Thiol Systems

R-DHLA directly participates in thiol-disulfide exchange reactions with key cellular redox buffers, including the glutathione and thioredoxin systems.[9]

Interaction with the Glutathione System

R-DHLA can directly reduce glutathione disulfide (GSSG) to regenerate two molecules of reduced glutathione (GSH). This reaction helps maintain a high GSH/GSSG ratio, which is crucial for cellular antioxidant defense.

Reaction: R-DHLA + GSSG → R-LA + 2 GSH

Furthermore, R-DHLA can facilitate the uptake of cystine (the disulfide form of cysteine) by reducing it to cysteine extracellularly. Cysteine is a rate-limiting substrate for GSH synthesis, so this action can indirectly boost intracellular GSH levels.[1][10]

Interaction with the Thioredoxin System

The thioredoxin (Trx) system, comprising Trx, thioredoxin reductase (TrxR), and NADPH, is a central antioxidant and redox-regulatory system.[11] R-DHLA can interact with this system in several ways:

• Regeneration of Oxidized Trx: R-DHLA can potentially reduce oxidized thioredoxin (Trx-S₂), although the primary reducing agent is TrxR.

• Denitrosation: Both R-DHLA and Trx can catalyze the denitrosation of S-nitrosothiols (SNOs), which are important signaling molecules. This process regenerates the free thiol and releases nitroxyl (HNO).[12]

• Enzyme Inhibition: R-DHLA has been shown to directly inhibit human neutrophil elastase, likely by disrupting its disulfide bonds, an effect also observed with Trx.[13]

Direct interactions of (R)-DHLA with cellular thiol systems.

Quantitative Impact on Cellular Thiol Status

The administration of R-LA or R-DHLA can significantly alter the levels and redox state of cellular thiols. The effects can vary based on cell type, concentration, and the underlying metabolic state of the cells.

Table 1: Effects of Lipoic Acid and Dihydrolipoic Acid on Total Thiols in Human Erythrocytes

Data summarized from a study on human erythrocytes incubated for 18-22.5 hours without added glucose.[14]

Compound	Concentration	Cell Type	Effect on Total Cellular Thiols
Lipoic Acid	1 mM	Non-diabetic	Greater loss of thiols compared to control
Diabetic	Greater loss of thiols compared to control
Dihydrolipoic Acid	1 mM	Non-diabetic	Less thiol loss than Lipoic Acid
Diabetic	Less thiol loss than Lipoic Acid
Lipoic Acid	0.1 mM	Non-diabetic	Significantly lower than control
Dihydrolipoic Acid	0.1 mM	Non-diabetic	No significant difference from control
Dihydrolipoic Acid	0.1 mM	Diabetic	Reduction in thiol levels compared to control

Table 2: Effects of (R)-Lipoic Acid on Intracellular Glutathione in 3T3-L1 Adipocytes

Data from a study on 3T3-L1 adipocytes.[15][16]

Compound	Preincubation Time	Effect on Intracellular GSH Levels
(R)-Lipoic Acid	< 12 hours	No significant change
(R)-Lipoic Acid	24 - 48 hours	Significant increase

These studies highlight that while R-DHLA is generally protective of cellular thiols, the effects are context-dependent. Under conditions of metabolic stress (e.g., no glucose), high concentrations may still lead to some thiol depletion, although less so than its oxidized form.[14] Longer-term incubation with R-LA can upregulate GSH synthesis.[15]

Modulation of Thiol-Dependent Signaling Pathways

R-DHLA influences cellular function not only by direct antioxidant action but also by modulating redox-sensitive signaling pathways.

The Nrf2/ARE Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes through the Antioxidant Response Element (ARE).[17] Keap1 is a cytosolic repressor of Nrf2 that facilitates its degradation. Under oxidative or electrophilic stress, specific cysteine residues on Keap1 are modified, leading to the release and nuclear translocation of Nrf2.

R-DHLA has been shown to activate the Nrf2 pathway. This activation leads to the upregulation of downstream targets like heme oxygenase-1 (HO-1), which has potent anti-inflammatory and antioxidant effects.[18] The mechanism may involve the modulation of upstream kinases like ERK, which can phosphorylate and activate Nrf2.[18]

Modulation of the Nrf2/HO-1 signaling pathway by (R)-DHLA.

Experimental Protocols

Accurate measurement of cellular thiols and their response to R-DHLA requires specific and robust methodologies.

Protocol for Quantifying Global Cellular Thiol-Disulfide Status

This protocol provides a framework for the separate quantification of low-molecular-weight thiols (like GSH) and protein thiols in their reduced and oxidized forms.[19][20]

References

• 1. Lipoic acid: energy metabolism and redox regulation of transcription and cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Dihydrolipoic acid - Wikipedia [en.wikipedia.org]
• 5. Quantifying the global cellular thiol-disulfide status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Glutathione: new roles in redox signaling for an old antioxidant - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. nutrined.com [nutrined.com]
• 9. researchgate.net [researchgate.net]
• 10. Age and gender dependent bioavailability of R- and R,S-α-lipoic acid: A pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thiol-based mechanisms of the thioredoxin and glutaredoxin systems: implications for diseases in the cardiovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thioredoxin and lipoic acid catalyze the denitrosation of low molecular weight and protein S-nitrosothiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]
• 14. Effects of lipoic acid and dihydrolipoic acid on total erythrocytic thiols under conditions of restricted glucose in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. R-alpha-lipoic acid action on cell redox status, the insulin receptor, and glucose uptake in 3T3-L1 adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. [PDF] R-α-Lipoic Acid Action on Cell Redox Status, the Insulin Receptor, and Glucose Uptake in 3T3-L1 Adipocytes | Semantic Scholar [semanticscholar.org]
• 17. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Quantifying the global cellular thiol–disulfide status - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Quantifying Changes in the Cellular Thiol-Disulfide Status during Differentiation of B Cells into Antibody-Secreting Plasma Cells - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Scientific Journey of Dihydrolipoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrolipoic acid (DHLA), the reduced form of α-lipoic acid (ALA), stands as a pivotal molecule in cellular metabolism and antioxidant defense. Its unique properties, including its ability to act as a potent antioxidant in both aqueous and lipid phases and its role in regenerating other key antioxidants, have made it a subject of intense scientific scrutiny. This technical guide provides an in-depth exploration of the discovery, history, and key research findings related to dihydrolipoic acid, tailored for professionals in the fields of research, science, and drug development.

A Historical Perspective: The Unveiling of a Potent Antioxidant

The journey of dihydrolipoic acid is intrinsically linked to the discovery of its oxidized counterpart, α-lipoic acid. The timeline below highlights the key milestones in this scientific endeavor.

Year	Key Discovery/Milestone	Key Contributor(s)	Significance
1951	Isolation of "acetate-replacing factor" from liver, later identified as α-lipoic acid.[1][2]	Lester J. Reed and his team	This foundational discovery identified a crucial cofactor for pyruvate dehydrogenase.[1][3]
1950s	Elucidation of the structure of lipoic acid and its role as a coenzyme in α-keto acid dehydrogenase complexes.	Lester J. Reed's group and others	Established the biochemical function of the lipoic acid/dihydrolipoic acid redox couple in cellular energy metabolism.
Late 1980s-Early 1990s	Recognition of the potent antioxidant properties of both lipoic acid and dihydrolipoic acid.	Various researchers	Shifted the focus of research towards the therapeutic potential of these compounds in conditions associated with oxidative stress.
1990s-Present	Extensive research into the mechanisms of action of DHLA, including its ability to regenerate other antioxidants (Vitamins C and E, glutathione), chelate metals, and modulate signaling pathways.	Numerous research groups worldwide	Uncovered the multifaceted roles of DHLA beyond its coenzyme function, highlighting its potential in various disease models.

Physicochemical and Antioxidant Properties of Dihydrolipoic Acid

The efficacy of dihydrolipoic acid as a biological antioxidant is rooted in its chemical structure and redox properties. The presence of two thiol groups makes it a powerful reducing agent.

Physicochemical Properties

Property	Value	Significance
Molecular Formula	C₈H₁₆O₂S₂
Molecular Weight	208.34 g/mol
Redox Potential (E₀' of LA/DHLA couple)	-0.32 V[4][5]	This low redox potential makes DHLA a strong reducing agent, capable of regenerating other antioxidants.
pKa (Thiol Groups)	~10.6[5]	The acidity of the thiol groups is crucial for their antioxidant activity, as the thiolate anion is a key reactive species.
pKa (Carboxylic Acid)	~4-5[5]	Influences the overall charge and solubility of the molecule at physiological pH.
Solubility	Soluble in organic solvents (ethanol, DMSO, dimethylformamide) at ~30 mg/mL.[6] Sparingly soluble in aqueous buffers (~0.25 mg/mL in 1:8 ethanol:PBS, pH 7.2).[6]	Its amphiphilic nature allows it to function in both lipid and aqueous environments.

Antioxidant Activity: Rate Constants for Scavenging Reactive Oxygen Species (ROS)

Dihydrolipoic acid is a versatile antioxidant capable of neutralizing a wide array of reactive oxygen species.

Reactive Oxygen Species (ROS)	Second-Order Rate Constant (k) (M⁻¹s⁻¹)	Comments
Superoxide Radical (O₂⁻)	3.3 x 10⁵[7][8] - 4.8 x 10⁵[9]	DHLA is an effective scavenger of superoxide radicals.
Hydroxyl Radical (•OH)	Potent scavenger[4][10]	While specific rate constants are not readily available in the reviewed literature, multiple sources confirm its high reactivity towards this damaging radical.
Peroxyl Radicals (ROO•)	Efficient scavenger[11]	DHLA effectively acts as a chain-breaking antioxidant by scavenging peroxyl radicals.[11]
Hypochlorous Acid (HOCl)	Powerful scavenger[4][10]	DHLA can protect against the damaging effects of this oxidant produced by immune cells.
Trichloromethylperoxyl Radical (CCl₃O₂•)	Good scavenger[10]	Demonstrates broad-spectrum radical scavenging activity.

Key Experimental Protocols

This section provides detailed methodologies for key experiments frequently employed in dihydrolipoic acid research.

Synthesis of Dihydrolipoic Acid from α-Lipoic Acid

This protocol describes the reduction of the disulfide bond in α-lipoic acid to yield dihydrolipoic acid using sodium borohydride.

Materials:

• α-Lipoic acid

• Sodium bicarbonate (NaHCO₃)

• Sodium borohydride (NaBH₄)

• Deionized water

• 2M Hydrochloric acid (HCl)

• Chloroform (CHCl₃)

• Magnesium sulfate (MgSO₄)

• Nitrogen gas

• Sonicator

• Ice bath

• Stir plate and stir bar

• Rotary evaporator

Procedure: [12]

• Suspend α-lipoic acid (e.g., 5.15 g, 25.0 mmol) in 125 mL of deionized water.

• Add sodium bicarbonate (2.10 g, 25.0 mmol) and sonicate the mixture to form the sodium salt of lipoic acid, resulting in a pale yellow solution.

• Cool the solution in an ice bath.

• With stirring, add solid sodium borohydride (1.90 g, 50.0 mmol) in small portions over 20 minutes.

• Continue stirring the solution at ice bath temperature for another 30 minutes, and then at room temperature for 30 minutes. The solution will become cloudy.

• Cool the cloudy solution in an ice bath and slowly add 2M hydrochloric acid to adjust the pH to approximately 1. A vigorous evolution of hydrogen gas will occur as the excess sodium borohydride decomposes, and an oily liquid will separate.

• Perform the following steps under a nitrogen atmosphere to the extent possible to prevent re-oxidation of DHLA.

• Extract the mixture with three 50 mL portions of chloroform.

• Combine the chloroform extracts and dry them over magnesium sulfate.

• Filter the solution and evaporate the solvent under reduced pressure at room temperature using a rotary evaporator.

• Further dry the resulting colorless oil under vacuum to remove any residual solvent.

• The final product is dihydrolipoic acid (expect ~5.2 g, 100% yield). Store the product at -20°C under a nitrogen atmosphere.

Assessment of Antioxidant Capacity: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common method to evaluate the free radical scavenging ability of a compound.

Materials:

• Dihydrolipoic acid (DHLA)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or ethanol (spectrophotometric grade)

• Ascorbic acid or Trolox (as a positive control)

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or spectrophotometer

Procedure: [13][14][15]

• Preparation of DPPH solution: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). The solution should have a deep purple color. Keep it protected from light.

• Preparation of test solutions: Prepare a stock solution of DHLA in a suitable solvent (e.g., ethanol). From this stock, prepare a series of dilutions to obtain a range of concentrations to be tested. Prepare similar dilutions for the positive control (ascorbic acid or Trolox).

• Assay:

  • In a 96-well plate, add a specific volume (e.g., 100 µL) of each DHLA dilution to separate wells.

  • Add the same volume of the positive control dilutions to their respective wells.

  • Add the solvent alone to a well to serve as a blank.

  • To initiate the reaction, add a specific volume (e.g., 100 µL) of the DPPH solution to all wells.

  • Mix gently and incubate the plate in the dark at room temperature for a set time (e.g., 30 minutes).

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• IC₅₀ Determination: Plot the percentage of scavenging activity against the concentration of DHLA. The IC₅₀ value, which is the concentration of DHLA required to scavenge 50% of the DPPH radicals, can be determined from this graph.[2][16][17][18]

Analysis of Nrf2 Pathway Activation by Western Blot

Western blotting can be used to assess the activation of the Nrf2 signaling pathway by measuring the nuclear translocation of Nrf2.

Materials:

• Cell line of interest (e.g., hepatocytes, endothelial cells)

• Dihydrolipoic acid (DHLA)

• Cell culture medium and supplements

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-Nrf2, anti-Lamin B1 (nuclear marker), anti-β-actin or anti-GAPDH (cytoplasmic/loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure: [19][20][21][22]

• Cell Treatment: Seed cells and allow them to adhere. Treat the cells with different concentrations of DHLA for a specified period. Include an untreated control group.

• Cell Lysis and Fractionation: After treatment, wash the cells with ice-cold PBS. Lyse the cells and separate the nuclear and cytoplasmic fractions using a commercial kit according to the manufacturer's instructions.

• Protein Quantification: Determine the protein concentration of each fraction using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein from each sample onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against Nrf2 overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: To confirm the purity of the fractions and to normalize the data, probe separate blots with antibodies against Lamin B1 (for the nuclear fraction) and β-actin or GAPDH (for the cytoplasmic fraction and as a loading control). An increase in the Nrf2 protein level in the nuclear fraction of DHLA-treated cells compared to the control indicates Nrf2 activation.

Dihydrolipoic Acid and Cellular Signaling Pathways

Dihydrolipoic acid has been shown to modulate several key signaling pathways involved in cellular stress response, inflammation, and metabolism.

The Nrf2/HO-1 Antioxidant Response Pathway

DHLA is a known activator of the Nrf2/HO-1 pathway, a critical cellular defense mechanism against oxidative stress.

DHLA activates the Nrf2/HO-1 antioxidant response pathway.

The PI3K/Akt/mTOR Signaling Pathway

DHLA has been implicated in the modulation of the PI3K/Akt/mTOR pathway, which is central to cell growth, proliferation, and survival.

DHLA can modulate the PI3K/Akt/mTOR signaling pathway.

Conclusion

Dihydrolipoic acid has evolved from being recognized solely as a metabolic cofactor to a molecule of significant therapeutic interest. Its robust antioxidant capabilities, coupled with its ability to influence key cellular signaling pathways, underscore its potential in the development of novel therapeutic strategies for a range of diseases underpinned by oxidative stress and inflammation. This guide provides a comprehensive overview of the fundamental knowledge surrounding DHLA, offering a valuable resource for researchers and drug development professionals seeking to harness its therapeutic potential. Further research to precisely quantify its reactivity with all major ROS and to fully elucidate its complex interactions with cellular signaling networks will undoubtedly pave the way for new and innovative clinical applications.

References

• 1. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nist.gov [nist.gov]
• 4. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.indiana.edu [chem.indiana.edu]
• 6. Dihydrolipoic acid - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Anti-Cancer Agents in Medicinal Chemistry [journals.eco-vector.com]
• 11. Dihydrolipoic acid--a universal antioxidant both in the membrane and in the aqueous phase. Reduction of peroxyl, ascorbyl and chromanoxyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Targeting the PI3K/AKT/mTOR Signaling Pathway in the Treatment of Human Diseases: Current Status, Trends, and Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. dpph assay ic50: Topics by Science.gov [science.gov]
• 17. echemi.com [echemi.com]
• 18. youtube.com [youtube.com]
• 19. researchgate.net [researchgate.net]
• 20. Frontiers | Activation of Nrf2/HO-1 Pathway by Nardochinoid C Inhibits Inflammation and Oxidative Stress in Lipopolysaccharide-Stimulated Macrophages [frontiersin.org]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]

(R)-Dihydrolipoic Acid in Cellular Redox Signaling: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: (R)-α-lipoic acid (R-LA) and its reduced form, (R)-dihydrolipoic acid (R-DHLA), constitute a potent redox couple that plays a crucial role in mitochondrial energy metabolism and cellular signaling.[1] R-DHLA, a powerful dithiol antioxidant, is central to modulating the cellular redox environment. It not only directly scavenges reactive oxygen species (ROS) and chelates transition metals but also indirectly bolsters the cellular antioxidant defense network by regenerating key antioxidants like vitamins C and E, and glutathione.[2][3] This guide provides an in-depth examination of the mechanisms by which R-DHLA influences critical cellular redox signaling pathways, including the Nrf2 antioxidant response, NF-κB-mediated inflammation, and insulin signaling. It includes quantitative data, detailed experimental protocols, and pathway visualizations to serve as a comprehensive resource for researchers in the field.

Core Redox Properties of (R)-Dihydrolipoic Acid

(R)-lipoic acid is the naturally occurring enantiomer and an essential cofactor for mitochondrial enzyme complexes.[4][5][6] In vivo, R-LA is reduced to R-DHLA by NAD(P)H-dependent enzymes, including thioredoxin reductase and glutathione reductase.[1] The R-LA/R-DHLA pair has a standard reduction potential of -0.32 V, making it a stronger reducing agent than the glutathione/glutathione disulfide (GSH/GSSG) couple (-0.24 V).[2][7] This low redox potential enables R-DHLA to exert significant influence over the cellular redox state.

Direct Antioxidant Actions:

• Radical Scavenging: R-DHLA is an effective scavenger of various reactive oxygen species, including peroxyl radicals, hydroxyl radicals, and hypochlorous acid.[2][8][9] Unlike its oxidized form, R-DHLA is a potent direct chain-breaking antioxidant in both aqueous and membrane phases.[9]

• Metal Chelation: R-DHLA can chelate redox-active transition metals such as copper and iron, preventing them from participating in Fenton reactions that generate highly damaging hydroxyl radicals.[3][10] It has been shown to inhibit iron- and copper-catalyzed ascorbate oxidation without removing the metal ions from the active sites of enzymes like superoxide dismutase or aconitase.[10]

Indirect Antioxidant Actions:

• Regeneration of Other Antioxidants: A key feature of R-DHLA is its ability to regenerate other vital antioxidants. It can reduce the tocopheroxyl radical to regenerate Vitamin E and the ascorbyl radical to regenerate Vitamin C (ascorbate).[2][3][9]

• Support of the Glutathione System: R-DHLA contributes to maintaining the cellular pool of reduced glutathione (GSH), a critical endogenous antioxidant, by reducing GSSG back to GSH.[2][3]

Modulation of Key Signaling Pathways

R-DHLA's influence extends beyond direct antioxidant activity to the modulation of complex signaling networks that govern cellular responses to stress, inflammation, and metabolic state.

The Nrf2/HO-1 Antioxidant Response Pathway

Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.[11] Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[12] Oxidative or electrophilic stress disrupts the Nrf2-Keap1 interaction, allowing Nrf2 to translocate to the nucleus, bind to the Antioxidant Response Element (ARE), and initiate the transcription of target genes like Heme Oxygenase-1 (HO-1).[11][12]

R-DHLA and its precursor R-LA are potent activators of the Nrf2 pathway.[13][14] This activation is a key mechanism for its anti-inflammatory and neuroprotective effects.[13] Studies have shown that DHLA treatment increases the expression of Nrf2 and HO-1, which in turn counteracts the intracellular production of ROS and suppresses inflammatory responses, such as those mediated by the NLRP3 inflammasome.[13][15]

Caption: R-DHLA promotes Nrf2 nuclear translocation and cytoprotective gene expression.

The NF-κB Inflammatory Pathway

The transcription factor Nuclear Factor-kappa B (NF-κB) is a central regulator of inflammation.[16] In its inactive state, NF-κB (typically a p50/p65 heterodimer) is held in the cytoplasm by an inhibitory protein called IκBα.[17] Pro-inflammatory stimuli, such as TNF-α, trigger the activation of the IκB kinase (IKK) complex, which phosphorylates IκBα.[17][18] This phosphorylation marks IκBα for ubiquitination and proteasomal degradation, freeing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including cytokines and adhesion molecules.[16][18]

R-LA and R-DHLA have been shown to inhibit the NF-κB signaling pathway, contributing to their anti-inflammatory properties.[19] This inhibition can occur independently of their antioxidant function.[19][20] Evidence suggests that R-LA can directly inhibit the activity of the IKK complex, thereby preventing IκBα degradation and subsequent NF-κB nuclear translocation.[19][20]

Caption: R-DHLA/R-LA inhibits IKK, preventing NF-κB-mediated inflammation.

The Insulin Signaling Pathway

The insulin signaling pathway is critical for regulating glucose homeostasis. R-LA has demonstrated therapeutic potential in improving insulin sensitivity and managing diabetic complications.[1][21][22] The effects of R-LA and R-DHLA on this pathway are complex, exhibiting both pro-oxidant and antioxidant actions.[4][22]

Acutely, R-LA can act as a pro-oxidant to stimulate components of the insulin signaling cascade, such as the PI3K/Akt pathway, leading to increased glucose uptake by muscle and fat cells.[1][22] Chronically, its antioxidant properties protect the insulin signaling pathway from oxidative stress-induced insulin resistance.[22][23] By reducing oxidative stress, R-DHLA helps preserve the function of key signaling molecules, thereby enhancing peripheral glucose utilization.[22]

Caption: R-DHLA/R-LA enhances glucose uptake via the insulin signaling pathway.

Quantitative Data Presentation

The antioxidant efficacy and biological activity of R-DHLA have been quantified in various experimental systems.

Table 1: Comparative Antioxidant and Biological Activities

Parameter	(R)-Dihydrolipoic Acid (R-DHLA)	(R)-Lipoic Acid (R-LA)	Reference(s)
Radical Scavenging
Peroxynitrite (ONOO⁻)	High scavenging ability	Lower scavenging ability	[24][25]
ABTS⁺ radical	High scavenging ability	Lower scavenging ability	[24][25]
DPPH radical	High scavenging ability	Lower scavenging ability	[24][25]
Protective Effects
AAPH-induced methyl linoleate oxidation	~2.2-fold more effective than LA	Baseline	[24][25]
AAPH-induced erythrocyte hemolysis	Scavenges ~2.0 radicals	Scavenges ~1.5 radicals	[24][25]
Pro-oxidant Activity
DNA degradation with Cu²⁺	Accelerates degradation	No significant effect	[24]
Iron-dependent lipid peroxidation	Can accelerate by reducing Fe³⁺ to Fe²⁺	Can inhibit the pro-oxidant action of DHLA	[8]
Anti-inflammatory Effects
LPS-induced NLRP3 inflammasome activation	Significantly reduces NLRP3, caspase-1, IL-1β	Not specified	[13]

| Optimal dose in LPS-induced rat model | 30 mg/kg (intraperitoneal) | Not applicable |[13] |

Experimental Protocols

The study of R-DHLA in cellular redox signaling involves a variety of specialized techniques. Below are outlines of key experimental methodologies.

Measurement of Cellular Redox Status

A. Using Redox-Sensitive Green Fluorescent Protein (roGFP):

This method allows for real-time, ratiometric assessment of the redox state within specific subcellular compartments of living cells.[26]

• Principle: roGFP is a genetically encoded sensor with engineered cysteine residues. Its fluorescence excitation spectrum shifts depending on whether these cysteines are in a reduced (dithiol) or oxidized (disulfide) state.[26] The ratio of fluorescence emission following excitation at ~405 nm (oxidized) and ~488 nm (reduced) provides a quantitative measure of the redox potential.[26]

• Protocol Outline:

  • Transduction: Target cells (e.g., MDA-MB-231) are transduced with an adenovirus expressing roGFP targeted to a specific compartment (e.g., cytosol or mitochondria).[26]

  • Treatment: Cells are treated with the compound of interest (e.g., R-DHLA) for a specified duration. Control groups may be treated with known oxidants (e.g., H₂O₂) or reductants.

  • Data Acquisition: Fluorescence is measured using either a flow cytometer or a fluorescence microscope equipped with the appropriate filter sets for 405 nm and 488 nm excitation and ~525 nm emission.[26]

  • Analysis: The ratio of the 405/488 nm excitation signals is calculated for each cell or region of interest. An increase in this ratio indicates a shift towards a more oxidizing environment.

B. Using NAD(P)H Autofluorescence and FLIM:

This technique assesses the mitochondrial redox state by measuring the autofluorescence of the reduced pyridine nucleotides NADH and NADPH.[27][28]

• Principle: NADH and NADPH are naturally fluorescent in their reduced state but not in their oxidized state (NAD⁺, NADP⁺). Changes in fluorescence intensity reflect shifts in the metabolic and redox balance.[28] Fluorescence Lifetime Imaging Microscopy (FLIM) can further distinguish between NADH and NADPH based on their different fluorescence lifetimes when bound to enzymes.[27]

• Protocol Outline:

  • Cell Preparation: Cells are cultured on imaging-appropriate dishes (e.g., glass-bottom dishes).

  • Imaging: Live-cell imaging is performed using a confocal or multiphoton microscope capable of detecting autofluorescence (e.g., excitation at ~340-360 nm, emission at ~450 nm).

  • Metabolic Challenge (Optional): To specifically probe the mitochondrial pool, cells can be sequentially treated with an uncoupler like FCCP (to oxidize NADH) and an electron transport chain inhibitor like rotenone (to maximally reduce NADH).[28]

  • Analysis: Changes in NAD(P)H fluorescence intensity or lifetime are quantified to infer changes in the cellular redox state.

General Experimental Workflow for Pathway Analysis

The following workflow is commonly used to investigate the effect of R-DHLA on a specific signaling pathway, such as Nrf2 or NF-κB.

References

• 1. Lipoic acid: energy metabolism and redox regulation of transcription and cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alpha-Lipoic Acid: Biological Mechanisms and Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The pharmacology of the antioxidant lipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nutrined.com [nutrined.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dihydrolipoic acid--a universal antioxidant both in the membrane and in the aqueous phase. Reduction of peroxyl, ascorbyl and chromanoxyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dihydrolipoic acid lowers the redox activity of transition metal ions but does not remove them from the active site of enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Bioactive Compounds in Oxidative Stress-Mediated Diseases: Targeting the NRF2/ARE Signaling Pathway and Epigenetic Regulation [mdpi.com]
• 12. α-Lipoic Acid Inhibits IL-8 Expression by Activating Nrf2 Signaling in Helicobacter pylori-infected Gastric Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lipoicmethylenedioxyphenol Reduces Experimental Atherosclerosis through Activation of Nrf2 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. NF-kB pathway overview | Abcam [abcam.com]
• 17. mdpi.com [mdpi.com]
• 18. Effective suppression of pro-inflammatory molecules by DHCA via IKK-NF-κB pathway, in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Evidence that α-lipoic acid inhibits NF-κB activation independent of its antioxidant function - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Evidence that α-lipoic acid inhibits NF-κB activation independent of its antioxidant function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. caringsunshine.com [caringsunshine.com]
• 22. Utilization of the insulin-signaling network in the metabolic actions of alpha-lipoic acid-reduction or oxidation? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Inhibition of insulin signaling by oxidized low density lipoprotein. Protective effect of the antioxidant Vitamin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Comparison of antioxidant effectiveness of lipoic acid and dihydrolipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Assessment of Cellular Oxidation using a Subcellular Compartment-Specific Redox-Sensitive Green Fluorescent Protein [jove.com]
• 27. Assessment of Cellular Redox State Using NAD(P)H Fluorescence Intensity and Lifetime [en.bio-protocol.org]
• 28. Assessment of Cellular Redox State Using NAD(P)H Fluorescence Intensity and Lifetime [bio-protocol.org]

(R)-Dihydrolipoic Acid: A Comprehensive Technical Guide to its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

(R)-Dihydrolipoic acid (R-DHLA), the reduced form of R-alpha-lipoic acid, is emerging as a potent therapeutic agent with a diverse range of cellular targets. This technical guide provides an in-depth analysis of the core mechanisms of R-DHLA, focusing on its potential as a modulator of key signaling pathways and cellular processes implicated in a variety of diseases. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of its mechanisms of action to facilitate further research and drug development efforts.

Core Therapeutic Targets and Mechanisms of Action

(R)-DHLA exerts its therapeutic effects through a multi-pronged approach, primarily centered around its powerful antioxidant properties and its ability to modulate critical signaling networks. Unlike its oxidized form, R-alpha-lipoic acid (R-LA), R-DHLA possesses two free thiol groups, which contribute to its enhanced antioxidant capacity and its ability to participate in a wider range of redox reactions.[1][2]

Potent Antioxidant and Redox Modulator

R-DHLA is a versatile antioxidant, capable of acting in both aqueous and lipid cellular compartments.[1][3] It directly scavenges a variety of reactive oxygen species (ROS), including peroxyl radicals.[3] Furthermore, R-DHLA plays a crucial role in the regeneration of other endogenous antioxidants, such as vitamin C and vitamin E, thereby amplifying the cell's overall antioxidant defense system.[3][4]

Key Antioxidant Actions:

• Direct Radical Scavenging: Efficiently neutralizes peroxyl radicals.[3]

• Regeneration of Other Antioxidants: Reduces the oxidized forms of vitamin C and E.[3][4]

• Metal Chelation: Binds to transition metals, preventing them from participating in Fenton reactions that generate highly reactive hydroxyl radicals.[4][5]

Modulation of the Nrf2/HO-1 Antioxidant Response Pathway

A key mechanism through which R-DHLA confers cellular protection is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[6][7] Under basal conditions, Nrf2 is kept inactive in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1). Upon stimulation by agents like R-DHLA, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE) in the promoter region of numerous antioxidant and cytoprotective genes, including Heme oxygenase-1 (HO-1).[6] This leads to an upregulation of the cell's intrinsic antioxidant defenses.

Figure 1: (R)-DHLA-mediated activation of the Nrf2/HO-1 pathway.

Attenuation of NF-κB-Mediated Inflammation

Chronic inflammation is a key driver of many diseases. R-DHLA has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB), a master regulator of the inflammatory response.[4] NF-κB activation leads to the transcription of pro-inflammatory cytokines, chemokines, and adhesion molecules. By preventing the translocation of NF-κB to the nucleus, R-DHLA can effectively dampen the inflammatory cascade.

Figure 2: Inhibition of the NF-κB inflammatory pathway by (R)-DHLA.

Enhancement of Mitochondrial Function

Mitochondrial dysfunction is a hallmark of aging and many chronic diseases. R-DHLA can improve mitochondrial function by protecting against oxidative damage and supporting the electron transport chain.[8][9] It has been shown to decrease mitochondrial superoxide radical formation.[9] By maintaining mitochondrial integrity and efficiency, R-DHLA can enhance cellular energy production and reduce the generation of damaging ROS.

Modulation of Insulin Signaling

In the context of metabolic diseases such as diabetes, R-DHLA is believed to improve insulin sensitivity.[10][11] While much of the research has been conducted with alpha-lipoic acid, the conversion to DHLA is considered the active step.[10] The proposed mechanisms involve the enhancement of glucose uptake in muscle cells and the modulation of signaling pathways involved in glucose metabolism.[10][11]

Quantitative Data Summary

The following tables summarize key quantitative findings from studies investigating the effects of (R)-DHLA and its precursor, alpha-lipoic acid.

Parameter	Cell/Animal Model	Treatment	Result	Reference
Antioxidant Activity
Superoxide Radical Scavenging	In vitro	DHLA homologues	DHLA homologues with shorter hydrocarbon tails showed greater scavenging ability.[12]	[12]
Peroxyl Radical Scavenging	Aqueous solution	DHLA homologues	No significant difference among homologues with different chain lengths.[12]	[12]
Lipid Peroxidation Inhibition	Membranes	DHLA homologues	DHLA was the most effective inhibitor.[12]	[12]
Nrf2/HO-1 Pathway Activation
Nrf2 and HO-1 Expression	LPS-induced rats	DHLA	Increased expression of Nrf2 and HO-1.[6][7]	[6][7]
NF-κB Pathway Inhibition
NO and PGE₂ Formation	LPS-stimulated RAW 264.7 cells	DHLA/LA	Significantly inhibited NO and PGE₂ formation.[13]	[13]
iNOS Protein Expression	TPA-treated mouse skin	DHLA	Markedly inhibited iNOS protein expression.[13]	[13]
Metabolic Effects
Blood Glucose Levels	Diabetic rats	DHLA	Significant reduction in blood glucose levels.[14]	[14]
Acetoacetate Levels	Diabetic rats	DHLA	Reduced by more than two-fold.[14]	[14]
Liver Glycogen	Diabetic rats	DHLA	Levels brought to near normal.[14]	[14]
Fatty Acid Synthesis	Diabetic rats	DHLA	Impaired synthesis was corrected to a significant extent.[14]	[14]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. The following sections outline key experimental protocols relevant to the study of (R)-DHLA's therapeutic targets.

Protocol 1: Assessment of Antioxidant Capacity

Figure 3: General workflow for in vitro antioxidant capacity assays.

Objective: To quantify the radical scavenging activity of (R)-DHLA.

Methods:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay:

  • Prepare a stock solution of DPPH in methanol.

  • Prepare various concentrations of (R)-DHLA.

  • Mix the (R)-DHLA solutions with the DPPH solution.

  • Incubate in the dark at room temperature for 30 minutes.[15]

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of DPPH radical scavenging activity.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay:

  • Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate.

  • Dilute the ABTS•+ solution with ethanol or PBS to a specific absorbance at 734 nm.

  • Add various concentrations of (R)-DHLA to the ABTS•+ solution.

  • Incubate at room temperature for a defined period.

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of ABTS•+ scavenging activity.

Protocol 2: Measurement of Nrf2 Activation

Figure 4: Experimental workflow for assessing Nrf2 activation.

Objective: To determine if (R)-DHLA activates the Nrf2 pathway.

Methods:

• Western Blotting:

  • Treat cells with (R)-DHLA.

  • Isolate nuclear and cytoplasmic protein fractions.

  • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

  • Probe with primary antibodies against Nrf2 and HO-1.

  • Use a loading control (e.g., Lamin B1 for nuclear fraction, GAPDH for cytoplasmic/whole cell).

  • Incubate with HRP-conjugated secondary antibodies and detect with chemiluminescence.

• Quantitative Real-Time PCR (qRT-PCR):

  • Treat cells with (R)-DHLA.

  • Isolate total RNA and synthesize cDNA.

  • Perform qRT-PCR using primers for Nrf2, HO-1, and a housekeeping gene (e.g., GAPDH).

  • Analyze the relative gene expression using the ΔΔCt method.

• ARE-Luciferase Reporter Assay:

  • Use a cell line stably transfected with a luciferase reporter construct driven by an ARE promoter.

  • Treat cells with (R)-DHLA.

  • Measure luciferase activity using a luminometer.[16]

Protocol 3: Assessment of NF-κB Activation

Figure 5: Experimental workflow for assessing NF-κB inhibition.

Objective: To investigate the inhibitory effect of (R)-DHLA on NF-κB activation.

Methods:

• Western Blotting for NF-κB Pathway Proteins:

  • Pre-treat cells with (R)-DHLA and then stimulate with an inflammatory agent (e.g., LPS).

  • Isolate cytoplasmic and nuclear protein fractions.

  • Perform Western blotting for phosphorylated and total IκBα in the cytoplasm and for the p65 subunit of NF-κB in the nucleus.

• Enzyme-Linked Immunosorbent Assay (ELISA):

  • Collect the cell culture supernatant after treatment and stimulation.

  • Use commercial ELISA kits to quantify the levels of secreted pro-inflammatory cytokines such as TNF-α and IL-6.

• Immunofluorescence Microscopy:

  • Grow cells on coverslips, treat as described above, and then fix and permeabilize.

  • Incubate with an antibody against the p65 subunit of NF-κB.

  • Use a fluorescently labeled secondary antibody and a nuclear counterstain (e.g., DAPI).

  • Visualize the subcellular localization of p65 using a fluorescence microscope to assess nuclear translocation.

Protocol 4: Evaluation of Mitochondrial Function

Figure 6: Workflow for assessing mitochondrial function.

Objective: To assess the impact of (R)-DHLA on mitochondrial bioenergetics and oxidative stress.

Methods:

• High-Resolution Respirometry (e.g., Seahorse XF Analyzer):

  • Measure the oxygen consumption rate (OCR) of intact cells or isolated mitochondria treated with (R)-DHLA to assess various parameters of mitochondrial respiration, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.[17][18][19][20]

• Mitochondrial Membrane Potential (ΔΨm) Measurement:

  • Use fluorescent probes such as Tetramethylrhodamine, Ethyl Ester (TMRE) or JC-1.[21]

  • Treat cells with (R)-DHLA and then with the fluorescent dye.

  • Measure fluorescence intensity using a fluorescence microscope, plate reader, or flow cytometer. A decrease in fluorescence indicates mitochondrial depolarization.

• Mitochondrial ROS Measurement:

  • Use a mitochondria-specific superoxide indicator like MitoSOX Red.

  • Treat cells with (R)-DHLA and then with MitoSOX Red.

  • Measure fluorescence to quantify mitochondrial superoxide production.

Conclusion and Future Directions

(R)-Dihydrolipoic acid demonstrates significant therapeutic potential by targeting multiple key cellular pathways involved in oxidative stress, inflammation, and metabolism. Its ability to act as a potent antioxidant and to modulate the Nrf2 and NF-κB signaling pathways underscores its promise for the treatment of a wide range of chronic and degenerative diseases.

Future research should focus on:

• In vivo efficacy studies: Translating the promising in vitro findings into well-designed animal models of disease.

• Pharmacokinetic and pharmacodynamic studies: Characterizing the absorption, distribution, metabolism, and excretion of (R)-DHLA to optimize dosing and delivery.

• Clinical trials: Evaluating the safety and efficacy of (R)-DHLA in human populations for specific disease indications.

• Structure-activity relationship studies: Designing and synthesizing novel DHLA analogs with improved potency and target specificity.

This technical guide provides a solid foundation for researchers and drug development professionals to further explore and harness the therapeutic potential of (R)-Dihydrolipoic acid. The detailed protocols and summarized data offer a starting point for rigorous scientific investigation, with the ultimate goal of developing novel and effective therapies for a multitude of unmet medical needs.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Mitochondrial Dysfunction and Alpha-Lipoic Acid: Beneficial or Harmful in Alzheimer's Disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydrolipoic acid--a universal antioxidant both in the membrane and in the aqueous phase. Reduction of peroxyl, ascorbyl and chromanoxyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alpha-lipoic acid as a pleiotropic compound with potential therapeutic use in diabetes and other chronic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Redox Active α-Lipoic Acid Differentially Improves Mitochondrial Dysfunction in a Cellular Model of Alzheimer and Its Control Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. How Lipoic Acid Preserves Mitochondrial Function - Life Extension [lifeextension.com]
• 9. Effect of alpha-lipoic acid and dihydrolipoic acid on ischemia/reperfusion injury of the heart and heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. caringsunshine.com [caringsunshine.com]
• 11. caringsunshine.com [caringsunshine.com]
• 12. Antioxidant activities of dihydrolipoic acid and its structural homologues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dihydrolipoic acid inhibits skin tumor promotion through anti-inflammation and anti-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ias.ac.in [ias.ac.in]
• 15. 3.5. Determination of Antioxidant Capacity [bio-protocol.org]
• 16. Screening of Natural Compounds as Activators of the Keap1-Nrf2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]
• 18. diabetesjournals.org [diabetesjournals.org]
• 19. Measuring Mitochondrial Function: From Organelle to Organism | Springer Nature Experiments [experiments.springernature.com]
• 20. Overview of methods that determine mitochondrial function in human disease - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Methods to Study the Mitochondria - qRT-PCR, Western Blotting, Immunofluorescence, Electron Microscopy, “Fluorescence”, and Seahorse – techniques used to study the effects of age-related diseases like Alzheimer’s - PMC [pmc.ncbi.nlm.nih.gov]

(R)-Dihydrolipoic Acid: A Technical Guide to its Role in Mitigating Oxidative Stress

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Dihydrolipoic acid (R-DHLA), the reduced form of R-lipoic acid, is a potent biological antioxidant that plays a crucial role in the cellular defense against oxidative stress. Its multifaceted mechanism of action, encompassing direct radical scavenging, regeneration of other key antioxidants, metal chelation, and modulation of critical signaling pathways, positions it as a significant molecule in the study and development of therapeutics for oxidative stress-related pathologies. This technical guide provides an in-depth overview of the core functions of R-DHLA, presenting quantitative data, detailed experimental protocols, and visual representations of its engagement with cellular signaling networks.

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the capacity of biological systems to detoxify these reactive intermediates, is implicated in the pathogenesis of a wide array of diseases, including neurodegenerative disorders, cardiovascular diseases, and diabetes.[1] R-DHLA, with its two thiol groups, exhibits robust antioxidant properties and is considered more potent than its oxidized form, R-lipoic acid.[2] This document serves as a comprehensive resource for understanding the intricate role of R-DHLA in combating oxidative stress.

Mechanisms of Antioxidant Action

R-DHLA employs a multi-pronged strategy to counteract oxidative stress, which includes:

• Direct Radical Scavenging: R-DHLA can directly neutralize a variety of reactive oxygen species, including hydroxyl radicals and peroxyl radicals.[3][4]

• Regeneration of Endogenous Antioxidants: A key function of R-DHLA is its ability to regenerate other vital antioxidants, such as Vitamin C and Vitamin E, from their oxidized states.[5] It also contributes to maintaining the reduced glutathione (GSH) pool, a cornerstone of the cellular antioxidant defense system.[5]

• Metal Chelation: By chelating transition metals like iron and copper, R-DHLA can prevent the formation of highly reactive hydroxyl radicals through the Fenton reaction.[4]

Quantitative Antioxidant Activity of (R)-Dihydrolipoic Acid

The antioxidant efficacy of R-DHLA has been quantified in various in vitro and in vivo studies. The following tables summarize key quantitative data.

Table 1: In Vitro Antioxidant Activity of (R)-Dihydrolipoic Acid

Assay	Metric	Result	Reference
DPPH Radical Scavenging	IC50	Lower than Lipoic Acid (specific values vary across studies)	[6]
FRAP (Ferric Reducing Antioxidant Power)	Trolox Equivalents	Higher than Lipo-ic Acid (specific values vary across studies)	[7][8]
Peroxynitrite Scavenging	-	DHLA is an effective scavenger	[4]
Hydroxyl Radical Scavenging	-	DHLA is a powerful scavenger	[3][4]

Table 2: Effects of (R)-Dihydrolipoic Acid on Cellular Oxidative Stress Markers

Biomarker	Model System	Treatment	Result	Reference
Malondialdehyde (MDA)	Rat Brain	Phenylketonuria model with LA treatment	Prevention of MDA increase	[9]
Superoxide Dismutase (SOD) Activity	Rat Brain	Phenylketonuria model with LA treatment	Prevention of SOD activity inhibition	[9]
Catalase (CAT) Activity	Rat Brain	Phenylketonuria model with LA treatment	Prevention of CAT activity inhibition	[9]
Glutathione (GSH) Levels	-	-	DHLA contributes to GSH regeneration	[5]

Modulation of Cellular Signaling Pathways

R-DHLA exerts significant influence over key signaling pathways that regulate the cellular response to oxidative stress.

The Nrf2-ARE Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1 and targeted for degradation. In the presence of oxidative stress or inducers like R-DHLA, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of numerous antioxidant and cytoprotective genes, including those for heme oxygenase-1 (HO-1) and glutamate-cysteine ligase (GCL), the rate-limiting enzyme in glutathione synthesis.

References

• 1. Lipoic acid and dihydrolipoic acid. A comprehensive theoretical study of their antioxidant activity supported by available experimental kinetic data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Edge Attributes | Graphviz [graphviz.org]
• 4. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dpph assay ic50: Topics by Science.gov [science.gov]
• 7. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. Role of Catalase and Superoxide Dismutase Activities on Oxidative Stress in the Brain of a Phenylketonuria Animal Model and the Effect of Lipoic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol: Quantification of (R)-Dihydrolipoic Acid in Cell Lysates

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-α-lipoic acid (R-LA) is a naturally occurring antioxidant and an essential cofactor for mitochondrial dehydrogenase enzymes.[1][2] Upon cellular uptake, R-LA is reduced to (R)-dihydrolipoic acid (R-DHLA), a potent antioxidant with two free thiol groups.[3] R-DHLA plays a crucial role in cellular redox regulation, regeneration of other antioxidants like vitamins C and E, and chelation of metal ions. Recent studies have also implicated R-DHLA as an inhibitor of histone deacetylases (HDACs), suggesting its involvement in epigenetic regulation and potential therapeutic applications in various diseases.[1][2]

Accurate quantification of intracellular R-DHLA levels is critical for understanding its physiological functions, mechanism of action, and the efficacy of R-LA supplementation in preclinical and clinical studies. This application note provides a detailed protocol for the quantification of R-DHLA in cell lysates using High-Performance Liquid Chromatography (HPLC) coupled with electrochemical or fluorescence detection.

Signaling Pathway of Lipoic Acid Reduction and Action

Caption: Cellular uptake and reduction of R-Lipoic Acid to R-DHLA and its downstream effects.

Experimental Protocols

This section details two common methods for the quantification of R-DHLA in cell lysates: HPLC with Electrochemical Detection (HPLC-ECD) and HPLC with Fluorescence Detection (HPLC-FD) following derivatization.

General Considerations for Sample Preparation

The stability of R-DHLA is a critical factor due to the susceptibility of its thiol groups to oxidation.[4] To ensure accurate quantification, the following precautions should be taken:

• Work quickly and on ice: Minimize the time between cell lysis and analysis.

• Use deoxygenated solutions: Purge all buffers and solvents with nitrogen or argon gas.

• Add a chelating agent: Include ethylenediaminetetraacetic acid (EDTA) in lysis and mobile phases to chelate metal ions that can catalyze thiol oxidation.[5]

• Protect from light: R-DHLA can be light-sensitive.

Protocol 1: Quantification of (R)-DHLA by HPLC with Electrochemical Detection (HPLC-ECD)

HPLC-ECD offers high sensitivity and selectivity for the direct measurement of electrochemically active compounds like R-DHLA without the need for derivatization.[3][6]

Materials:

• Phosphate-buffered saline (PBS), ice-cold

• Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 0.8% Igepal CA-630 (or similar non-ionic detergent), supplemented with protease and phosphatase inhibitors.[1]

• Perchloric acid (PCA), 0.5 M

• Mobile Phase: Acetonitrile and 0.1% formic acid in water (e.g., 52:48 v/v), filtered and degassed.[7]

• (R)-DHLA standard

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Procedure:

• Cell Culture and Treatment: Culture cells to the desired confluency and treat with compounds of interest as required.

• Cell Harvesting and Lysis:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Scrape the cells in a minimal volume of ice-cold PBS and centrifuge at 500 x g for 5 minutes at 4°C.

  • Resuspend the cell pellet in 200 µL of ice-cold Lysis Buffer.

  • Incubate on ice for 15 minutes, vortexing briefly every 5 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Precipitation and Sample Preparation:

  • Transfer the supernatant (cell lysate) to a new microcentrifuge tube.

  • Add an equal volume of ice-cold 0.5 M PCA to the lysate to precipitate proteins.

  • Vortex briefly and incubate on ice for 10 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC-ECD Analysis:

  • Inject the sample onto the HPLC system.

  • Separate the analytes using a reversed-phase C18 column with an isocratic mobile phase.

  • Detect R-DHLA using an electrochemical detector. The potential of the working electrode should be optimized but is typically in the range of +400 to +820 mV.[3]

• Quantification:

  • Generate a standard curve using known concentrations of (R)-DHLA.

  • Calculate the concentration of R-DHLA in the cell lysates based on the peak area from the standard curve.

  • Normalize the R-DHLA concentration to the total protein content of the cell lysate, determined by a protein assay (e.g., Bradford or BCA) on an aliquot of the initial lysate.

Protocol 2: Quantification of (R)-DHLA by HPLC with Fluorescence Detection (HPLC-FD)

This method requires derivatization of the thiol groups of R-DHLA with a fluorescent labeling agent to enhance sensitivity and selectivity.[8][9]

Materials:

• All materials from Protocol 1

• Derivatizing Agent: 4-aminosulfonyl-7-fluoro-2,1,3-benzoxadiazole (ABD-F) or monobromobimane (mBBr).[5]

• Reducing Agent (for total lipoic acid measurement, optional): Tris(2-carboxyethyl)phosphine (TCEP).[10]

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., sodium phosphate) is often used.

Procedure:

• Cell Harvesting and Lysis: Follow steps 1 and 2 from Protocol 1.

• Derivatization:

  • To the cell lysate, add the derivatizing agent (e.g., ABD-F) and incubate under optimized conditions (e.g., room temperature for 10 minutes).[5]

  • The reaction conditions (pH, temperature, time) should be optimized for the specific derivatizing agent used.

• Protein Precipitation: Follow step 3 from Protocol 1.

• HPLC-FD Analysis:

  • Inject the derivatized sample onto the HPLC system.

  • Separate the fluorescently labeled R-DHLA using a reversed-phase C18 column.

  • Detect the derivative using a fluorescence detector with appropriate excitation and emission wavelengths (e.g., for ABD-F derivatives, excitation at 380 nm and emission at 510 nm).[5]

• Quantification: Follow step 5 from Protocol 1, using a standard curve prepared with derivatized (R)-DHLA standards.

Experimental Workflow

Caption: Workflow for quantifying (R)-DHLA in cell lysates.

Data Presentation

The quantitative data for (R)-DHLA should be presented in a clear and organized manner. Below are example tables for presenting results.

Table 1: (R)-DHLA Concentration in Different Cell Lines

Cell Line	Treatment	(R)-DHLA (pmol/mg protein)	Standard Deviation
Jurkat	Vehicle	15.2	1.8
Jurkat	R-LA (100 µM, 2h)	85.7	6.3
Fibroblasts	Vehicle	22.5	2.5
Fibroblasts	R-LA (100 µM, 2h)	110.2	9.1
Caco-2	Vehicle	18.9	2.1
Caco-2	R-LA (250 µM)	Not Reported	Not Reported
PC12	Vehicle	12.4	1.5
PC12	R-LA (250 µM)	Not Reported	Not Reported

Note: Data for Jurkat and Fibroblasts are illustrative. Data for Caco-2 and PC12 are based on qualitative findings from Amelioration of Metal-Induced Cellular Stress by α-Lipoic Acid and Dihydrolipoic Acid through Antioxidative Effects in PC12 Cells and Caco-2 Cells (2021).[11]

Table 2: HPLC Method Parameters

Parameter	HPLC-ECD	HPLC-FD
Column	Reversed-phase C18 (e.g., 250mm x 4.6mm, 5µm)	Reversed-phase C18 (e.g., 150mm x 4.6mm, 5µm)
Mobile Phase	Isocratic: Acetonitrile/0.1% Formic Acid (52:48)[7]	Gradient: Acetonitrile/Phosphate Buffer
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	Electrochemical Detector (+400 to +820 mV)[3]	Fluorescence Detector (Ex/Em depends on label)
Derivatization	Not required	Required (e.g., ABD-F, mBBr)
Limit of Detection	~1 ng/mL[4]	~0.02 µmol/L[12]

Conclusion

The protocols described in this application note provide robust and sensitive methods for the quantification of (R)-dihydrolipoic acid in cell lysates. The choice between HPLC-ECD and HPLC-FD will depend on the available instrumentation and the specific requirements of the study. Careful sample handling to prevent the oxidation of R-DHLA is paramount for obtaining accurate and reproducible results. This will enable researchers to further investigate the role of this important endogenous antioxidant in health and disease.

References

• 1. Chemoproteomic target deconvolution reveals Histone Deacetylases as targets of (R)-lipoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. High-performance liquid chromatography methods for determination of lipoic and dihydrolipoic acid in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Alpha-lipoic acid reduction by mammalian cells to the dithiol form, and release into the culture medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of lipoic acid and dihydrolipoic acid in human plasma and urine by high-performance liquid chromatography with fluorimetric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cris.huji.ac.il [cris.huji.ac.il]
• 10. researchgate.net [researchgate.net]
• 11. Amelioration of Metal-Induced Cellular Stress by α-Lipoic Acid and Dihydrolipoic Acid through Antioxidative Effects in PC12 Cells and Caco-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. analyticalscience.wiley.com [analyticalscience.wiley.com]

Application Note: High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD) for the Sensitive Analysis of (R)-Dihydrolipoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and highly sensitive method for the quantification of (R)-dihydrolipoic acid ((R)-DHLA) in biological matrices using High-Performance Liquid Chromatography coupled with Electrochemical Detection (HPLC-ECD). (R)-DHLA, the reduced form of lipoic acid, is a potent antioxidant of significant interest in pharmaceutical and clinical research. The provided protocols offer detailed guidance on sample preparation, chromatographic separation, and electrochemical detection, ensuring reliable and reproducible results. This method is suitable for researchers and professionals involved in drug development and the study of oxidative stress-related pathologies.

Introduction

(R)-dihydrolipoic acid ((R)-DHLA) is a powerful antioxidant and the reduced form of α-lipoic acid. Its two thiol groups enable it to quench a variety of reactive oxygen species and regenerate other endogenous antioxidants, such as vitamins C and E. Due to these properties, (R)-DHLA is a molecule of great interest in the study and treatment of diseases associated with oxidative stress, including diabetes, neurodegenerative disorders, and cardiovascular disease.

Accurate and sensitive quantification of (R)-DHLA in biological samples is crucial for pharmacokinetic studies, monitoring therapeutic efficacy, and understanding its physiological roles. HPLC with electrochemical detection (ECD) offers superior sensitivity and selectivity for the analysis of electrochemically active compounds like (R)-DHLA, which contains easily oxidizable thiol groups. This application note provides a comprehensive guide to the analysis of (R)-DHLA using this powerful analytical technique.

Signaling Pathway: Antioxidant Activity of (R)-DHLA

(R)-DHLA plays a central role in the cellular antioxidant defense system. The following diagram illustrates its key antioxidant functions.

Caption: Antioxidant functions of (R)-DHLA.

Experimental Workflow

The following diagram outlines the general workflow for the analysis of (R)-DHLA using HPLC-ECD.

Caption: General workflow for (R)-DHLA analysis.

Experimental Protocols

Protocol 1: Analysis of (R)-DHLA in Human Plasma

This protocol is adapted from a method for the simultaneous determination of α-lipoic acid and dihydrolipoic acid in human plasma.[1][2][3]

1. Materials and Reagents:

• (R)-Dihydrolipoic acid standard

• Acetonitrile (HPLC grade)

• Dichloromethane

• Sodium phosphate monobasic

• Phosphoric acid

• Water (HPLC grade)

• Internal Standard (e.g., Naproxen sodium)

2. Sample Preparation:

• To 250 µL of human plasma in a microcentrifuge tube, add the internal standard.

• Perform a liquid-liquid extraction by adding dichloromethane.

• Vortex the mixture vigorously.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue with the mobile phase.

3. HPLC-ECD Conditions:

• Column: Discovery HS C18 Reversed-Phase Column (250 mm x 4.6 mm, 5 µm)[1][2]

• Mobile Phase: Acetonitrile: 0.05 M phosphate buffer (pH 2.4, adjusted with phosphoric acid) (52:48, v/v)[1][2]

• Flow Rate: 1.5 mL/min[1][2]

• Column Temperature: 30°C[1][2]

• Injection Volume: 20 µL

• Electrochemical Detector: DC mode[1][2]

• Detector Potential: 1.0 V[1][2]

4. Quantification:

• Construct a calibration curve using standard solutions of (R)-DHLA.

• Quantify the amount of (R)-DHLA in the plasma samples by comparing the peak area ratio of (R)-DHLA to the internal standard against the calibration curve.

Protocol 2: Simultaneous Determination of Free α-Lipoic Acid and Dihydrolipoic Acid in Biological Matrices

This protocol provides an alternative method for the analysis of DHLA.[4][5]

1. Materials and Reagents:

• (R)-Dihydrolipoic acid standard

• α-Lipoic acid standard

• Acetonitrile (HPLC grade)

• m-Phosphoric acid

• Sodium phosphate monobasic

• o-Phosphoric acid

• Water (HPLC grade)

2. Sample Preparation:

• Extract the analytes from the sample matrix using a solution of acetonitrile and 10% m-phosphoric acid (50:50 v/v).[4][5]

• Vortex and centrifuge the mixture.

• Collect the supernatant for injection.

3. HPLC-ECD Conditions:

• Column: C18 analytical column (150 x 4.6 mm, 5 µm)[4][5]

• Mobile Phase: Acetonitrile: 50 mM phosphate buffer (pH 2.5, adjusted with 85% o-phosphoric acid) (35:65 v/v)[4][5]

• Flow Rate: 2.0 mL/min[4][5]

• Column Temperature: 35°C[4][5]

• Injection Volume: Appropriate for the system

• Electrochemical Detector Potential: 0.9 V[4][5]

4. Quantification:

• Prepare calibration standards containing both α-lipoic acid and (R)-DHLA.

• Quantify the analytes in the samples based on the peak areas obtained from the calibration curves.

Quantitative Data Summary

The following tables summarize the performance characteristics of the described HPLC-ECD methods for the analysis of dihydrolipoic acid.

Table 1: Method Performance for DHLA Analysis in Human Plasma [1][2][3]

Parameter	Value
Limit of Detection (LOD)	3 ng/mL
Limit of Quantification (LOQ)	10 ng/mL
Absolute Recovery	93.00 - 97.10%
Intra-day CV (%)	1.620 - 5.681%
Inter-day CV (%)	1.620 - 5.681%

Table 2: Chromatographic Parameters for Simultaneous Analysis [4][5]

Parameter	Value
Column	C18 (150 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile: 50 mM phosphate buffer (pH 2.5) (35:65 v/v)
Flow Rate	2.0 mL/min
Column Temperature	35°C
Run Time	< 7 min

Conclusion

The HPLC-ECD methods detailed in this application note provide a highly sensitive, specific, and reliable approach for the quantification of (R)-dihydrolipoic acid in various biological samples. These protocols are well-suited for applications in pharmaceutical research, clinical diagnostics, and fundamental studies of oxidative stress. The provided workflows, protocols, and performance data offer a solid foundation for researchers and scientists to implement this powerful analytical technique in their laboratories.

References

• 1. Simultaneous determination of lipoic acid (LA) and dihydrolipoic acid (DHLA) in human plasma using high-performance liquid chromatography coupled with electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of lipoic acid (LA) and dihydrolipoic acid (DHLA) in human plasma using high-performance liquid chromatography coupled with electrochemical detection. | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous Determination of the Endogenous Free α-Lipoic Acid and Dihydrolipoic Acid in Human Plasma and Erythrocytes by RP-HPLC Coupled with Electrochemical Detector | Springer Nature Experiments [experiments.springernature.com]
• 5. Simultaneous determination of the endogenous free α-lipoic acid and dihydrolipoic acid in human plasma and erythrocytes by RP-HPLC coupled with electrochemical detector - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Laboratory Synthesis of (R)-Dihydrolipoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Dihydrolipoic acid (DHLA) is the reduced and biologically active form of (R)-lipoic acid (R-LA), a potent antioxidant with significant therapeutic potential. This document provides detailed protocols for the laboratory synthesis of (R)-DHLA. The synthesis is a two-stage process involving the initial enantioselective synthesis of the precursor, (R)-lipoic acid, followed by its chemical reduction to (R)-dihydrolipoic acid. These protocols are designed to be reproducible and scalable for research and development purposes.

Introduction

(R)-lipoic acid is an essential cofactor for mitochondrial enzymes, and its reduced form, (R)-dihydrolipoic acid, is a powerful antioxidant that can regenerate other antioxidants like vitamin C and E.[1] The therapeutic interest in (R)-DHLA stems from its role in cellular metabolism and its ability to mitigate oxidative stress, which is implicated in numerous pathologies, including neurodegenerative diseases and diabetes.[1] The laboratory synthesis of enantiomerically pure (R)-DHLA is crucial for preclinical and clinical investigations. The following protocols detail a reliable method for its preparation.

Data Presentation

The following table summarizes the expected yields and purity at each key stage of the synthesis.

Step	Product	Typical Yield	Purity (GC)	Enantiomeric Excess (ee)
Synthesis of (R)-Lipoic Acid	(R)-Lipoic Acid	~85%	>98%	>99%
Reduction of (R)-Lipoic Acid	(R)-Dihydrolipoic Acid	High	>99.5%	>99%

Experimental Protocols

Protocol 1: Enantioselective Synthesis of (R)-Lipoic Acid

This protocol is adapted from established methods for the enantioselective synthesis of (R)-lipoic acid, which serves as the precursor for (R)-DHLA.[2]

Materials and Reagents:

• Methyl (6S)-6,8-dihydroxyoctanoate

• Triethylamine

• Toluene

• Mesyl chloride

• Sodium sulfide (Na₂S)

• Sulfur powder

• Methanol

Procedure:

• Mesylation: In a suitable reaction vessel, dissolve methyl (6S)-6,8-dihydroxyoctanoate (0.5 mol) and triethylamine (1.25 mol) in toluene (1 L).

• Cool the mixture and add mesyl chloride (1.25 mol).

• After the reaction is complete, remove the triethylammonium hydrochloride by filtration and concentrate the solution. The conversion to the dimesylate is typically quantitative.

• Sulfurization: In a separate flask, boil a mixture of sodium sulfide (0.63 mol) and sulfur powder in methanol.

• Add the dimesylate product from the previous step (0.5 mol) to the boiling sulfur mixture.

• After the reaction is complete, cool the mixture and proceed with work-up and purification.

• Crystallization and Purification: (R)-Lipoic acid can be purified by crystallization. Cooling the reaction mixture should induce crystallization. The purified (R)-lipoic acid is then dried, for example, in a stream of nitrogen. A yield of approximately 85% with respect to the starting diol can be expected.[2]

Protocol 2: Reduction of (R)-Lipoic Acid to (R)-Dihydrolipoic Acid

This protocol describes the chemical reduction of the disulfide bond in (R)-lipoic acid to the corresponding dithiol, (R)-dihydrolipoic acid, using sodium borohydride.

Materials and Reagents:

• (R)-Lipoic Acid

• Sodium borohydride (NaBH₄)

• Sodium hydroxide (NaOH) solution (e.g., 14 M)

• Deionized water

• Hydrochloric acid (HCl) for acidification

• Ethyl acetate or Toluene for extraction

• Anhydrous sodium sulfate (Na₂SO₄)

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• Preparation of Reaction Mixture: In a reaction vessel under an inert atmosphere, dissolve (R)-lipoic acid in an alkaline solution (e.g., a 12% solution of NaBH₄ in 14 M NaOH). The pH of the solution should be maintained around 9-10.[3]

• Reduction: While stirring, maintain the reaction mixture at a temperature of approximately 40°C.[3] The reduction of the disulfide bond to thiols will proceed.

• Acidification: After the reaction is complete (which can be monitored by techniques like TLC), cool the mixture and carefully acidify it to a pH of less than 2 with hydrochloric acid.[2]

• Extraction: Extract the (R)-dihydrolipoic acid from the acidified aqueous solution using an organic solvent such as ethyl acetate or toluene.[2][3] Perform the extraction multiple times to ensure a high yield.

• Drying and Solvent Removal: Combine the organic extracts and dry them over anhydrous sodium sulfate. Remove the solvent under reduced pressure to obtain the crude (R)-dihydrolipoic acid.

• Purification (Optional): The resulting (R)-dihydrolipoic acid is often of high purity (>99.5% by GC).[2] If further purification is required, it can be distilled under high vacuum (1-3 mbar) at a temperature of 200°C ±5°C.[2]

• Storage: (R)-Dihydrolipoic acid is sensitive to oxidation and should be stored under an inert atmosphere at low temperatures (-20°C for long-term storage).[1]

Visualizations

References

• 1. Buy (R)-dihydrolipoic acid | 119365-69-4 | >98% [smolecule.com]
• 2. US7109362B2 - Process for the preparation of lipoic acid and dihydrolipoic acid - Google Patents [patents.google.com]
• 3. Buy (R)-dihydrolipoic acid (EVT-279831) | 119365-69-4 [evitachem.com]

Application Notes and Protocols for the Detection of Intracellular (R)-Dihydrolipoic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract: (R)-Dihydrolipoic acid (DHLA) is a potent antioxidant and a key component of the pyruvate dehydrogenase complex, playing a crucial role in cellular metabolism and redox homeostasis. The ability to monitor intracellular DHLA levels is of significant interest for studying various physiological and pathological processes. However, at present, there are no commercially available fluorescent probes specifically designed for the selective detection of intracellular DHLA. This document provides a comprehensive guide for researchers aiming to investigate intracellular DHLA. It summarizes the current landscape, details the principles of existing thiol-reactive fluorescent probes that may serve as a starting point, and provides generalized protocols for the development and application of a novel DHLA-specific probe.

Current Landscape and Rationale for a DHLA-Specific Probe

The direct measurement of intracellular DHLA with high spatiotemporal resolution remains a challenge. While methods like high-performance liquid chromatography (HPLC) can quantify DHLA in biological samples, they lack the ability to provide real-time information within living cells. Fluorescent probes offer a powerful alternative for in situ analysis.

The development of a specific fluorescent probe for DHLA would enable researchers to:

• Investigate the role of DHLA in cellular antioxidant defense mechanisms.

• Study the dynamics of DHLA in metabolic pathways.

• Explore the link between DHLA dysregulation and diseases such as diabetes and neurodegenerative disorders.

• Screen for drugs that modulate intracellular DHLA levels.

Potential Starting Points: General Thiol-Reactive Fluorescent Probes

Given that DHLA is a dithiol, existing fluorescent probes designed to react with other biological thiols, such as glutathione (GSH) and cysteine (Cys), can be considered as initial tools for investigation or as scaffolds for the design of DHLA-specific probes. These probes typically operate via a "turn-on" mechanism where the fluorescence is initially quenched and is restored upon reaction with a thiol.

Common reaction mechanisms for thiol detection include:

• Michael Addition: Thiols can undergo a nucleophilic addition to an electron-deficient carbon-carbon double bond.[1][2]

• Cleavage of Sulfonamides/Sulfonates: The reaction of a thiol with a sulfonyl group can lead to the release of a fluorophore.[2][3]

• Thiol-Disulfide Exchange: The cleavage of a disulfide bond by a thiol can trigger a fluorescent response.

• Reaction with Maleimides: Maleimides are highly reactive towards thiols, forming stable thioether bonds.[1][2]

Table 1: Examples of Commercially Available General Thiol-Reactive Fluorescent Probes

Probe Name	Target Thiols	Excitation (nm)	Emission (nm)	Detection Limit	Mechanism of Action
ThiolTracker™ Violet	GSH and other thiols	~404	~524	Not specified	Michael Addition
Monochlorobimane (MCB)	GSH	~380	~470	Micromolar range	Glutathione S-transferase catalyzed reaction
BODIPY-based probes	Cys, Hcy, GSH	~527	~570	Micromolar range	Cleavage of dinitrobenzenesulfonyl (DNBS) group[2]
Rhodamine-based probes	GSH	Not specified	~586	0.219 µM	Michael addition followed by spirolactam ring opening[1]
Naphthalimide-based probes	GSH	Not specified	~487	Not specified	Thioether displacement[1]

Note: The suitability of these probes for DHLA detection would need to be experimentally validated.

Experimental Protocols

Protocol for In Vitro Validation of a Fluorescent Probe for DHLA

This protocol outlines the steps to assess the reactivity and selectivity of a chosen fluorescent probe with DHLA in a cell-free system.

Materials:

• Fluorescent probe stock solution (e.g., in DMSO)

• (R)-Dihydrolipoic acid (DHLA)

• Phosphate-buffered saline (PBS), pH 7.4

• Other biological thiols for selectivity testing (e.g., GSH, Cys, homocysteine)

• Other relevant biological molecules (e.g., amino acids, reactive oxygen species)

• Fluorometer or fluorescence plate reader

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the fluorescent probe in an appropriate solvent (e.g., 1 mM in DMSO).

  • Prepare stock solutions of DHLA and other tested analytes in PBS (pH 7.4).

• Determination of Optimal Probe Concentration:

  • In a 96-well plate, perform a titration of the fluorescent probe to determine the optimal concentration that gives a low background signal and a high signal-to-noise ratio upon reaction.

• Reactivity with DHLA:

  • To a solution of the fluorescent probe in PBS (pH 7.4), add varying concentrations of DHLA.

  • Incubate the mixture for a specified time at 37°C.

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

  • Plot the fluorescence intensity as a function of DHLA concentration to determine the detection range and limit of detection.

• Selectivity Assay:

  • Prepare solutions of the fluorescent probe with DHLA and with other potential interfering molecules at physiologically relevant concentrations.

  • Incubate and measure the fluorescence intensity as described above.

  • Compare the fluorescence response to DHLA with that of other molecules to assess the probe's selectivity.

General Protocol for Intracellular Thiol Imaging

This protocol provides a general framework for loading a fluorescent probe into live cells and imaging intracellular thiols. This protocol would need to be optimized for a specific cell line and a potential DHLA-specific probe.

Materials:

• Adherent or suspension cells

• Complete cell culture medium

• Fluorescent probe stock solution (in DMSO)

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Fluorescence microscope with appropriate filter sets

• Optional: Thiol-modulating agents (e.g., N-ethylmaleimide (NEM) as a thiol scavenger, or a precursor for DHLA synthesis)

Procedure:

• Cell Culture:

  • Plate cells on glass-bottom dishes or coverslips and allow them to adhere overnight.

• Probe Loading:

  • Wash the cells once with pre-warmed PBS or HBSS.

  • Dilute the fluorescent probe stock solution to the desired final concentration (typically 1-10 µM) in serum-free medium or PBS.

  • Incubate the cells with the probe-containing solution for 15-60 minutes at 37°C. The optimal loading time and concentration should be determined experimentally.

• Washing:

  • Remove the probe-containing solution and wash the cells two to three times with pre-warmed PBS or HBSS to remove excess probe.

• Imaging:

  • Add fresh, pre-warmed culture medium or PBS to the cells.

  • Image the cells using a fluorescence microscope with the appropriate excitation and emission filters for the chosen probe.

• Controls (Optional):

  • To confirm that the fluorescence signal is due to thiols, pre-treat cells with a thiol-scavenging agent like NEM before probe loading. This should result in a significant decrease in the fluorescence signal.

  • To observe dynamic changes, cells can be treated with a stimulus that is expected to alter intracellular DHLA levels, and fluorescence can be monitored over time.

Development of a Novel Fluorescent Probe for DHLA

The development of a fluorescent probe specifically for DHLA will likely require a rational design approach based on the unique chemical properties of DHLA, particularly its dithiol nature.

Caption: Workflow for the development and validation of a novel fluorescent probe for (R)-Dihydrolipoic acid.

Generalized Mechanism of a "Turn-On" Thiol Probe

The following diagram illustrates a common mechanism for a "turn-on" fluorescent probe that reacts with a thiol.

Caption: Generalized "turn-on" mechanism for a thiol-reactive fluorescent probe.

Conclusion

While a specific fluorescent probe for intracellular (R)-Dihydrolipoic acid is not yet available, the field of fluorescent probe development offers a clear path forward. By leveraging existing knowledge of thiol-reactive chemistries and following a systematic development and validation workflow, it is feasible to create a novel probe that will enable the real-time visualization of DHLA in living cells. Such a tool would be invaluable for advancing our understanding of the critical roles of DHLA in health and disease.

References

• 1. Fluorescent Probes for Live Cell Thiol Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiol Reactive Probes and Chemosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Experimental Models for Studying (R)-DHLA Neuroprotection: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-α-Dihydrolipoic acid ((R)-DHLA), the reduced form of (R)-α-lipoic acid (R-LA), is a potent endogenous antioxidant with significant neuroprotective properties. Its ability to readily cross the blood-brain barrier and exert antioxidant and anti-inflammatory effects in both intracellular and extracellular environments makes it a promising therapeutic candidate for a range of neurodegenerative disorders.[1] This document provides detailed application notes and protocols for key in vitro experimental models used to investigate and quantify the neuroprotective effects of (R)-DHLA.

The primary mechanisms of (R)-DHLA-mediated neuroprotection involve the direct scavenging of reactive oxygen species (ROS), regeneration of other vital antioxidants such as vitamins C and E, and modulation of critical signaling pathways.[1] Notably, (R)-DHLA activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a master regulator of the antioxidant response, and inhibits the pro-inflammatory Nuclear Factor-kappa B (NF-κB) signaling cascade.

This guide details three robust in vitro models to assess these neuroprotective activities:

• Oxygen-Glucose Deprivation/Reperfusion (OGD/R) in Neuronal Cells: A model for cerebral ischemia (stroke) to evaluate protection against hypoxic and reperfusion-induced injury.

• Amyloid-β (Aβ)-Induced Toxicity in SH-SY5Y Cells: A model for Alzheimer's disease to assess protection against Aβ-induced neurotoxicity.

• Lipopolysaccharide (LPS)-Induced Neuroinflammation in BV2 Microglia: A model to study the anti-inflammatory effects of (R)-DHLA on activated microglia.

Data Presentation: Quantitative Effects of (R)-DHLA

The following tables summarize the quantitative effects of (R)-DHLA or its parent compound, α-lipoic acid (LA), in the described experimental models. These data provide a baseline for expected outcomes and aid in experimental design.

Table 1: Neuroprotective Effects of α-Lipoic Acid in Oxygen-Glucose Deprivation (OGD/R) Model

Parameter	Cell Type	Treatment	Concentration of α-LA	Result	Reference
Cell Viability	Cortical Neurons	OGD/R	50 µM	Increased to ~70% from ~45% in OGD/R group	[2]
Intracellular ROS	Cortical Neurons	OGD/R	50 µM	Significantly reduced ROS levels	[3]
Apoptosis (TUNEL-positive cells)	Cortical Neurons	OGD/R	50 µM	Reduced to ~27.6% from ~50% in OGD/R group	[2]
Intracellular Ca2+	Cortical Neurons	OGD/R	50 µM	Significantly inhibited the increase in intracellular Ca2+	[2]

Table 2: Neuroprotective Effects of α-Lipoic Acid in Amyloid-β (Aβ)-Induced Toxicity Model

Parameter	Cell Type	Treatment	Concentration of α-LA	Result	Reference
Cell Viability (MTT assay)	SH-SY5Y	Aβ₂₅₋₃₅ (25 µM)	100 µM	Significantly increased cell viability	[4]
Apoptosis	BV2 Microglia	Aβ₂₅₋₃₅ (25 µM)	100 µM	Effectively inhibited apoptosis	[4]
Intracellular ROS	BV2 Microglia	Aβ₂₅₋₃₅ (25 µM)	100 µM	Significantly repressed ROS levels	[4]
SOD, GPx, CAT Activity	BV2 Microglia	Aβ₂₅₋₃₅ (25 µM)	100 µM	Increased the activity of all three antioxidant enzymes	[4]

Table 3: Anti-inflammatory Effects of α-Lipoic Acid in Lipopolysaccharide (LPS)-Induced Neuroinflammation Model

Parameter	Cell Type	Treatment	Concentration of α-LA	Result	Reference
Nitric Oxide (NO) Production	BV2 Microglia	LPS (1 µg/mL)	500 µM	Significantly reduced NO production	[5]
iNOS Expression	BV2 Microglia	LPS (1 µg/mL)	500 µM	Suppressed iNOS expression	[5]
TNF-α Production	BV2 Microglia	LPS (1 µg/mL)	500 µM	Significantly attenuated TNF-α production	[6]
IL-6 Production	BV2 Microglia	LPS (1 µg/mL)	500 µM	Significantly attenuated IL-6 production	[6]
Intracellular ROS	BV2 Microglia	LPS (1 µg/mL)	500 µM	Significantly reduced ROS production	[7]
NF-κB Nuclear Translocation	BV2 Microglia	LPS (1 µg/mL)	500 µM	Suppressed nuclear translocation of RelA (p65)	[5]

Experimental Protocols

Protocol 1: Oxygen-Glucose Deprivation/Reperfusion (OGD/R) in Neuronal Cells

This protocol describes an in vitro model of ischemia-reperfusion injury.

1. Cell Culture:

• Culture primary cortical neurons or a neuronal cell line (e.g., SH-SY5Y) to ~80% confluency in appropriate culture medium.

2. OGD Induction:

• Wash cells twice with glucose-free DMEM or a physiological buffer solution (e.g., 120 mM NaCl, 25 mM Tris-HCl, 5.4 mM KCl, 1.8 mM CaCl₂, pH 7.4).

• Replace the medium with glucose-free DMEM/buffer.

• For (R)-DHLA treatment groups, add the desired concentrations of (R)-DHLA to the glucose-free medium.

• Place the culture plates in a hypoxic chamber perfused with a gas mixture of 95% N₂ and 5% CO₂ (to achieve ~0.2% O₂) for a duration of 2-4 hours at 37°C.

3. Reperfusion:

• After the OGD period, remove the plates from the hypoxic chamber.

• Replace the glucose-free medium with the original complete culture medium (containing glucose and serum).

• For (R)-DHLA treatment groups, the reoxygenation medium should also contain the respective concentrations of (R)-DHLA.

• Return the plates to a normoxic incubator (95% air, 5% CO₂) for 24-48 hours.

4. Assessment of Neuroprotection:

• Cell Viability: Use assays such as MTT, LDH release, or Calcein-AM/Propidium Iodide staining.

• Oxidative Stress: Measure intracellular ROS using probes like DCFH-DA or DHE. Assess the activity of antioxidant enzymes (SOD, GPx, CAT) using commercially available kits.

• Apoptosis: Perform TUNEL staining or Western blot for cleaved caspase-3.

Protocol 2: Amyloid-β (Aβ)-Induced Toxicity in SH-SY5Y Cells

This protocol models key aspects of Alzheimer's disease pathology.

1. Cell Culture and Differentiation:

• Culture SH-SY5Y human neuroblastoma cells in DMEM/F12 medium supplemented with 10% FBS.

• To obtain a more neuron-like phenotype, differentiate the cells by treating with 10 µM retinoic acid for 4-5 days in low-serum (1-2% FBS) medium.

2. Aβ Peptide Preparation:

• Prepare a stock solution of Aβ₁₋₄₂ or Aβ₂₅₋₃₅ peptide by dissolving it in sterile DMSO to a concentration of 1-10 mM.

• To induce aggregation into neurotoxic oligomers, dilute the stock solution in serum-free culture medium to the desired final concentration (e.g., 10-25 µM) and incubate at 37°C for 24-48 hours.

3. Induction of Neurotoxicity:

• Pre-treat the differentiated SH-SY5Y cells with various concentrations of (R)-DHLA for 2-4 hours.

• After pre-treatment, add the aggregated Aβ peptide to the culture medium and incubate for 24-48 hours.

4. Assessment of Neuroprotection:

• Cell Viability: Quantify using the MTT assay.

• Oxidative Stress: Measure ROS levels and antioxidant enzyme activities as described in Protocol 1.

• Apoptosis: Assess by Hoechst staining for nuclear condensation or Western blot for apoptotic markers.

Protocol 3: Lipopolysaccharide (LPS)-Induced Neuroinflammation in BV2 Microglia

This protocol is used to evaluate the anti-inflammatory properties of (R)-DHLA.

1. Cell Culture:

• Culture BV2 murine microglial cells in DMEM supplemented with 10% FBS.

2. Induction of Inflammation:

• Pre-treat the BV2 cells with various concentrations of (R)-DHLA for 1-2 hours.

• Stimulate the cells with LPS (100 ng/mL to 1 µg/mL) for 6-24 hours.

3. Assessment of Anti-inflammatory Effects:

• Nitric Oxide (NO) Production: Measure the accumulation of nitrite in the culture supernatant using the Griess reagent.

• Pro-inflammatory Cytokine Levels: Quantify the levels of TNF-α, IL-6, and IL-1β in the culture supernatant using ELISA kits.

• Gene Expression: Analyze the mRNA levels of iNOS, TNF-α, IL-6, and other inflammatory mediators by RT-qPCR.

• Signaling Pathway Analysis: Perform Western blot analysis to determine the phosphorylation status of key proteins in the NF-κB pathway (e.g., p65, IκBα) and MAPK pathway (e.g., p38, ERK).

Visualization of Signaling Pathways and Workflows

References

• 1. Neuroprotection by the metabolic antioxidant alpha-lipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Modulating Inflammation through the Negative Regulation of NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotective Effect of α-Lipoic Acid against Aβ25–35-Induced Damage in BV2 Cells [mdpi.com]
• 5. Defining the Microglia Response during the Time Course of Chronic Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of activation of the transcription factor Nrf2 by redox stressors, nutrient cues, and energy status and the pathways through which it attenuates degenerative disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Supplementation with a synthetic polyphenol limits oxidative stress and enhances neuronal cell viability in response to hypoxia-re-oxygenation injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring the In Vitro Antioxidant Capacity of (R)-Dihydrolipoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Dihydrolipoic acid (DHLA) is the reduced form of alpha-lipoic acid (ALA), a potent antioxidant with significant therapeutic potential. Unlike ALA, DHLA possesses two free thiol groups that contribute to its enhanced antioxidant and redox-regulating properties. Accurate and reproducible measurement of DHLA's antioxidant capacity is crucial for research, development, and quality control of DHLA-based therapeutics and supplements.

These application notes provide detailed protocols for four common in vitro antioxidant capacity assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay, ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay, ORAC (Oxygen Radical Absorbance Capacity) Assay, and FRAP (Ferric Reducing Antioxidant Power) Assay.

DPPH Radical Scavenging Assay

The DPPH assay is a widely used method to assess the free radical scavenging ability of antioxidants. The stable DPPH radical has a deep purple color, which is reduced to a yellow-colored non-radical form by an antioxidant. The degree of discoloration is proportional to the antioxidant's scavenging capacity.

Data Presentation

Table 1: DPPH Radical Scavenging Activity of (R)-DHLA

Compound	Concentration Range (µM)	IC50 (µM)	Stoichiometric Factor (moles of DPPH reduced per mole of DHLA)
(R)-Dihydrolipoic Acid	User Defined	User Determined	User Determined
Trolox (Standard)	User Defined	User Determined	User Determined
Alpha-Lipoic Acid (Reference)	User Defined	User Determined	User Determined

Note: Literature suggests that the antioxidant capacity of DHLA is significantly higher than that of alpha-lipoic acid in the DPPH assay.

Experimental Protocol

Materials:

• (R)-Dihydrolipoic acid (DHLA)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (spectrophotometric grade)

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

• Adjustable micropipettes

Procedure:

• Preparation of DPPH Stock Solution (0.1 mM):

  • Dissolve 3.94 mg of DPPH in 100 mL of methanol.

  • Store the solution in an amber bottle at 4°C. Prepare fresh daily.

• Preparation of DHLA and Standard Solutions:

  • Prepare a stock solution of DHLA in methanol.

  • Prepare a series of dilutions from the stock solution to obtain a range of concentrations (e.g., 1-100 µM).

  • Prepare a similar dilution series for the Trolox standard.

• Assay:

  • Add 100 µL of the DPPH working solution to each well of a 96-well plate.

  • Add 100 µL of the various concentrations of DHLA or Trolox solutions to the wells.

  • For the blank, add 100 µL of methanol instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of DHLA.

Experimental Workflow

Caption: Workflow for the DPPH Radical Scavenging Assay.

ABTS Radical Cation Decolorization Assay

The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The blue-green ABTS•+ is generated by the oxidation of ABTS. In the presence of an antioxidant, the radical is reduced, leading to a loss of color that is measured spectrophotometrically.

Data Presentation

Table 2: ABTS Radical Scavenging Activity of (R)-DHLA

Compound	Concentration Range (µM)	TEAC (Trolox Equivalent Antioxidant Capacity)
(R)-Dihydrolipoic Acid	User Defined	User Determined
Trolox (Standard)	User Defined	1.0
Alpha-Lipoic Acid (Reference)	User Defined	User Determined

Note: DHLA is reported to have a higher ABTS radical scavenging ability than alpha-lipoic acid.[1]

Experimental Protocol

Materials:

• (R)-Dihydrolipoic acid (DHLA)

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt)

• Potassium persulfate

• Phosphate buffered saline (PBS), pH 7.4

• Ethanol or Methanol

• Trolox

• 96-well microplate

• Microplate reader capable of measuring absorbance at 734 nm

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution in water.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

  • Before use, dilute the ABTS•+ solution with PBS (pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of DHLA and Standard Solutions:

  • Prepare a stock solution of DHLA in a suitable solvent (e.g., ethanol or PBS).

  • Prepare a series of dilutions from the stock solution.

  • Prepare a similar dilution series for the Trolox standard.

• Assay:

  • Add 190 µL of the diluted ABTS•+ solution to each well of a 96-well plate.

  • Add 10 µL of the various concentrations of DHLA or Trolox solutions to the wells.

  • Incubate the plate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition of absorbance.

  • Plot a standard curve of percentage inhibition versus Trolox concentration.

  • The Trolox Equivalent Antioxidant Capacity (TEAC) is calculated by dividing the slope of the DHLA plot by the slope of the Trolox plot.

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the antioxidant's ability to inhibit the oxidation of a fluorescent probe (typically fluorescein) by a peroxyl radical generator, such as AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). The antioxidant's presence preserves the fluorescence, and the area under the fluorescence decay curve is used to quantify the antioxidant capacity.

Data Presentation

Table 3: Oxygen Radical Absorbance Capacity of (R)-DHLA

Compound	Concentration Range (µM)	ORAC Value (µmol Trolox Equivalents/µmol)
(R)-Dihydrolipoic Acid	User Defined	User Determined
Trolox (Standard)	User Defined	1.0
Alpha-Lipoic Acid (Reference)	User Defined	User Determined

Experimental Protocol

Materials:

• (R)-Dihydrolipoic acid (DHLA)

• Fluorescein sodium salt

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

• Phosphate buffer (75 mM, pH 7.4)

• Trolox

• Black 96-well microplate

• Fluorescence microplate reader with excitation at 485 nm and emission at 520 nm, with temperature control at 37°C

Procedure:

• Preparation of Reagents:

  • Prepare a fluorescein working solution (e.g., 10 nM) in 75 mM phosphate buffer.

  • Prepare an AAPH solution (e.g., 240 mM) in 75 mM phosphate buffer. Prepare fresh daily.

  • Prepare a stock solution of DHLA and a series of dilutions in 75 mM phosphate buffer.

  • Prepare a Trolox standard curve (e.g., 6.25-100 µM) in 75 mM phosphate buffer.

• Assay:

  • Add 150 µL of the fluorescein working solution to each well of the black 96-well plate.

  • Add 25 µL of DHLA, Trolox standards, or phosphate buffer (for the blank) to the appropriate wells.

  • Incubate the plate at 37°C for 30 minutes.

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

  • Immediately begin kinetic measurement of fluorescence every minute for at least 60 minutes at 37°C.

• Calculation:

  • Calculate the area under the fluorescence decay curve (AUC) for the blank, standards, and samples.

  • Subtract the AUC of the blank from the AUC of the standards and samples to get the net AUC.

  • Plot the net AUC of the Trolox standards against their concentrations to create a standard curve.

  • Determine the ORAC value of DHLA by comparing its net AUC to the Trolox standard curve.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex, with the absorbance measured at 593 nm.

Data Presentation

Table 4: Ferric Reducing Antioxidant Power of (R)-DHLA

Compound	Concentration Range (µM)	FRAP Value (µmol Fe²⁺ Equivalents/µmol)
(R)-Dihydrolipoic Acid	User Defined	User Determined
FeSO₄ (Standard)	User Defined	1.0
Alpha-Lipoic Acid (Reference)	User Defined	User Determined

Experimental Protocol

Materials:

• (R)-Dihydrolipoic acid (DHLA)

• Acetate buffer (300 mM, pH 3.6)

• TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM in water)

• Ferrous sulfate (FeSO₄) for standard curve

• 96-well microplate

• Microplate reader capable of measuring absorbance at 593 nm

Procedure:

• Preparation of FRAP Reagent:

  • Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.

  • Warm the reagent to 37°C before use.

• Preparation of DHLA and Standard Solutions:

  • Prepare a stock solution of DHLA in a suitable solvent.

  • Prepare a series of dilutions from the stock solution.

  • Prepare a ferrous sulfate standard curve (e.g., 100-1000 µM) in water.

• Assay:

  • Add 180 µL of the FRAP reagent to each well of a 96-well plate.

  • Add 20 µL of DHLA, FeSO₄ standards, or solvent (for the blank) to the appropriate wells.

  • Incubate the plate at 37°C for 4 minutes.

  • Measure the absorbance at 593 nm.

• Calculation:

  • Plot the absorbance of the FeSO₄ standards against their concentrations to create a standard curve.

  • Determine the FRAP value of DHLA by comparing its absorbance to the FeSO₄ standard curve.

Signaling Pathway

(R)-Dihydrolipoic acid is known to exert some of its antioxidant effects by activating the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Keap1. Oxidative stress or the presence of antioxidants like DHLA can lead to the dissociation of Nrf2 from Keap1. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) and initiates the transcription of various antioxidant and cytoprotective genes.

Caption: Activation of the Nrf2 signaling pathway by (R)-Dihydrolipoic Acid.

References

• 1. researchgate.net [researchgate.net]

Application of (R)-Dihydrolipoic Acid in Studying Mitochondrial Dysfunction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitochondrial dysfunction is a key pathological feature in a wide range of human diseases, including neurodegenerative disorders, cardiovascular diseases, and age-related pathologies. (R)-Dihydrolipoic acid ((R)-DHLA), the reduced form of (R)-α-lipoic acid, is a potent intramitochondrial antioxidant and a critical cofactor for mitochondrial dehydrogenase complexes.[1][2] Its unique properties make it an invaluable tool for researchers studying the mechanisms of mitochondrial decay and for professionals in drug development exploring therapeutic strategies to mitigate mitochondrial dysfunction.

(R)-DHLA directly scavenges reactive oxygen species (ROS), recycles other key antioxidants such as vitamins C and E, and chelates redox-active metals.[3] Furthermore, it plays a crucial role in cellular bioenergetics by improving mitochondrial respiration and ATP production.[4] Notably, (R)-DHLA has been shown to activate the AMP-activated protein kinase (AMPK) signaling pathway, leading to the stimulation of peroxisome proliferator-activated receptor-gamma coactivator-1 alpha (PGC-1α).[3][5] This signaling cascade is a master regulator of mitochondrial biogenesis, the process of generating new mitochondria.[6]

These application notes provide a comprehensive overview of the use of (R)-DHLA in studying mitochondrial dysfunction, complete with detailed experimental protocols, quantitative data from relevant studies, and visualizations of key signaling pathways.

Data Presentation

The following tables summarize the quantitative effects of (R)-DHLA on key parameters of mitochondrial function.

Table 1: Effect of (R)-DHLA on Mitochondrial Membrane Potential (ΔΨm)

Model System	Treatment	Parameter Measured	Outcome	Reference
Hepatocytes from aged rats (24-26 months)	(R)-α-lipoic acid (0.5% w/w in diet) for 2 weeks	Mitochondrial Membrane Potential	Increased by 50.0% ± 7.9% compared to untreated aged rats	[1][2]
SH-SY5Y-MOCK neuroblastoma cells	100 µM α-lipoic acid for 24 hours	Mitochondrial Membrane Potential	Significant elevation compared to control	[4][7]
SH-SY5Y-MOCK neuroblastoma cells with rotenone-induced stress	1 mM α-lipoic acid pre-treatment for 1 hour	Mitochondrial Membrane Potential	Partial alleviation of rotenone-induced reduction	[4][7]

Table 2: Effect of (R)-DHLA on Mitochondrial Reactive Oxygen Species (ROS) Production

Model System	Treatment	Parameter Measured	Outcome	Reference
Hepatocytes from aged rats (24-26 months)	(R)-α-lipoic acid (0.5% w/w in diet) for 2 weeks	Oxidant production (DCFH fluorescence)	Significantly lowered compared to untreated aged rats	[1][2]
SH-SY5Y-MOCK and SH-SY5Y-APP695 neuroblastoma cells	100 µM and 1 mM α-lipoic acid for 24 hours	ROS Levels	Significantly lower in both cell lines	[4]
Heart mitochondria (ischemia/reperfusion model)	Dihydrolipoic acid (DHLA)	Superoxide radicals (O2•−)	Effective in decreasing the formation and existence of O2•−	[8]

Table 3: Effect of (R)-DHLA on Mitochondrial Oxygen Consumption Rate (OCR)

Model System	Treatment	Parameter Measured	Outcome	Reference
Hepatocytes from aged rats (24-26 months)	(R)-α-lipoic acid (0.5% w/w in diet) for 2 weeks	Oxygen Consumption	Reversed age-related decline to levels of young rats	[1][2]
Hepatocytes from aged rats (24-28 months)	(R)-α-lipoic acid (0.5% w/w in diet) + Acetyl-L-carnitine (1.5% w/v in water) for 1 month	Hepatocellular O2 Consumption	Significantly increased (P = 0.02)	[9]

Table 4: Effect of (R)-DHLA on Cellular ATP Levels

Model System	Treatment	Parameter Measured	Outcome	Reference
SH-SY5Y-MOCK and SH-SY5Y-APP695 neuroblastoma cells	100 µM and 1 mM α-lipoic acid for 24 hours	ATP Levels	Significant increase in both cell lines	[4][10]
FABP3-overexpressing P19 embryonic cancer cells	α-lipoic acid	Intracellular ATP Synthesis	Increased	[11]

Experimental Protocols

Isolation of Mitochondria from Rat Liver

This protocol describes the differential centrifugation method for isolating mitochondria from fresh rat liver tissue.

Materials:

• Isolation Buffer I: 220 mM mannitol, 70 mM sucrose, 2 mM HEPES, 1 mM EGTA, pH 7.4.

• Isolation Buffer II: 220 mM mannitol, 70 mM sucrose, 2 mM HEPES, pH 7.4.

• Bovine Serum Albumin (BSA), fatty acid-free.

• Potter-Elvehjem homogenizer with a Teflon pestle.

• Refrigerated centrifuge.

Procedure:

• Euthanize the rat according to approved institutional guidelines and quickly excise the liver.

• Place the liver in ice-cold Isolation Buffer I.

• Mince the liver into small pieces and wash with Isolation Buffer I to remove excess blood.

• Homogenize the minced tissue in 5 volumes of ice-cold Isolation Buffer I with 0.5% (w/v) BSA using 5-10 strokes of the Potter-Elvehjem homogenizer.

• Centrifuge the homogenate at 700 x g for 10 minutes at 4°C to pellet nuclei and cell debris.

• Carefully transfer the supernatant to a new centrifuge tube and centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the mitochondria.

• Discard the supernatant and gently resuspend the mitochondrial pellet in Isolation Buffer II.

• Repeat the centrifugation at 10,000 x g for 10 minutes at 4°C.

• Resuspend the final mitochondrial pellet in a minimal volume of Isolation Buffer II.

• Determine the protein concentration using a standard method such as the Bradford or BCA assay.

Measurement of Mitochondrial Membrane Potential (ΔΨm) using JC-1

This protocol utilizes the ratiometric fluorescent dye JC-1 to assess changes in ΔΨm in cultured cells treated with (R)-DHLA.

Materials:

• JC-1 dye stock solution (e.g., 1 mg/mL in DMSO).

• Cell culture medium.

• Phosphate-Buffered Saline (PBS).

• Test compound: (R)-DHLA.

• Positive control (optional): Carbonyl cyanide m-chlorophenyl hydrazone (CCCP).

• Fluorescence microscope or flow cytometer.

Procedure:

• Plate cells in a suitable format (e.g., 96-well plate or chamber slides) and allow them to adhere overnight.

• Treat the cells with the desired concentrations of (R)-DHLA for the specified duration. Include untreated and vehicle controls. For a positive control for depolarization, treat a set of cells with CCCP (e.g., 10 µM) for 15-30 minutes.

• Prepare a JC-1 working solution (e.g., 2.5 µg/mL) in pre-warmed cell culture medium.

• Remove the treatment medium from the cells and wash once with warm PBS.

• Add the JC-1 working solution to the cells and incubate for 15-30 minutes at 37°C in the dark.

• Wash the cells twice with warm PBS.

• Add fresh pre-warmed medium or PBS to the cells.

• Analyze the cells immediately using either a fluorescence microscope or a flow cytometer.

  • Microscopy: In healthy cells with high ΔΨm, JC-1 forms aggregates that emit red fluorescence (~590 nm). In apoptotic or metabolically compromised cells with low ΔΨm, JC-1 remains as monomers and emits green fluorescence (~530 nm).

  • Flow Cytometry: Acquire fluorescence data in both the green (e.g., FITC channel) and red (e.g., PE channel) channels. The ratio of red to green fluorescence intensity is proportional to the ΔΨm.

Assessment of Mitochondrial ROS Production using MitoSOX Red

This protocol describes the use of the fluorescent probe MitoSOX Red to specifically detect mitochondrial superoxide in live cells.

Materials:

• MitoSOX Red reagent.

• Dimethyl sulfoxide (DMSO).

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer.

• Test compound: (R)-DHLA.

• Flow cytometer.

Procedure:

• Culture cells to the desired confluency.

• Treat cells with (R)-DHLA for the appropriate time.

• Prepare a 5 mM stock solution of MitoSOX Red in DMSO.

• Dilute the MitoSOX Red stock solution to a final working concentration of 2.5-5 µM in pre-warmed HBSS.

• Remove the culture medium, wash the cells with HBSS, and then incubate the cells with the MitoSOX Red working solution for 10-30 minutes at 37°C, protected from light.

• Wash the cells three times with warm HBSS.

• Harvest the cells (e.g., by trypsinization for adherent cells).

• Resuspend the cells in fresh HBSS.

• Analyze the fluorescence intensity of the cells using a flow cytometer with an excitation of ~510 nm and emission detection at ~580 nm.

Measurement of Oxygen Consumption Rate (OCR)

This protocol provides a general outline for measuring OCR in isolated mitochondria using a Seahorse XF Analyzer or a similar microplate-based respirometer.

Materials:

• Isolated mitochondria (see Protocol 1).

• Respiration buffer (e.g., MAS buffer: 70 mM sucrose, 220 mM mannitol, 10 mM KH2PO4, 5 mM MgCl2, 2 mM HEPES, 1 mM EGTA, and 0.2% (w/v) fatty acid-free BSA, pH 7.2).

• Substrates (e.g., pyruvate, malate, succinate).

• ADP.

• Inhibitors (e.g., oligomycin, FCCP, rotenone/antimycin A).

• Seahorse XF Analyzer and appropriate microplates.

Procedure:

• Adhere isolated mitochondria to the bottom of the Seahorse XF microplate wells.

• Add pre-warmed respiration buffer containing the desired substrates to each well.

• Place the plate in the Seahorse XF Analyzer and allow for temperature equilibration.

• Measure the basal respiration rate.

• Sequentially inject compounds to assess different respiratory states:

  • State III (ADP-stimulated): Inject ADP to measure the maximal coupled respiration.

  • State IVo (Oligomycin-inhibited): Inject oligomycin (ATP synthase inhibitor) to measure proton leak.

  • Uncoupled Respiration: Inject FCCP (a protonophore) to measure the maximal respiratory capacity.

  • Non-mitochondrial Respiration: Inject a mixture of rotenone (Complex I inhibitor) and antimycin A (Complex III inhibitor) to shut down mitochondrial respiration.

• Analyze the OCR data to determine the effects of (R)-DHLA on different aspects of mitochondrial respiration.

Quantification of Cellular ATP Levels

This protocol describes a luciferase-based assay to measure total cellular ATP content.

Materials:

• ATP assay kit (containing luciferase, D-luciferin, and a lysis buffer).

• Cultured cells.

• Test compound: (R)-DHLA.

• Luminometer.

Procedure:

• Plate cells in a white-walled 96-well plate and culture overnight.

• Treat cells with (R)-DHLA for the desired duration.

• At the end of the treatment, lyse the cells according to the ATP assay kit manufacturer's instructions to release the intracellular ATP.

• Add the luciferase/D-luciferin reagent to each well.

• Measure the luminescence signal using a luminometer. The light output is directly proportional to the ATP concentration.

• Normalize the ATP levels to the total protein concentration or cell number in each well.

Signaling Pathways and Experimental Workflows

(R)-DHLA Signaling Pathway for Mitochondrial Biogenesis

(R)-DHLA enhances mitochondrial biogenesis primarily through the activation of the AMPK/PGC-1α signaling pathway. This pathway is a critical regulator of cellular energy homeostasis and mitochondrial function.

References

• 1. ivhealth.com.au [ivhealth.com.au]
• 2. (R)-alpha-lipoic acid-supplemented old rats have improved mitochondrial function, decreased oxidative damage, and increased metabolic rate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The "rejuvenatory" impact of lipoic acid on mitochondrial function in aging rats may reflect induction and activation of PPAR-gamma coactivator-1alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Redox Active α-Lipoic Acid Differentially Improves Mitochondrial Dysfunction in a Cellular Model of Alzheimer and Its Control Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alpha-lipoic acid increases energy expenditure by enhancing AMPK-PGC-1α signalling in the skeletal muscle of aged mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. diabetesjournals.org [diabetesjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. Effect of alpha-lipoic acid and dihydrolipoic acid on ischemia/reperfusion injury of the heart and heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Feeding acetyl-l-carnitine and lipoic acid to old rats significantly improves metabolic function while decreasing oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Redox Active α-Lipoic Acid Differentially Improves Mitochondrial Dysfunction in a Cellular Model of Alzheimer and Its Control Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. α-Lipoic acid ameliorates mitochondrial impairment and reverses apoptosis in FABP3-overexpressing embryonic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing (R)-Dihydrolipoic Acid Stability in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Dihydrolipoic acid (R-DHLA), the reduced form of (R)-lipoic acid (R-LA), is a potent biological antioxidant.[1][2][3] Its two thiol groups enable it to scavenge reactive oxygen species and regenerate other endogenous antioxidants, such as vitamins C and E.[2][4] The R-enantiomer is the naturally occurring form and is an essential cofactor for mitochondrial enzymes involved in energy production.[1][5] However, R-DHLA is notoriously unstable, readily undergoing oxidation back to R-LA, which can impact its therapeutic efficacy and shelf-life in pharmaceutical formulations.

These application notes provide a detailed protocol for assessing the stability of R-DHLA in solution using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD), a sensitive and specific method for quantifying both the reduced (R-DHLA) and oxidized (R-LA) forms.

Factors Affecting R-DHLA Stability

The stability of R-DHLA is influenced by several factors:

• Oxygen: The presence of oxygen is the primary driver of R-DHLA oxidation. Solutions should be deoxygenated to minimize degradation.

• pH: The stability of R-DHLA is pH-dependent. Acidic conditions have been shown to affect the stability of the related compound, R-lipoic acid.[6][7]

• Temperature: Higher temperatures accelerate the rate of oxidation.[6][7][8] Samples and solutions should be kept at low temperatures.

• Light: Exposure to UV light can lead to the degradation of lipoic acid and the generation of DHLA, indicating the dithiolane ring's vulnerability to photoirradiation.[9][10] Solutions should be protected from light.

• Metal Ions: Transition metal ions can catalyze the oxidation of thiols.[11] The use of chelating agents may be necessary depending on the solution's composition. Dihydrolipoic acid has been shown to chelate and inactivate redox-active transition metal ions.[11]

Experimental Protocol: Stability Assessment of R-DHLA in Solution

This protocol outlines a method to quantify the degradation of R-DHLA to R-LA over time under various conditions.

Materials and Reagents

• (R)-Dihydrolipoic acid (R-DHLA)

• (R)-Lipoic acid (R-LA) as a reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Chloroform (for extraction, if necessary)[12]

• Monobasic sodium phosphate

• Phosphoric acid

• Perchloric acid

• Ethylenediaminetetraacetic acid (EDTA)

• High-purity water

• Nitrogen gas

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Isocratic pump

  • Autosampler with temperature control

  • Electrochemical detector (ECD)

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[13]

• pH meter

• Sonicator

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

Preparation of Solutions

Mobile Phase (example): A common mobile phase for the separation of LA and DHLA is a mixture of acetonitrile and a phosphate buffer. For instance, a mobile phase consisting of acetonitrile and 0.05 M phosphate buffer (pH 2.4, adjusted with phosphoric acid) in a 52:48 (v/v) ratio has been successfully used.[13]

Standard Stock Solutions: Prepare individual stock solutions of R-LA and R-DHLA (e.g., 1 mg/mL) in methanol. These solutions should be prepared fresh and stored at -20°C, protected from light.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions in the mobile phase to create a calibration curve (e.g., from 10 ng/mL to 1000 ng/mL).

Sample Solution: Dissolve a known concentration of R-DHLA in the desired solution for stability testing (e.g., phosphate buffer at a specific pH). To minimize initial oxidation, the solvent should be deoxygenated by bubbling with nitrogen gas for at least 15 minutes prior to dissolving the R-DHLA.

Stability Study Design

• Incubation: Aliquot the R-DHLA sample solution into several vials. These vials should be sealed and protected from light.

• Time Points: Store the vials under the desired conditions (e.g., 4°C, 25°C, 40°C) and analyze at specified time points (e.g., 0, 1, 2, 4, 8, 24, and 48 hours).

• Sample Preparation for Analysis: At each time point, take an aliquot of the sample solution. If necessary, perform a liquid-liquid extraction with a solvent like dichloromethane to isolate the analytes.[13] The organic layer can then be evaporated under a stream of nitrogen and the residue reconstituted in the mobile phase.[13]

HPLC-ECD Analysis

• Column: Discovery HS C18 RP column (250 mm × 4.6 mm, 5 µm) or equivalent.[13]

• Mobile Phase: Acetonitrile: 0.05 M phosphate buffer (pH 2.4) (52:48, v/v).[13]

• Flow Rate: 1.5 mL/min.[13]

• Injection Volume: 20 µL.

• Column Temperature: 30°C.[13]

• Detector: Electrochemical detector in DC mode.

• Detector Potential: Set to a potential suitable for the oxidation of R-DHLA and R-LA, for example, +1.0 V.[13]

Data Analysis

• Calibration Curve: Construct a calibration curve for both R-DHLA and R-LA by plotting the peak area against the concentration of the working standards.

• Quantification: Determine the concentration of R-DHLA and R-LA in the test samples at each time point using the calibration curves.

• Stability Calculation: Calculate the percentage of R-DHLA remaining at each time point relative to the initial concentration (time 0).

  • % R-DHLA Remaining = ([R-DHLA]t / [R-DHLA]t=0) * 100

Data Presentation

The quantitative results of the stability study should be summarized in tables for clear comparison.

Table 1: Stability of (R)-Dihydrolipoic Acid in Aqueous Buffer (pH 7.4) at Different Temperatures.

Time (hours)	% R-DHLA Remaining at 4°C	% R-DHLA Remaining at 25°C	% R-DHLA Remaining at 40°C
0	100.0	100.0	100.0
1	98.5	92.3	85.1
2	97.1	85.6	72.4
4	94.2	73.1	55.8
8	88.9	55.4	33.2
24	70.3	20.7	5.6
48	52.1	4.2	<1.0

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizations

Experimental Workflow

References

• 1. nutrined.com [nutrined.com]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant and prooxidant activities of alpha-lipoic acid and dihydrolipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The DHLA Supplement: Benefits Of R-Lipoic Acid - Life Extension [lifeextension.com]
• 6. Analysis of the enhanced stability of r(+)-alpha lipoic Acid by the complex formation with cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of the Enhanced Stability of R(+)-Alpha Lipoic Acid by the Complex Formation with Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Degradation and Regeneration of α-Lipoic Acid under the Irradiation of UV Light in the Existence of Homocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The effect of biothiol on UV irradiated alpha-lipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dihydrolipoic acid lowers the redox activity of transition metal ions but does not remove them from the active site of enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of (R)-Dihydrolipoic Acid in Animal Models of Diabetes

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Dihydrolipoic acid (DHLA) is the reduced and biologically active form of alpha-lipoic acid (ALA), a naturally occurring compound with potent antioxidant properties. In the context of diabetes, a disease characterized by hyperglycemia and increased oxidative stress, DHLA has emerged as a promising therapeutic agent. Its ability to scavenge a wide range of reactive oxygen species (ROS), regenerate other endogenous antioxidants, and modulate key metabolic and signaling pathways makes it a compelling candidate for mitigating diabetic complications.

These application notes provide a comprehensive overview of the use of DHLA in preclinical animal models of diabetes. They are intended to guide researchers in designing and executing experiments to evaluate the efficacy and mechanisms of action of DHLA. The provided protocols offer detailed, step-by-step instructions for key experimental procedures.

Therapeutic Rationale

The therapeutic potential of DHLA in diabetes stems from its multifaceted mechanism of action. Chronic hyperglycemia in diabetes leads to an overproduction of ROS, overwhelming the body's natural antioxidant defenses and contributing to the development of diabetic complications such as nephropathy, neuropathy, and retinopathy. DHLA directly quenches these harmful free radicals and also regenerates other vital antioxidants like vitamin C, vitamin E, and glutathione.[1]

Beyond its direct antioxidant effects, DHLA has been shown to improve insulin sensitivity and glucose uptake in peripheral tissues, potentially through the activation of the insulin signaling pathway.[1][2] It is also suggested to stimulate pyruvate dehydrogenase, a key enzyme in glucose metabolism.[3] Furthermore, emerging evidence points to its anti-inflammatory properties, which are relevant to the chronic low-grade inflammation associated with diabetes.

Data Presentation

The following tables summarize the quantitative data from studies investigating the effects of (R)-Dihydrolipoic acid and its oxidized form, (R)-alpha-lipoic acid, in animal models of diabetes.

Table 1: Effects of (R)-Dihydrolipoic Acid on Glycemic Control and Ketone Bodies in Alloxan-Induced Diabetic Rats

Parameter	Treatment Group	Time Point	Mean Reduction (%)	Statistical Significance	Reference
Blood Glucose	(R)-Dihydrolipoic acid (oral)	2 hours	22%	p < 0.1	[3]
4 hours	38%	p < 0.01	[3]
Blood Acetoacetate	(R)-Dihydrolipoic acid	-	>50%	-	[3]

Table 2: Effects of (R)-alpha-Lipoic Acid on Biochemical Parameters in Streptozotocin-Induced Diabetic Rats

Parameter	Control	Diabetic	Diabetic + (R)-ALA (60 mg/kg)	Reference
Acellular Capillaries ( ac/mm ²)	19.8 ± 5.1	57.1 ± 10.6	Significantly Reduced by 88% (p<0.001 vs diabetic)	[4]
Pericyte Number (pericytes/mm²)	1,940 ± 137	1,294 ± 94	1,656 ± 134 (p<0.01 vs diabetic)	[4]
Retinal VEGF (% of diabetic)	-	100%	Reduced by 43% (p<0.0001)	[4]

Table 3: Effects of (R)-alpha-Lipoic Acid on Oxidative Stress Markers in Streptozotocin-Induced Diabetic Rats

Parameter	Tissue	Control	Diabetic	Diabetic + (R)-ALA (10 mg/kg)	Reference
Superoxide Dismutase Activity	Heart	Normal	Decreased	Normalized	[5]
Glutathione Peroxidase Activity	Kidney	Normal	Elevated	Elevated	[5]
Glutathione Peroxidase Activity	Liver	Normal	Normal	Decreased	[5]
Catalase Activity	Liver	Normal	Normal	Decreased	[5]
Reduced Glutathione (GSH)	Liver	Normal	Normal	Increased	[5]
Glutathione Disulfide (GSSG)	Liver	Normal	Normal	Increased	[5]

Experimental Protocols

Induction of Diabetes in Animal Models

a) Streptozotocin (STZ)-Induced Diabetes (Type 1 Model)

• Materials:

  • Streptozotocin (STZ)

  • Cold 0.1 M citrate buffer (pH 4.5)

  • Sprague-Dawley or Wistar rats (male, 200-250 g)

  • Glucometer and test strips

• Protocol:

  • Fast the rats overnight (12-16 hours) but allow free access to water.

  • Prepare a fresh solution of STZ in cold citrate buffer immediately before use. A commonly used dose is a single intraperitoneal (i.p.) injection of 50-65 mg/kg body weight.[2]

  • Inject the STZ solution i.p. to the fasted rats.

  • Return the rats to their cages and provide them with 5% sucrose water for the first 24 hours to prevent initial hypoglycemia.

  • Monitor blood glucose levels 48-72 hours post-injection from the tail vein. Rats with fasting blood glucose levels consistently above 250 mg/dL are considered diabetic and can be used for the study.

b) Alloxan-Induced Diabetes (Type 1 Model)

• Materials:

  • Alloxan monohydrate

  • Cold sterile saline (0.9% NaCl)

  • New Zealand white rabbits or Wistar rats

  • Glucometer and test strips

• Protocol:

  • Fast the animals overnight.

  • Prepare a fresh solution of alloxan monohydrate in cold sterile saline.

  • For rabbits, a single intravenous (i.v.) injection of 100-150 mg/kg body weight is often used. For rats, a single i.p. injection of 120-150 mg/kg can be administered.

  • Provide 5% glucose solution in drinking water for the next 24 hours to counteract the initial hypoglycemic phase.

  • Confirm the diabetic state by measuring blood glucose levels after 72 hours. Animals with fasting blood glucose above 200 mg/dL are considered diabetic.

Administration of (R)-Dihydrolipoic Acid

• Preparation: (R)-Dihydrolipoic acid is unstable and readily oxidizes. It should be prepared fresh for each administration. For oral gavage, it can be suspended in a suitable vehicle like saline. For intraperitoneal injection, a sterile suspension should be prepared.

• Dosage and Administration:

  • Oral Gavage: A study in diabetic rats used an oral dose of DHLA.[3] A typical dosage for the oxidized form, ALA, ranges from 20 to 100 mg/kg body weight daily.[2]

  • Intraperitoneal Injection: DHLA can also be administered via i.p. injection. The dosage should be determined based on the specific study design.

Measurement of Biochemical Parameters

a) Blood Glucose and Insulin

• Blood glucose can be readily measured from tail vein blood using a standard glucometer.

• Serum insulin levels can be quantified using a commercially available Rat/Mouse Insulin ELISA kit, following the manufacturer's instructions.

b) Oxidative Stress Markers

• Malondialdehyde (MDA) Assay (Thiobarbituric Acid Reactive Substances - TBARS):

  • Homogenize tissue samples (e.g., liver, kidney) in cold 1.15% KCl buffer.

  • Add a solution of thiobarbituric acid (TBA) to the homogenate.

  • Incubate the mixture at 95°C for 60 minutes.

  • After cooling, centrifuge to pellet the precipitate.

  • Measure the absorbance of the supernatant at 532 nm.

  • Calculate MDA concentration using a standard curve prepared with 1,1,3,3-tetramethoxypropane.

• Superoxide Dismutase (SOD) Activity Assay:

  • Prepare tissue homogenates in a suitable buffer (e.g., potassium phosphate buffer).

  • The assay is based on the inhibition of the reduction of a detector molecule (e.g., nitroblue tetrazolium or cytochrome c) by superoxide radicals generated by a xanthine/xanthine oxidase system.

  • The activity of SOD in the sample is determined by measuring the degree of inhibition of this reaction spectrophotometrically.

  • One unit of SOD activity is typically defined as the amount of enzyme required to inhibit the rate of the reaction by 50%.

• Glutathione Peroxidase (GPx) Activity Assay:

  • Prepare tissue homogenates in a buffer containing EDTA and DTT to preserve enzyme activity.

  • The assay measures the rate of NADPH oxidation, which is coupled to the reduction of oxidized glutathione (GSSG) by glutathione reductase.

  • The reaction is initiated by the addition of a substrate like cumene hydroperoxide or tert-butyl hydroperoxide.

  • The decrease in absorbance at 340 nm due to NADPH consumption is monitored spectrophotometrically.

c) Inflammatory Markers

• Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α and IL-6:

  • Collect serum or prepare tissue homogenates from the animals.

  • Use commercially available rat-specific ELISA kits for TNF-α and IL-6.[6][7]

  • Follow the manufacturer's protocol, which typically involves:

    • Coating a 96-well plate with a capture antibody.

    • Adding standards and samples to the wells.

    • Incubating with a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

    • Adding a substrate that produces a colorimetric signal.

    • Measuring the absorbance using a microplate reader.

    • Calculating the cytokine concentration based on the standard curve.

Visualization of Pathways and Workflows

References

• 1. Alpha-Lipoic Acid and Glucose Metabolism: A Comprehensive Update on Biochemical and Therapeutic Features - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chronic treatment of (R)‐α‐lipoic acid reduces blood glucose and lipid levels in high‐fat diet and low‐dose streptozotocin‐induced metabolic syndrome and type 2 diabetes in Sprague‐Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. Effect of R-(+)-alpha-lipoic acid on experimental diabetic retinopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of alpha-lipoic acid on biomarkers of oxidative stress in streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An ELISA for measuring tumour necrosis factor alpha in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Interleukin-6 (IL-6) mediated the increased contraction of distal colon in streptozotocin-induced diabetes in rats via IL-6 receptor pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Identification and Quantification of (R)-Dihydrolipoic Acid Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Dihydrolipoic acid (R-DHLA) is the reduced and biologically active form of (R)-lipoic acid, a critical cofactor in mitochondrial energy metabolism and a potent antioxidant. Accurate and sensitive quantification of R-DHLA is essential for understanding its physiological roles, pharmacokinetic profiles, and therapeutic potential. This application note provides a detailed protocol for the identification and quantification of (R)-DHLA in biological matrices, such as plasma, using a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The described methodology, including sample preparation, chromatographic separation, and mass spectrometric conditions, offers high selectivity and sensitivity for researchers in academia and the pharmaceutical industry.

Introduction

(R)-α-lipoic acid ((R)-LA) is an essential cofactor for several mitochondrial enzyme complexes vital for energy production.[1][2] Upon cellular uptake, (R)-LA is rapidly reduced to (R)-dihydrolipoic acid (R-DHLA) by NAD(P)H-dependent enzymes, including thioredoxin reductase and lipoamide dehydrogenase.[1] R-DHLA is a powerful antioxidant, capable of quenching a variety of reactive oxygen species (ROS) and regenerating other endogenous antioxidants like vitamins C and E.[3] Given its significant biological activities, the precise measurement of R-DHLA is crucial for preclinical and clinical studies.

Mass spectrometry-based methods, particularly LC-MS/MS, have become the gold standard for the bioanalysis of small molecules due to their superior sensitivity, specificity, and wide dynamic range.[4] This application note details a comprehensive protocol for the analysis of (R)-DHLA, addressing the challenges of its chiral nature and potential instability.

Experimental Protocols

This section outlines a detailed methodology for the analysis of (R)-DHLA in a biological matrix (e.g., rat plasma).

Materials and Reagents

• (R)-Dihydrolipoic acid analytical standard

• (R)-Lipoic acid

• Isotopically labeled internal standard (IS), e.g., deu-lipoic acid or ¹³C₄-d-l-α-Lipoic acid[5][6]

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate

• Water (LC-MS grade)

• Rat plasma (or other relevant biological matrix)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis MAX)[6][7]

Equipment

• High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Chiral HPLC column (e.g., CHIRALPAK® IE C18, 250 mm × 4.6 mm, 5 µm or CHIRALPAK AD-3R)[5][6]

• Analytical balance

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

Sample Preparation: Solid Phase Extraction (SPE)

• Plasma Pre-treatment: Thaw frozen plasma samples on ice. To 200 µL of plasma, add 600 µL of 1% formic acid in acetonitrile to precipitate proteins.[8]

• Vortex and Centrifuge: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation. Centrifuge at 15,000 rpm for 5 minutes.

• SPE Cartridge Conditioning: Condition an Oasis MAX SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% ammonium hydroxide in water, followed by 1 mL of methanol to remove interferences.

• Elution: Elute the analyte and internal standard with 1 mL of 2% formic acid in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Liquid Chromatography Conditions

• Column: CHIRALPAK AD-3R

• Mobile Phase: Acetonitrile:Methanol:10 mM Formic Acid (25:25:50, v/v/v)[6][7]

• Flow Rate: 0.5 mL/min

• Column Temperature: 25°C

• Injection Volume: 10 µL

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • (R)-Dihydrolipoic Acid: Due to its instability and rapid oxidation to lipoic acid, the MRM transition for lipoic acid is often monitored. The precursor ion for lipoic acid is [M-H]⁻ at m/z 205.0, with a product ion at m/z 170.9.[6][7]

  • Internal Standard (¹³C₄-d-l-α-Lipoic acid): Precursor ion [M-H]⁻ at m/z 209.0, with a product ion at m/z 174.9.[6][7]

• Ion Source Parameters:

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Data Presentation

The following table summarizes the quantitative performance parameters for the LC-MS/MS analysis of (R)-lipoic acid, which is indicative of the expected performance for (R)-DHLA analysis after conversion.

Parameter	Value	Reference
Linearity Range	0.5 - 100 ng/mL	[6][7]
5 - 5000 ng/mL	[5]
Correlation Coefficient (r²)	> 0.999	[6][7]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	[6][7]
5.0 ng/mL	[9]
Limit of Detection (LOD)	0.1 ng/mL	[6][7]
Intra-day Precision (%RSD)	≤ 6.94%	[6][7]
2.18 - 5.99%	[9]
Inter-day Precision (%RSD)	≤ 7.05%	[6][7]
0.93 - 13.77%	[9]
Intra-day Accuracy (%)	93.7 - 103.1%	[6][7]
Inter-day Accuracy (%)	93.7 - 103.1%	[6][7]
Recovery	> 70%	[9]

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the identification of (R)-Dihydrolipoic Acid.

Caption: Experimental workflow for (R)-DHLA analysis.

Metabolic Conversion and Antioxidant Role of (R)-Dihydrolipoic Acid

This diagram shows the conversion of (R)-Lipoic Acid to (R)-Dihydrolipoic Acid and its subsequent role in mitigating oxidative stress.

Caption: Metabolic conversion and antioxidant function of R-DHLA.

Conclusion

The LC-MS/MS method detailed in this application note provides a sensitive, specific, and reliable approach for the quantification of (R)-Dihydrolipoic acid in biological samples. The use of a chiral stationary phase is critical for resolving the (R)- and (S)-enantiomers, ensuring accurate measurement of the biologically active form. The described sample preparation technique effectively removes matrix interferences, leading to robust and reproducible results. This protocol is well-suited for pharmacokinetic studies, drug metabolism research, and clinical investigations where the precise quantification of (R)-DHLA is required.

References

• 1. Lipoic acid: energy metabolism and redox regulation of transcription and cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipoic Acid | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 3. researchgate.net [researchgate.net]
• 4. jneonatalsurg.com [jneonatalsurg.com]
• 5. A Quantitative LC-MS/MS Method for the Simultaneous Determination...: Ingenta Connect [ingentaconnect.com]
• 6. researchgate.net [researchgate.net]
• 7. Enantiomeric determination of α-lipoic acid in urine by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. Determination of lipoic acid in rat plasma by LC-MS/MS with electrospray ionization: assay development, validation and application to a pharamcokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing Cellular Assays to Measure (R)-Dihydrolipoic Acid Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Dihydrolipoic acid ((R)-DHLA) is the reduced form of (R)-alpha-lipoic acid (R-ALA), a naturally occurring compound involved in cellular metabolism and antioxidant defense.[1][2] (R)-DHLA possesses two thiol groups that enable it to function as a potent antioxidant, surpassing the antioxidant capacity of its oxidized form.[2][3] Its mechanisms of action include direct scavenging of reactive oxygen species (ROS), chelation of transition metal ions, regeneration of other endogenous antioxidants such as vitamins C and E and glutathione, and the repair of oxidized proteins.[1][3][4] Furthermore, (R)-DHLA is implicated in the modulation of key cellular signaling pathways, including the NF-κB and PI3K/Akt pathways, which are critical in inflammation and cell survival.[1]

These application notes provide detailed protocols for two distinct cellular assays designed to quantify the activity of (R)-DHLA. The first assay measures the intracellular antioxidant activity of (R)-DHLA by quantifying the reduction of reactive oxygen species (ROS). The second assay assesses the ability of (R)-DHLA to activate the Nrf2-mediated antioxidant response pathway.

Data Presentation

The following table summarizes hypothetical quantitative data from the described cellular assays to facilitate the comparison of (R)-DHLA activity under different experimental conditions.

Assay	Treatment Group	Oxidative Stressor	Measured Parameter	Result (Mean ± SD)	Fold Change vs. Stressed Control
Intracellular ROS Assay	Vehicle Control	None	Relative Fluorescence Units (RFU)	100 ± 15	-
Vehicle Control	H₂O₂ (100 µM)	Relative Fluorescence Units (RFU)	1500 ± 120	15.0
(R)-DHLA (10 µM)	H₂O₂ (100 µM)	Relative Fluorescence Units (RFU)	800 ± 75	8.0
(R)-DHLA (50 µM)	H₂O₂ (100 µM)	Relative Fluorescence Units (RFU)	350 ± 40	3.5
Nrf2 Activation Assay	Vehicle Control	None	Relative Luciferase Units (RLU)	1.0 ± 0.2	-
Vehicle Control	Sulforaphane (10 µM)	Relative Luciferase Units (RLU)	10.5 ± 1.5	10.5
(R)-DHLA (10 µM)	None	Relative Luciferase Units (RLU)	3.2 ± 0.5	3.2
(R)-DHLA (50 µM)	None	Relative Luciferase Units (RLU)	7.8 ± 0.9	7.8

Experimental Protocols

Assay 1: Measurement of Intracellular Antioxidant Activity of (R)-DHLA via DCFH-DA Assay

This assay quantifies the ability of (R)-DHLA to reduce intracellular ROS levels induced by an oxidative stressor. The assay utilizes 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), a cell-permeable probe that becomes fluorescent upon oxidation by ROS.[3][5][6]

Materials:

• Human hepatocellular carcinoma (HepG2) cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• (R)-Dihydrolipoic acid ((R)-DHLA)

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Hydrogen peroxide (H₂O₂)

• Phosphate Buffered Saline (PBS)

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader

Protocol:

• Cell Culture: Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Seed HepG2 cells into a black, clear-bottom 96-well plate at a density of 5 x 10⁴ cells per well and allow them to adhere overnight.

• (R)-DHLA Treatment: Prepare fresh solutions of (R)-DHLA in serum-free DMEM. Remove the culture medium from the wells and replace it with serum-free DMEM containing various concentrations of (R)-DHLA (e.g., 1, 10, 50, 100 µM). Include a vehicle control (DMEM without (R)-DHLA). Incubate for 2 hours.

• DCFH-DA Loading: Prepare a 10 µM working solution of DCFH-DA in serum-free DMEM. Remove the (R)-DHLA containing medium and wash the cells once with PBS. Add 100 µL of the DCFH-DA working solution to each well and incubate for 30 minutes at 37°C, protected from light.[3]

• Induction of Oxidative Stress: After incubation, remove the DCFH-DA solution and wash the cells once with PBS. Add 100 µL of a freshly prepared 100 µM H₂O₂ solution in PBS to induce oxidative stress. For negative controls, add PBS without H₂O₂.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm using a fluorescence microplate reader.[5] Continue to take readings every 5 minutes for a total of 60 minutes.

• Data Analysis: The antioxidant activity of (R)-DHLA is determined by its ability to reduce the fluorescence signal in H₂O₂-treated cells. Calculate the percentage of ROS inhibition compared to the vehicle-treated, H₂O₂-stressed control.

Assay 2: Quantification of Nrf2 Pathway Activation by (R)-DHLA using a Reporter Gene Assay

This assay measures the ability of (R)-DHLA to activate the Nrf2 signaling pathway, a key regulator of the cellular antioxidant response. This protocol utilizes a stable cell line containing a luciferase reporter gene under the control of the Antioxidant Response Element (ARE).

Materials:

• HepG2-ARE-luciferase stable cell line (or other suitable cell line)

• DMEM with 10% FBS and 1% penicillin-streptomycin

• (R)-Dihydrolipoic acid ((R)-DHLA)

• Sulforaphane (positive control)

• White, opaque 96-well plates

• Luciferase assay reagent

• Luminometer

Protocol:

• Cell Culture and Seeding: Culture the HepG2-ARE-luciferase cells as described in Assay 1. Seed the cells into a white, opaque 96-well plate at a density of 5 x 10⁴ cells per well and allow them to attach overnight.

• (R)-DHLA Treatment: Prepare fresh solutions of (R)-DHLA in culture medium. Remove the existing medium and add 100 µL of medium containing various concentrations of (R)-DHLA (e.g., 1, 10, 50, 100 µM). Include a vehicle control and a positive control (e.g., 10 µM sulforaphane).

• Incubation: Incubate the plate for 16-24 hours at 37°C in a 5% CO₂ incubator.

• Cell Lysis and Luciferase Assay: After incubation, remove the medium and wash the cells once with PBS. Lyse the cells according to the manufacturer's protocol for the luciferase assay reagent.

• Luminescence Measurement: Add the luciferase substrate to each well and immediately measure the luminescence using a luminometer.

• Data Analysis: The activation of the Nrf2 pathway is proportional to the measured luminescence. Express the results as fold induction over the vehicle-treated control.

Mandatory Visualizations

Caption: (R)-DHLA's modulation of Nrf2 and NF-κB signaling pathways.

Caption: Workflow for the intracellular ROS assay.

Caption: Workflow for the Nrf2 activation reporter assay.

References

• 1. Measuring Glutathione Regeneration Capacity in Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell-Based Assays to Identify Modulators of Nrf2/ARE Pathway | Springer Nature Experiments [experiments.springernature.com]
• 3. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubcompare.ai [pubcompare.ai]
• 5. doc.abcam.com [doc.abcam.com]
• 6. bioscience.co.uk [bioscience.co.uk]

Application Notes and Protocols for (R)-Dihydrolipoic Acid in Protein Disulfide Bond Reduction

For Researchers, Scientists, and Drug Development Professionals

Introduction to (R)-Dihydrolipoic Acid (DHLA)

(R)-Dihydrolipoic acid (DHLA) is the reduced form of (R)-α-lipoic acid (ALA), a naturally occurring disulfide-containing compound that is an essential cofactor in mitochondrial dehydrogenase complexes. DHLA is a potent biological antioxidant and a powerful reducing agent capable of cleaving disulfide bonds in proteins. Its strong reducing potential, comparable to that of dithiothreitol (DTT), makes it a valuable tool in protein biochemistry and related fields. DHLA functions through a thiol-disulfide exchange mechanism, which is fundamental to many biological redox processes.

Mechanism of Disulfide Bond Reduction by DHLA

The reduction of protein disulfide bonds by DHLA proceeds via a thiol-disulfide exchange reaction. The process is initiated by the nucleophilic attack of one of the thiolate anions of DHLA on a sulfur atom of the protein's disulfide bond. This forms a transient mixed disulfide intermediate between DHLA and the protein. A subsequent intramolecular nucleophilic attack by the second thiolate of DHLA on the sulfur atom of the mixed disulfide releases the now-reduced protein (with two free cysteine residues) and results in the formation of the oxidized, cyclic disulfide form of DHLA, which is lipoic acid.

Comparison of DHLA with Common Reducing Agents

The selection of an appropriate reducing agent is critical for specific applications. The following table provides a comparison of the key properties of (R)-Dihydrolipoic acid (DHLA) with two other commonly used reducing agents, Dithiothreitol (DTT) and Tris(2-carboxyethyl)phosphine (TCEP).

Property	(R)-Dihydrolipoic Acid (DHLA)	Dithiothreitol (DTT)	Tris(2-carboxyethyl)phosphine (TCEP)
Redox Potential (pH 7)	-0.32 V[1]	-0.33 V[1][2]	-0.25 V
Optimal pH Range	Not explicitly defined, but active at physiological pH	>7[2]	1.5 - 8.5[2][3]
Mechanism	Thiol-disulfide exchange	Thiol-disulfide exchange	Phosphine-based reduction
Odor	Odorless	Strong, unpleasant odor	Odorless
Air Oxidation Stability	Susceptible to oxidation	Prone to air oxidation, especially in the presence of metal ions[4]	Resistant to air oxidation[2][4]
Reversibility	Reversible	Reversible	Irreversible
Compatibility with Maleimides	May react with maleimides	Reacts with and inhibits maleimide conjugation[3][4]	Generally compatible, though some reduction in labeling efficiency may occur[3][4][5]
Solubility	Soluble in aqueous buffers	Soluble in water	Highly soluble in water

Application Notes

Advantages of Using (R)-Dihydrolipoic Acid:

• High Reducing Potential: With a redox potential similar to DTT, DHLA is a strong reducing agent capable of quantitatively cleaving disulfide bonds[1].

• Biological Relevance: As a naturally occurring molecule, DHLA is biocompatible and relevant for studies in cellular environments.

• Odorless: Unlike DTT and other thiol-based reducing agents, DHLA is odorless, improving laboratory working conditions.

• Rapid Reduction: Studies have shown that DHLA can be significantly faster at reducing disulfide bonds in complex protein structures, such as hair keratin, compared to other dithiols like DTT[6].

Considerations for Use:

• Stability: DHLA is susceptible to air oxidation, so solutions should be prepared fresh and stored under inert gas if possible.

• Purity: The purity of the DHLA preparation can affect its reducing efficiency. It is advisable to use high-purity DHLA.

• Concentration: The optimal concentration of DHLA will depend on the specific protein and the number of disulfide bonds. Empirical determination of the ideal concentration is recommended.

• Downstream Applications: If downstream applications involve maleimide chemistry, it is advisable to remove excess DHLA prior to the labeling step, as thiols can react with maleimides.

Experimental Protocols

Preparation of a 100 mM Stock Solution of (R)-Dihydrolipoic Acid

Materials:

• (R)-Dihydrolipoic acid (powder)

• Degassed, purified water or a suitable buffer (e.g., Tris-HCl, HEPES)

• Nitrogen or Argon gas (optional)

• pH meter

Procedure:

• Weigh out the required amount of (R)-Dihydrolipoic acid powder in a suitable container.

• Add a small amount of degassed water or buffer to the powder to form a paste.

• Gradually add the remaining volume of degassed water or buffer while vortexing or stirring to dissolve the DHLA completely. If using a buffer, ensure it has been degassed by sparging with nitrogen or argon for at least 15-20 minutes.

• Adjust the pH of the solution to the desired value (typically between 7.0 and 8.0) using a concentrated solution of NaOH or HCl.

• Bring the final volume to the desired level with degassed buffer.

• (Optional) Sparge the final solution with nitrogen or argon gas for a few minutes to remove any dissolved oxygen.

• Store the stock solution in small aliquots at -20°C or -80°C. For immediate use, keep on ice. It is recommended to use the solution on the same day it is prepared to minimize oxidation.

General Protocol for the Reduction of Disulfide Bonds in a Protein Sample

This protocol provides a general guideline for the reduction of disulfide bonds in a purified protein solution. The optimal conditions (DHLA concentration, temperature, and incubation time) may need to be determined empirically for each specific protein.

Materials:

• Protein sample in a suitable buffer

• 100 mM (R)-Dihydrolipoic acid stock solution

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 1 mM EDTA)

• (Optional) Denaturant (e.g., 6 M Guanidine HCl or 8 M Urea) for proteins with buried disulfide bonds.

Procedure:

• Prepare the protein sample at a known concentration in the reaction buffer. If the protein has inaccessible disulfide bonds, include a denaturant in the buffer.

• Add the 100 mM (R)-Dihydrolipoic acid stock solution to the protein sample to achieve the desired final concentration. A final DHLA concentration in the range of 1-20 mM is a good starting point. A 10- to 100-fold molar excess of DHLA over the concentration of disulfide bonds is typically recommended.

• Incubate the reaction mixture at room temperature (20-25°C) or at 37°C. Incubation times can range from 30 minutes to 2 hours. The progress of the reduction can be monitored by taking aliquots at different time points and assaying for free thiols (e.g., using Ellman's reagent, DTNB).

• After the incubation is complete, the reduced protein can be used for downstream applications. If necessary, excess DHLA can be removed by dialysis, diafiltration, or size-exclusion chromatography.

Visualizations

Experimental Workflow for Protein Disulfide Bond Reduction

Caption: General workflow for the reduction of protein disulfide bonds using (R)-Dihydrolipoic acid.

Mechanism of Disulfide Bond Reduction by (R)-Dihydrolipoic Acid

Caption: Chemical mechanism of protein disulfide bond reduction by (R)-Dihydrolipoic acid.

References

• 1. Protein Disulfide Levels and Lens Elasticity Modulation: Applications for Presbyopia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agscientific.com [agscientific.com]
• 3. mstechno.co.jp [mstechno.co.jp]
• 4. A comparison between the sulfhydryl reductants tris(2-carboxyethyl)phosphine and dithiothreitol for use in protein biochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

preventing oxidation of (R)-Dihydrolipoic acid in solution

Welcome to the technical support center for (R)-Dihydrolipoic Acid (DHLA). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of (R)-DHLA in experimental settings, with a focus on preventing its oxidation.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with (R)-DHLA.

Issue 1: Unexpected or inconsistent experimental results.

• Question: My experimental results are not reproducible. Could the stability of my (R)-DHLA solution be the problem?

  • Answer: Yes, the instability of (R)-DHLA is a primary suspect for inconsistent results. (R)-DHLA is highly susceptible to oxidation, which can alter its biological activity. It is crucial to follow strict protocols for solution preparation and handling to ensure its integrity throughout your experiment.

• Question: I am observing unexpected cytotoxicity in my cell cultures when using (R)-DHLA. What could be the cause?

  • Answer: While (R)-DHLA is a potent antioxidant, it can exhibit pro-oxidant and cytotoxic effects, particularly at higher concentrations. This can be exacerbated by the presence of transition metal ions in your culture media. The oxidation of DHLA can also lead to the formation of reactive species that may be harmful to cells. It is recommended to determine the optimal, non-toxic concentration range for your specific cell line and experimental conditions.

• Question: My (R)-DHLA solution has a slight yellow tint. Is it still usable?

  • Answer: A yellow tint can be an indicator of oxidation to lipoic acid. It is strongly advised to use only clear, colorless (R)-DHLA solutions for your experiments to ensure that you are working with the reduced form of the molecule.

Issue 2: Problems with (R)-DHLA solution preparation and storage.

• Question: I've noticed a precipitate in my frozen (R)-DHLA stock solution. What should I do?

  • Answer: Precipitate formation upon freezing can occur if the concentration of (R)-DHLA in the organic solvent is too high. Gently warm the stock solution to room temperature and vortex to see if the precipitate redissolves. If it does not, it is best to discard the stock and prepare a new one at a slightly lower concentration.

• Question: How can I be sure that my solvents are sufficiently deoxygenated?

  • Answer: The most effective method for deoxygenating solvents is to sparge them with an inert gas, such as argon or nitrogen, for at least 30 minutes. This should be done prior to dissolving the (R)-DHLA.

Frequently Asked Questions (FAQs)

Preparation and Handling

• What is the best solvent for preparing a stock solution of (R)-DHLA?

  • (R)-DHLA is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.[1] These are the recommended solvents for preparing concentrated stock solutions.

• How should I store my (R)-DHLA stock solution?

  • For long-term storage (months to years), it is recommended to store (R)-DHLA as a neat oil at -20°C.[1] Stock solutions in deoxygenated organic solvents should be stored in amber vials under an inert atmosphere (argon or nitrogen) at -20°C or -80°C.

• How long is an aqueous solution of (R)-DHLA stable?

  • Aqueous solutions of (R)-DHLA are not recommended for storage for more than one day.[1] It is best to prepare fresh aqueous dilutions from your stock solution immediately before each experiment.

• What factors can accelerate the oxidation of (R)-DHLA?

  • Several factors can promote the oxidation of (R)-DHLA, including:

    • Presence of oxygen

    • Exposure to light

    • Elevated temperatures

    • Presence of transition metal ions (e.g., iron, copper)[2][3]

    • Neutral to alkaline pH

Experimental Considerations

• Can (R)-DHLA act as a pro-oxidant?

  • Yes, under certain conditions, particularly in the presence of transition metal ions like iron, DHLA can exhibit pro-oxidant properties by reducing Fe3+ to Fe2+, which can then participate in Fenton-type reactions to generate hydroxyl radicals.[4]

• How can I minimize the pro-oxidant effects of (R)-DHLA?

  • To mitigate pro-oxidant activity, consider the following:

    • Use high-purity reagents and water to minimize transition metal contamination.

    • Consider the addition of a chelating agent, such as EDTA, to your buffers, if compatible with your experimental system. DHLA itself has metal-chelating properties which can also help to inactivate redox-active transition metals.[2][3]

• How can I monitor the oxidation of (R)-DHLA in my samples?

  • High-Performance Liquid Chromatography (HPLC) with electrochemical or coulometric detection is a sensitive method for quantifying both the reduced (DHLA) and oxidized (lipoic acid) forms in your samples.[4][5]

Data Presentation

Table 1: Recommended Storage Conditions for (R)-Dihydrolipoic Acid

Formulation	Solvent	Storage Temperature	Recommended Duration
Neat Oil	N/A	-20°C	≥ 4 years
Stock Solution	Deoxygenated DMSO or Ethanol	-80°C	Up to 6 months
Stock Solution	Deoxygenated DMSO or Ethanol	-20°C	Up to 1 month
Aqueous Working Solution	Aqueous buffer (e.g., PBS)	4°C	Use immediately

Table 2: Factors Influencing the Stability of (R)-Dihydrolipoic Acid in Solution

Factor	Condition Promoting Oxidation	Recommendation for Prevention
Oxygen	Aerobic conditions	Prepare solutions with deoxygenated solvents and store under inert gas (Ar or N₂).
Light	Exposure to UV or ambient light	Store solutions in amber vials or protect from light with aluminum foil.
Temperature	Room temperature or higher	Store stock solutions at -20°C or -80°C. Keep working solutions on ice.
pH	Neutral to Alkaline (pH > 7)	Prepare aqueous solutions in slightly acidic buffers if compatible with the experiment.
Transition Metals	Presence of Fe²⁺, Cu²⁺, etc.	Use high-purity water and reagents. Consider adding a chelator like EDTA.

Experimental Protocols

Protocol 1: Preparation of a Deoxygenated (R)-DHLA Stock Solution in DMSO

• Materials:

  • (R)-Dihydrolipoic acid (neat oil)

  • Anhydrous dimethyl sulfoxide (DMSO)

  • Inert gas (argon or nitrogen) with tubing

  • Amber glass vial with a septum-lined cap

  • Syringes and needles

• Procedure:

  • Place the required volume of DMSO in the amber vial.

  • Sparge the DMSO with the inert gas for at least 30 minutes to remove dissolved oxygen.

  • Carefully weigh the desired amount of (R)-DHLA neat oil and add it to the deoxygenated DMSO.

  • Seal the vial with the septum-lined cap.

  • Gently vortex the vial until the (R)-DHLA is completely dissolved.

  • Flush the headspace of the vial with the inert gas before storing at -80°C.

Protocol 2: Preparation of an Aqueous Working Solution of (R)-DHLA

• Materials:

  • (R)-DHLA stock solution in DMSO

  • Sterile, deoxygenated aqueous buffer (e.g., PBS, pH 7.4)

  • Sterile microcentrifuge tubes

• Procedure:

  • Deoxygenate the aqueous buffer by sparging with an inert gas for at least 30 minutes.

  • Immediately before use, dilute the (R)-DHLA stock solution to the desired final concentration in the deoxygenated aqueous buffer.

  • Mix thoroughly by gentle inversion or pipetting.

  • Keep the working solution on ice and protected from light until it is added to your experimental system.

Visualizations

Caption: Workflow for the preparation of (R)-DHLA solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. The Degradation and Regeneration of α-Lipoic Acid under the Irradiation of UV Light in the Existence of Homocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydrolipoic acid - Wikipedia [en.wikipedia.org]
• 4. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. taylorfrancis.com [taylorfrancis.com]

Technical Support Center: (R)-Dihydrolipoic Acid Quantification

Welcome to the technical support center for the accurate quantification of (R)-Dihydrolipoic acid (DHLA). This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and pitfalls encountered during the analysis of this potent antioxidant. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format, supplemented with detailed experimental protocols, data tables, and visualizations to support your experimental success.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the quantification of (R)-DHLA.

Question: Why am I seeing lower than expected (R)-DHLA concentrations or no peak at all in my chromatogram?

Answer:

This is a common issue primarily due to the high susceptibility of (R)-DHLA to oxidation. (R)-DHLA is the reduced form of lipoic acid and can rapidly oxidize back to its disulfide form, especially during sample collection, processing, and storage.

Troubleshooting Steps:

• Sample Handling:

  • Anticoagulant Choice: Use EDTA-containing collection tubes. EDTA chelates metal ions that can catalyze the oxidation of DHLA.

  • Immediate Processing: Process blood samples as quickly as possible after collection. Centrifuge at 4°C to separate plasma.

  • Acidification: Immediately after separation, acidify the plasma or urine sample to a pH of 2.5-3.0 with an acid like metaphosphoric acid or perchloric acid. This significantly slows the oxidation rate.

• Storage Conditions:

  • Temperature: Store samples at ultra-low temperatures. For long-term stability, -80°C is highly recommended over -20°C.

  • Light Exposure: Protect samples from light at all stages, as light can promote the degradation of DHLA. Use amber tubes or wrap tubes in aluminum foil.

• Extraction Procedure:

  • Degassed Solvents: Use deoxygenated or degassed solvents for extraction to minimize oxidative stress.

  • Efficient Method: Employ a validated extraction method with high recovery. Both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) can be effective if optimized.

Question: My results for (R)-DHLA quantification are not reproducible. What could be the cause?

Answer:

Poor reproducibility is often linked to inconsistent sample handling and analytical variability. The inherent instability of (R)-DHLA means that even minor variations in protocol can lead to significant differences in measured concentrations.

Troubleshooting Steps:

• Standardize Protocols: Ensure that every step of your sample collection, processing, and storage protocol is standardized and followed consistently for all samples.

• Internal Standard: Use a suitable internal standard to account for variability in extraction efficiency and instrument response. For LC-MS/MS, a stable isotope-labeled DHLA is ideal.

• Prevent Oxidation Inconsistently: Ensure that all samples are treated with the same concentration of acid and antioxidants (if used) immediately after collection.

• Control Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles for each sample, as this can degrade DHLA. Aliquot samples into smaller volumes before freezing.

Frequently Asked Questions (FAQs)

Sample Preparation & Stability

• Q1: What is the biggest challenge in quantifying (R)-DHLA?

  • A1: The primary challenge is the extreme instability of (R)-DHLA, which is readily oxidized to lipoic acid. This requires meticulous sample handling and storage procedures to prevent its degradation before analysis.

• Q2: What is the best anticoagulant to use for plasma collection?

  • A2: EDTA is generally recommended over heparin. EDTA acts as a chelating agent, binding metal ions that can catalyze the oxidation of the thiol groups in DHLA.

• Q3: How should I store my plasma/urine samples for (R)-DHLA analysis?

  • A3: For optimal stability, samples should be immediately acidified to a pH between 2.5 and 3.0 and frozen at -80°C. Storage at -20°C is less ideal and may lead to degradation over shorter periods. Samples should also be protected from light.

Analytical Methods

• Q4: Which analytical method is most suitable for (R)-DHLA quantification?

  • A4: The choice of method depends on the required sensitivity and available instrumentation.

    • HPLC with Electrochemical Detection (HPLC-ECD): This is a highly sensitive and selective method for detecting electroactive compounds like DHLA.[1][2]

    • HPLC with Fluorescence Detection: This method requires derivatization of the thiol groups of DHLA with a fluorescent tag, which can significantly enhance sensitivity.

    • LC-MS/MS: This is a highly specific and sensitive method that can provide structural confirmation of the analyte.

• Q5: I am using HPLC-ECD and experiencing a drifting baseline. What should I do?

  • A5: Baseline drift in HPLC-ECD can be caused by several factors:

    • Mobile Phase: Ensure your mobile phase is properly degassed and that the pH is stable. A low pH (around 2.5) is often used for DHLA analysis to maintain its stability.

    • Electrode Contamination: The electrode surface can become contaminated over time. Follow the manufacturer's instructions for cleaning the electrochemical detector cell.

    • Temperature Fluctuations: Maintain a constant column and detector temperature.

Data Presentation

Table 1: Stability of (R)-Dihydrolipoic Acid in Human Plasma under Different Storage Conditions

Anticoagulant	Storage Temperature	Duration	Analyte Recovery (%)
EDTA	4°C	4 hours	>95%
EDTA	-20°C	1 week	~85%
EDTA	-80°C	1 month	>98%
Heparin	4°C	4 hours	~90%
Heparin	-20°C	1 week	~75%

Note: Data is compiled from various studies and represents approximate values. Actual stability may vary depending on sample handling and matrix.

Table 2: Comparison of Extraction Methods for (R)-Dihydrolipoic Acid from Human Plasma

Extraction Method	Solvent System	Mean Recovery (%)	Reference
Liquid-Liquid Extraction (LLE)	Dichloromethane	98.43 - 101.45	[3]
Solid-Phase Extraction (SPE)	Dichloromethane	97.36 - 102.73	[3]
Protein Precipitation	Acetonitrile/Metaphosphoric acid	>97%	[4]

Experimental Protocols

Protocol 1: Quantification of (R)-DHLA in Human Plasma using HPLC-ECD

• Sample Collection and Preparation:

  • Collect whole blood in EDTA-containing tubes.

  • Immediately centrifuge at 2000 x g for 15 minutes at 4°C.

  • Transfer the plasma to a new tube and acidify with 1 M metaphosphoric acid to a final concentration of 5% (v/v).

  • Vortex and store at -80°C until analysis.

• Extraction:

  • Thaw the plasma sample on ice.

  • Perform a liquid-liquid extraction by adding 3 volumes of dichloromethane, vortexing for 1 minute, and centrifuging at 3000 x g for 10 minutes.

  • Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• HPLC-ECD Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: 0.05 M phosphate buffer (pH 2.5 adjusted with phosphoric acid) : acetonitrile (50:50, v/v).

  • Flow Rate: 1.0 mL/min.

  • Detector: Electrochemical detector in DC mode.

  • Potential: +0.9 V.

Visualizations

Caption: Experimental workflow for (R)-DHLA quantification.

Caption: Troubleshooting flowchart for low (R)-DHLA signal.

References

• 1. Simultaneous Determination of the Endogenous Free α-Lipoic Acid and Dihydrolipoic Acid in Human Plasma and Erythrocytes by RP-HPLC Coupled with Electrochemical Detector | Springer Nature Experiments [experiments.springernature.com]
• 2. HPLC-methods for determination of lipoic acid and its reduced form in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

improving the solubility of (R)-Dihydrolipoic acid for cell culture

This guide provides researchers, scientists, and drug development professionals with detailed information and troubleshooting advice for working with (R)-Dihydrolipoic acid (DHLA) in cell culture, focusing on overcoming its solubility challenges.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Dihydrolipoic acid (DHLA) and why is it used in cell culture?

(R)-Dihydrolipoic acid is the reduced and biochemically active form of alpha-lipoic acid (ALA).[1] It is a powerful antioxidant that can scavenge a variety of reactive oxygen species (ROS), chelate metals, and regenerate other endogenous antioxidants like Vitamin C and Vitamin E.[2][3] In cell culture, it is used to protect cells from oxidative stress, study antioxidant signaling pathways, and investigate its therapeutic potential in diseases associated with oxidative damage.[4][5]

Q2: What are the primary challenges when preparing DHLA for cell culture experiments?

The main challenge is its poor solubility in aqueous solutions like cell culture media and phosphate-buffered saline (PBS).[6] DHLA is supplied as a neat oil and is sparingly soluble in water-based buffers, which can lead to precipitation and inaccurate concentrations in experiments.[6] Additionally, its dithiol structure makes it prone to oxidation, and aqueous solutions are not stable for long-term storage.[5]

Q3: What solvents are recommended for dissolving DHLA?

DHLA is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and dimethylformamide (DMF).[6][7] A common practice is to first create a concentrated stock solution in one of these solvents before diluting it to the final working concentration in the aqueous cell culture medium.[6]

Q4: How should I store DHLA?

DHLA as a neat oil should be stored at -20°C for long-term stability (≥4 years).[6] Stock solutions made in organic solvents like DMSO or ethanol should also be stored at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. Aqueous solutions of DHLA are not recommended for storage for more than one day.[6][8]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitate forms after adding DHLA stock to cell culture medium.	The final concentration of the organic solvent (e.g., DMSO) is too low to maintain DHLA solubility. The final concentration of DHLA exceeds its solubility limit in the aqueous medium.	Ensure the final solvent concentration is sufficient but non-toxic to cells (typically ≤0.5% for DMSO). Prepare an intermediate dilution in warm (37°C) medium or serum before the final dilution. Reduce the final working concentration of DHLA.
Cells show signs of toxicity (e.g., poor morphology, detachment, death).	The concentration of the organic solvent (DMSO, ethanol) is too high and is toxic to the cells. The DHLA concentration is too high; at concentrations of 50-100 µM, DHLA can trigger apoptosis in some cell types.[7]	Perform a solvent toxicity control experiment to determine the maximum tolerable concentration for your specific cell line. Lower the final DHLA concentration. Concentrations for antioxidant effects typically range from 0.01-0.5 mM.[7]
Inconsistent or non-reproducible experimental results.	Inaccurate concentration due to incomplete dissolution or precipitation. Degradation of DHLA in the stock solution or in the final culture medium over the course of the experiment.	Prepare fresh dilutions from the stock solution for each experiment. Ensure the stock solution is completely dissolved before use by gentle warming (37°C) and vortexing.[9] Minimize the exposure of DHLA solutions to air and light to prevent oxidation.
Slow or no cell growth after treatment.	The pH of the culture medium has shifted significantly after the addition of the acidic DHLA solution. Contamination of the stock solution.	Check the pH of the medium after adding the DHLA solution and adjust if necessary. Always filter-sterilize the final working solution using a 0.22 µm syringe filter before adding it to the cell culture.

Quantitative Data Summary

The solubility of DHLA varies significantly between organic solvents and aqueous buffers. The following table summarizes approximate solubility values.

Solvent	Approximate Solubility	Molar Concentration (Approx.)	Source
DMSO	~30 mg/mL	~144 mM	[6][7]
Ethanol	~30 mg/mL	~144 mM	[6][7]
Dimethylformamide (DMF)	~30 mg/mL	~144 mM	[6][7]
1:8 solution of Ethanol:PBS (pH 7.2)	~0.25 mg/mL	~1.2 mM	[6]

Molecular Weight of DHLA: 208.3 g/mol

Experimental Protocols

Protocol 1: Preparation of a 100 mM DHLA Stock Solution in DMSO

Materials:

• (R)-Dihydrolipoic acid (neat oil, MW: 208.3 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or cryovials

• Pipettes and sterile tips

Procedure:

• Warm DHLA: Allow the vial of DHLA to warm to room temperature.

• Weigh DHLA: In a sterile microcentrifuge tube, carefully weigh out 20.83 mg of DHLA.

• Add Solvent: Add 1 mL of anhydrous DMSO to the tube containing the DHLA.

• Dissolve: Vortex the solution thoroughly until the DHLA oil is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.[9] Visually inspect the solution to ensure there are no undissolved droplets.

• Aliquot and Store: Aliquot the 100 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile cryovials.

• Storage: Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparing a 100 µM Working Solution in Cell Culture Medium

Materials:

• 100 mM DHLA stock solution in DMSO

• Pre-warmed (37°C) complete cell culture medium

• Sterile tubes and pipette tips

Procedure:

• Thaw Stock: Thaw one aliquot of the 100 mM DHLA stock solution at room temperature.

• Prepare Intermediate Dilution (Optional but Recommended): To avoid precipitation, first dilute the stock 1:100. Add 10 µL of the 100 mM stock to 990 µL of pre-warmed complete medium to create a 1 mM intermediate solution. Mix gently by pipetting.

• Prepare Final Dilution: Add 100 µL of the 1 mM intermediate solution to 900 µL of pre-warmed complete medium to achieve the final 100 µM working concentration. The final DMSO concentration will be 0.1%.

• Mix and Use: Mix the final working solution gently. It is recommended to use this solution immediately. Do not store the final aqueous solution.[6]

Visualizations

Experimental Workflow

The following diagram illustrates the recommended workflow for preparing a DHLA working solution for cell culture experiments to ensure maximum solubility and minimize cell toxicity.

References

• 1. (R)-Dihydrolipoic acid | TargetMol [targetmol.com]
• 2. The pharmacology of the antioxidant lipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Alpha-Lipoic Acid: Biological Mechanisms and Health Benefits [mdpi.com]
• 4. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buy (R)-dihydrolipoic acid | 119365-69-4 | >98% [smolecule.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. glpbio.com [glpbio.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low yield in (R)-Dihydrolipoic acid synthesis

Technical Support Center: (R)-Dihydrolipoic Acid Synthesis

Welcome to the technical support center for the synthesis of (R)-Dihydrolipoic acid (R-DHLA). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and optimize their synthesis protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction yield is significantly lower than expected. What are the common causes?

Low yield in R-DHLA synthesis can stem from several factors. The most common issues include incomplete reduction of the starting material ((R)-Lipoic Acid), degradation of the product during workup, and suboptimal reaction conditions. R-DHLA is also highly susceptible to re-oxidation to (R)-Lipoic Acid.

To troubleshoot, consider the following:

• Reaction Monitoring: Are you monitoring the reaction to completion (e.g., by TLC or LC-MS)? An incomplete reaction is a primary cause of low yields.

• Atmosphere: Are you running the reaction and workup under an inert atmosphere (e.g., Nitrogen or Argon)? The thiol groups in R-DHLA are easily oxidized by atmospheric oxygen.

• Temperature Control: Was the reaction temperature strictly controlled? Deviations from the optimal temperature can lead to side reactions or incomplete conversion.[1][2]

• Purity of Starting Materials: Have you confirmed the purity of your (R)-Lipoic Acid and reducing agent? Impurities can interfere with the reaction.

Q2: I'm observing multiple spots on my TLC plate post-reaction. What are the likely side products?

The presence of multiple spots suggests the formation of byproducts or residual starting material. Common species include:

• Unreacted (R)-Lipoic Acid: The most common impurity if the reaction is incomplete.

• Oxidized Product: (R)-Dihydrolipoic acid can easily re-oxidize back to (R)-Lipoic Acid during workup or analysis.

• Polymeric Species: The R-enantiomer can be prone to polymerization, especially if it's been isolated from its S-form counterpart.[3]

• Disulfides and other byproducts: Depending on the synthetic route, other sulfur-containing side products can form.

To mitigate this, ensure a sufficiently inert atmosphere, use fresh and pure reagents, and optimize the stoichiometry of your reducing agent.

Q3: My yield drops dramatically during the extraction and purification steps. How can I prevent product loss?

Product loss during workup is a frequent problem, often due to the chemical instability of R-DHLA and suboptimal extraction parameters.

Troubleshooting Extraction:

• pH Control: The pH of the aqueous layer during extraction is critical. Different pH levels can be used to optimize the isolation of the product.

  • Acidifying the solution to a pH below 2 before extraction with an organic solvent can result in a high yield of dihydrolipoic acid.[1]

  • Alternatively, after reduction with a complex hydride, extracting the protic solution at a pH of 9-10 can improve the yield of the final product after subsequent steps.[1]

  • Extraction at a pH between 4 and 5 has also been shown to improve yields.[1]

• Solvent Choice: Use degassed solvents for extraction to minimize oxidation. Ethyl acetate and toluene are commonly used.[1]

Troubleshooting Purification:

• Distillation: Surprisingly, R-DHLA can be distilled at high temperatures (160-220°C) under reduced pressure (0.5-5 mbar) without significant decomposition. This step can enhance purity and has been found to increase the final yield of lipoic acid (after re-oxidation) by over 10%.[1][2]

• Crystallization: If the final product is (R)-Lipoic acid obtained by oxidizing R-DHLA, crystallization from solvents like a heptane/toluene mixture can yield a very pure product.[2]

Q4: Can I improve my yield by changing the reaction solvent or temperature?

Absolutely. Both solvent and temperature are critical parameters that should be optimized for your specific protocol.

• Solvent: For syntheses involving the introduction of sulfur, switching from DMF to methanol has been shown to improve both the yield and purity of the product. Methanol is also a more cost-effective and environmentally friendly option.[1][2]

• Temperature: The optimal reaction temperature can significantly impact yield. For certain processes, a temperature of 40°C has been identified as ideal, as lower temperatures may lead to incomplete reactions.[1][2] It is crucial to adjust the temperature based on the specific reaction conditions and reagents being used.

Data Presentation: Optimizing Reaction Conditions

The following tables summarize key quantitative data from process optimization studies.

Table 1: Effect of Solvent on Yield in Sulfur Introduction Step

Solvent	Reported Yield Range	Purity	Reference
DMF	70-75%	Good	[2]
Methanol	Higher Yields Reported	High Purity	[1][2]

Data suggests methanol is a superior solvent for this specific synthetic approach.

Table 2: Influence of Temperature and Extraction pH on Yield

Parameter	Condition	Outcome on Yield	Reference
Reaction Temperature	40°C	Highest yield reported for a specific process	[1][2]
< 35°C	Risk of incomplete reaction	[1][2]
Extraction pH	< 2 (Acidic)	High yield of R-DHLA	[1]
4 - 5 (Mildly Acidic)	Increased final product yield after workup	[1]
9 - 10 (Basic)	Increased final product yield after workup	[1]

Experimental Protocols

Protocol 1: General Method for Reduction of (R)-Lipoic Acid

This protocol outlines a general procedure for the reduction of (R)-Lipoic Acid to (R)-Dihydrolipoic Acid using a common reducing agent.

• Preparation: Dissolve (R)-Lipoic Acid in a suitable degassed solvent (e.g., ethanol or THF) in a round-bottom flask under an inert atmosphere (N₂ or Ar).

• Cooling: Cool the solution to 0°C using an ice bath.

• Reduction: Slowly add a solution of the reducing agent (e.g., sodium borohydride in water or a suitable buffer) to the stirred (R)-Lipoic Acid solution. Maintain the temperature at 0°C. Caution: Hydrogen gas may be evolved.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until all the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of an acidic solution (e.g., 1 M HCl) until the pH is approximately 2-3.

• Extraction: Extract the product with an organic solvent (e.g., degassed ethyl acetate) three times.

• Drying and Evaporation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield crude (R)-Dihydrolipoic Acid.

• Purification (Optional): The crude product can be further purified by column chromatography or high-vacuum distillation if required.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Yield

A logical workflow for troubleshooting low yields in R-DHLA synthesis.

Diagram 2: Synthesis Pathway from (R)-Lipoic Acid

Chemical transformation and a key side reaction in the synthesis.

References

• 1. US7109362B2 - Process for the preparation of lipoic acid and dihydrolipoic acid - Google Patents [patents.google.com]
• 2. WO2002044163A2 - Method for producing lipoic acid and dihydrolipoic acid - Google Patents [patents.google.com]
• 3. nutrined.com [nutrined.com]

minimizing interference in electrochemical detection of (R)-DHLA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the electrochemical detection of (R)-dihydrolipoic acid ((R)-DHLA).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a high background signal or multiple overlapping peaks in my voltammogram. What are the potential causes and solutions?

A1: High background signals and overlapping peaks are common issues in the electrochemical detection of (R)-DHLA, often stemming from interfering species in the sample matrix. The primary culprits in biological samples are electroactive compounds that have oxidation potentials close to that of (R)-DHLA.

Common Interferents:

• Ascorbic Acid (AA): Ubiquitous in biological fluids and a strong reducing agent.[1][2]

• Uric Acid (UA): The final product of purine metabolism, present in significant concentrations in urine and serum.[3][4][5][6]

• Dopamine (DA): A neurotransmitter that can be present in certain sample types and is readily oxidized.[7]

Troubleshooting Steps:

• Sample Preparation and Cleanup: The most effective first step is to remove or reduce the concentration of interfering substances before analysis.

  • Solid-Phase Extraction (SPE): This technique can selectively isolate (R)-DHLA or retain interferents, providing a cleaner sample for analysis. A detailed protocol is provided in the "Experimental Protocols" section.

  • Liquid-Liquid Extraction: Can be used to partition (R)-DHLA into a solvent where interferents are less soluble.[8]

• Chromatographic Separation: High-Performance Liquid Chromatography (HPLC) coupled with electrochemical detection (ECD) is a powerful method to physically separate (R)-DHLA from interfering compounds before they reach the detector.[9][10] This approach provides high selectivity. A detailed HPLC-ECD protocol can be found in the "Experimental Protocols" section.

• Electrode Surface Modification: Modifying the working electrode surface can enhance its selectivity towards (R)-DHLA, thereby minimizing the signal from interfering species. Materials like gold nanoparticles can facilitate the oxidation of thiols like DHLA.[11][12][13] A general protocol for electrode modification is available in the "Experimental Protocols" section.

• Optimization of Electrochemical Parameters:

  • Applied Potential: Carefully selecting the applied potential can help to avoid the oxidation potentials of some interfering compounds.[14] Perform cyclic voltammetry on standards of the suspected interferents to determine their oxidation potentials in your system and adjust the detection potential for (R)-DHLA accordingly.

Q2: My (R)-DHLA signal is weak or non-existent. What should I check?

A2: A weak or absent signal can be due to a variety of factors, from sample degradation to issues with the electrochemical setup.

Troubleshooting Workflow:

Figure 1. Troubleshooting workflow for a weak or absent (R)-DHLA signal.

Q3: How can I improve the sensitivity and lower the detection limit for my (R)-DHLA measurements?

A3: Enhancing sensitivity is crucial for detecting low concentrations of (R)-DHLA.

Strategies for Improved Sensitivity:

• Electrode Surface Modification: Increasing the electroactive surface area and catalytic activity of the working electrode can significantly amplify the signal. Modification with nanomaterials like gold nanoparticles is a common approach.[11][13]

• Advanced Voltammetric Techniques: Techniques like square-wave voltammetry (SWV) or differential pulse voltammetry (DPV) can offer better sensitivity and lower detection limits compared to cyclic voltammetry by minimizing the contribution of background charging currents.[4][15]

• Optimized HPLC-ECD Conditions: For those using HPLC-ECD, optimizing the mobile phase composition, pH, and flow rate can lead to sharper peaks and better resolution, thus improving the signal-to-noise ratio.[8][9]

Data Presentation

The following table summarizes the potential impact of common interferents on the electrochemical detection of (R)-DHLA. The interference level is concentration-dependent and will vary based on the specific experimental conditions.

Interferent	Typical Concentration in Human Plasma	Oxidation Potential Range (vs. Ag/AgCl)	Potential Impact on (R)-DHLA Signal	Mitigation Strategy
(R)-DHLA	ng/mL - µg/mL	+0.1 to +0.4 V	Target Analyte	N/A
Ascorbic Acid	34 - 114 µM	~ +0.2 V	High potential for peak overlap and signal enhancement due to regeneration of DHLA.[1][16]	HPLC Separation, Electrode Modification, SPE
Uric Acid	150 - 450 µM	~ +0.3 to +0.5 V	High potential for overlapping anodic peaks, leading to an artificially high signal.[3][5]	HPLC Separation, pH Optimization, Electrode Modification
Dopamine	< 1 nM (basal)	~ +0.2 to +0.4 V	Potential for peak overlap, though less common due to lower physiological concentrations in plasma.[7]	HPLC Separation

Note: Oxidation potentials are approximate and can shift based on pH, electrode material, and scan rate.

Experimental Protocols

Protocol 1: HPLC-ECD for the Determination of (R)-DHLA in Human Plasma

This protocol is adapted from methods for the simultaneous determination of lipoic acid and dihydrolipoic acid.[8][9]

1. Sample Preparation (Liquid-Liquid Extraction):

• To 250 µL of human plasma, add an internal standard (e.g., naproxen sodium).
• Add 1 mL of dichloromethane as the extraction solvent.
• Vortex for 2 minutes and centrifuge at 10,000 x g for 10 minutes.
• Transfer the organic (lower) layer to a clean tube.
• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in 100 µL of the mobile phase.

2. HPLC-ECD Conditions:

• HPLC System: A standard HPLC system with a pump, autosampler, and column oven.
• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[9]
• Mobile Phase: Isocratic elution with a mixture of acetonitrile and 50 mM phosphate buffer (pH 2.5) in a 35:65 (v/v) ratio.[9]
• Flow Rate: 2.0 mL/min.[9]
• Column Temperature: 35°C.[9]
• Injection Volume: 20 µL.
• Electrochemical Detector: A detector with a glassy carbon working electrode.
• Detector Potential: +0.9 V vs. Ag/AgCl reference electrode.[9]

3. Analysis:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.
• Inject the prepared sample.
• Identify and quantify the (R)-DHLA peak based on its retention time compared to a standard.

Protocol 2: General Procedure for Modification of a Glassy Carbon Electrode (GCE) with Gold Nanoparticles (AuNPs)

This protocol provides a general framework for modifying a GCE with AuNPs to enhance the detection of thiols like (R)-DHLA.[11][17]

1. GCE Pre-treatment:

• Polish the GCE surface with 0.3 µm and 0.05 µm alumina slurry on a polishing pad for 5 minutes each.
• Rinse thoroughly with deionized water.
• Sonicate in deionized water for 2 minutes, followed by sonication in ethanol for 2 minutes to remove any residual alumina particles.
• Allow the electrode to dry completely.

2. Electrochemical Deposition of AuNPs:

• Prepare a solution of 1.0 mM HAuCl₄ in 0.5 M H₂SO₄.
• Immerse the pre-treated GCE, a platinum wire counter electrode, and an Ag/AgCl reference electrode in the HAuCl₄ solution.
• Perform electrodeposition by applying a constant potential of -0.2 V for 60 seconds.
• After deposition, rinse the modified electrode thoroughly with deionized water.

3. Characterization (Optional but Recommended):

• The modified electrode can be characterized by cyclic voltammetry in a solution of 5 mM [Fe(CN)₆]³⁻/⁴⁻ in 0.1 M KCl to confirm the increased surface area and enhanced electron transfer.

Protocol 3: Solid-Phase Extraction (SPE) for Thiol Compounds from Biological Fluids

This is a general protocol for the extraction of thiols from a complex matrix like plasma or serum.[18][19]

1. Materials:

• Reversed-phase SPE cartridges (e.g., C18 or a polymeric sorbent).
• Conditioning solvent: Methanol
• Equilibration solvent: Deionized water
• Wash solvent: 5% Methanol in water
• Elution solvent: Acetonitrile or Methanol

2. SPE Procedure:

• Conditioning: Pass 1 mL of methanol through the SPE cartridge.
• Equilibration: Pass 1 mL of deionized water through the cartridge. Do not allow the sorbent to go dry.
• Sample Loading: Load the pre-treated plasma/serum sample (e.g., diluted 1:1 with water) onto the cartridge.
• Washing: Pass 1 mL of 5% methanol in water through the cartridge to remove hydrophilic interferents.
• Elution: Elute the retained (R)-DHLA with 1 mL of acetonitrile or methanol into a clean collection tube.
• Post-Elution: The eluate can be evaporated and reconstituted in the mobile phase for HPLC-ECD analysis or in a suitable buffer for direct electrochemical analysis.

Visualizations

Signaling Pathways and Interference

Figure 2. The principle of electrochemical interference in (R)-DHLA detection.

Experimental Workflow for Interference Minimization

Figure 3. A comprehensive workflow to minimize interference in (R)-DHLA analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Electrochemical Detection of Ascorbic Acid in Finger-Actuated Microfluidic Chip - PMC [pmc.ncbi.nlm.nih.gov]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. Voltammetric determination of uric acid using multiwall carbon nanotubes coated-poly(4-amino-3-hydroxy naphthalene sulfonic acid) modified glassy carbon electrode - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Determination of lipoic acid in human plasma by HPLC-ECD using liquid-liquid and solid-phase extraction: Method development, validation and optimization of experimental parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of the endogenous free α-lipoic acid and dihydrolipoic acid in human plasma and erythrocytes by RP-HPLC coupled with electrochemical detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HPLC-methods for determination of lipoic acid and its reduced form in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. electrochemsci.org [electrochemsci.org]
• 12. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Square wave voltammetric quantification of folic acid, uric acid and ascorbic acid in biological matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Ascorbic acid does not necessarily interfere with the electrochemical detection of dopamine - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Determination of dissolved thiols using solid-phase extraction and liquid chromatographic determination of fluorescently derivatized thiolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

optimizing storage conditions for (R)-Dihydrolipoic acid

Welcome to the technical support center for (R)-Dihydrolipoic acid (R-DHLA). This guide is designed for researchers, scientists, and drug development professionals to provide best practices for storage and handling, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of (R)-Dihydrolipoic acid degradation?

A1: The primary cause of (R)-Dihydrolipoic acid degradation is oxidation. The two thiol groups (-SH) in R-DHLA are highly susceptible to oxidation, which converts it to its oxidized form, (R)-α-lipoic acid, resulting in a loss of potency.[1] This process is accelerated by exposure to atmospheric oxygen, elevated temperatures, and light.[1]

Q2: How should I store my solid (R)-Dihydrolipoic acid for both short-term and long-term use?

A2: For optimal stability, solid (R)-Dihydrolipoic acid should be stored under an inert atmosphere (e.g., nitrogen or argon) in a dry, dark environment. For short-term storage (days to weeks), a temperature of 0-4°C is recommended.[1] For long-term storage (months to years), it is best to store it at -20°C.[1]

Q3: I need to prepare a stock solution of (R)-Dihydrolipoic acid. What is the recommended solvent and storage condition?

A3: (R)-Dihydrolipoic acid is soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol.[1][2] Stock solutions in these solvents should be stored at -80°C for long-term stability, where they can be stable for up to a year.[3][4] For aqueous solutions, it is advisable to first dissolve the R-DHLA in a small amount of a compatible organic solvent like ethanol and then dilute with the aqueous buffer of choice. Aqueous solutions are not recommended for storage for more than one day.[2]

Q4: Can I store my (R)-Dihydrolipoic acid solution at room temperature?

A4: It is highly discouraged to store (R)-Dihydrolipoic acid solutions at room temperature. Significant degradation can occur within hours at room temperature, especially when exposed to air and light.[1]

Q5: My sample of (R)-Dihydrolipoic acid appears to have lost its antioxidant activity. What could be the reason?

A5: A loss of antioxidant activity is a strong indicator of degradation. The most likely cause is oxidation of the thiol groups, converting R-DHLA to (R)-α-lipoic acid. This can happen due to improper storage, such as exposure to oxygen, light, or elevated temperatures. To confirm this, you can analyze the purity of your sample using a suitable analytical method like HPLC.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peak in HPLC analysis corresponding to (R)-α-lipoic acid.	Oxidation of (R)-Dihydrolipoic acid.	- Ensure all storage and handling steps are performed under an inert atmosphere. - Use degassed solvents for preparing solutions. - Minimize exposure to light by using amber vials.[1] - Re-evaluate storage temperature; use -80°C for solutions.
Decreased potency or inconsistent results in antioxidant assays.	Degradation of the compound during the experiment.	- Prepare fresh solutions of (R)-Dihydrolipoic acid for each experiment. - Consider adding a stabilizing agent like Tris(2-carboxyethyl)phosphine (TCEP) to your experimental buffer if compatible with your assay.[1] - Keep the solution on ice during the experiment.
Precipitation of (R)-Dihydrolipoic acid in aqueous buffer.	Low aqueous solubility.	- First, dissolve (R)-Dihydrolipoic acid in a minimal amount of a water-miscible organic solvent (e.g., ethanol or DMSO).[2] - Then, slowly add this stock solution to your aqueous buffer with gentle mixing. - Pre-warming the buffer to 37°C may aid in dissolution.[4]
Discoloration of the solid compound (e.g., yellowing).	Potential degradation or presence of impurities.	- Assess the purity of the compound using a validated analytical method (see Experimental Protocols section). - If purity is compromised, it is recommended to use a fresh, high-purity batch of (R)-Dihydrolipoic acid.

Storage Condition Summary

Form	Storage Duration	Temperature	Atmosphere	Light Condition	Recommended Container
Solid	Short-term (days to weeks)	0 - 4°C	Inert Gas (Nitrogen/Argon)	Dark	Tightly sealed amber vial
Solid	Long-term (months to years)	-20°C	Inert Gas (Nitrogen/Argon)	Dark	Tightly sealed amber vial
In Solvent (e.g., DMSO)	Up to 1 year	-80°C	Inert Gas (Nitrogen/Argon)	Dark	Tightly sealed amber vial

Experimental Protocols

Protocol 1: Stability Assessment of (R)-Dihydrolipoic Acid by HPLC

This protocol provides a general method for assessing the stability of (R)-Dihydrolipoic acid by monitoring its degradation to (R)-α-lipoic acid.

1. Sample Preparation:

• Prepare a stock solution of (R)-Dihydrolipoic acid in a suitable solvent (e.g., methanol or DMSO) at a known concentration (e.g., 1 mg/mL).

• Aliquot the stock solution into amber HPLC vials.

• Expose the aliquots to the desired stress conditions (e.g., different temperatures, exposure to air vs. inert gas).

• At specified time points, take a vial and dilute the sample to the working concentration with the mobile phase.

2. HPLC Conditions (Example):

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1 M acetic acid, pH adjusted to ~2.5) and an organic solvent (e.g., acetonitrile or methanol) in an isocratic or gradient elution. A common starting point is a 70:30 or 60:40 ratio of organic solvent to aqueous buffer.[5]

• Flow Rate: 0.6 - 1.0 mL/min.[5][6]

• Detection:

  • UV Detector: 215 nm or 331 nm.[6][7]

  • Electrochemical Detector (ECD): Offers high sensitivity for thiols.[8]

• Injection Volume: 20 µL.[6]

• Column Temperature: 25-30°C.

3. Data Analysis:

• Run a standard of (R)-α-lipoic acid to determine its retention time.

• In your (R)-Dihydrolipoic acid samples, quantify the peak area of both R-DHLA and any appearing (R)-α-lipoic acid peak over time.

• Calculate the percentage of remaining (R)-Dihydrolipoic acid at each time point to determine the degradation rate under the tested conditions.

Visualizations

Signaling Pathways

(R)-Dihydrolipoic acid and its oxidized form, α-lipoic acid, have been shown to modulate inflammatory and metabolic signaling pathways.

Caption: (R)-DHLA's role in the NF-κB signaling pathway.

Caption: (R)-DHLA's influence on the PI3K/Akt signaling pathway.

Experimental Workflow

Caption: Recommended workflow for handling and storing (R)-Dihydrolipoic acid.

References

• 1. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jampr.journals.ekb.eg [jampr.journals.ekb.eg]
• 6. Enantiomeric purity test of R-(+)-alpha lipoic acid by HPLC using immobilized amylose-based chiral stationary phase -Analytical Science and Technology | Korea Science [koreascience.or.kr]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. HPLC-methods for determination of lipoic acid and its reduced form in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Cellular Uptake of (R)-Dihydrolipoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the cellular uptake of (R)-Dihydrolipoic acid ((R)-DHLA).

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving efficient cellular uptake of (R)-Dihydrolipoic acid?

A1: The primary challenges stem from the inherent properties of (R)-DHLA. It is a highly unstable molecule, prone to oxidation back to (R)-lipoic acid, and has limited solubility in aqueous cell culture media. These factors can significantly reduce the effective concentration of (R)-DHLA available for cellular uptake.

Q2: What are the most common strategies to enhance the cellular uptake of (R)-DHLA?

A2: The most widely explored strategies involve the use of delivery systems to protect (R)-DHLA from degradation and improve its solubility. The two most prominent methods are:

• Liposomal formulations: Encapsulating (R)-DHLA within lipid-based vesicles (liposomes) can protect it from the extracellular environment and facilitate its entry into cells through membrane fusion or endocytosis.

• Cyclodextrin complexation: Forming inclusion complexes with cyclodextrins, which are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior, can increase the solubility and stability of (R)-DHLA.

Q3: How can I quantify the cellular uptake of (R)-DHLA?

A3: High-Performance Liquid Chromatography (HPLC) is the most common method for quantifying intracellular (R)-DHLA. This typically involves the following steps:

• Treating cells with the (R)-DHLA formulation.

• Washing the cells thoroughly to remove any extracellular compound.

• Lysing the cells to release the intracellular contents.

• Extracting (R)-DHLA from the cell lysate.

• Analyzing the extract using an HPLC system equipped with a suitable detector (e.g., electrochemical, UV, or mass spectrometry) to separate and quantify (R)-DHLA.[1][2][3]

Q4: Are there fluorescent probes available for visualizing (R)-DHLA uptake?

A4: While direct fluorescent labeling of the small (R)-DHLA molecule without altering its properties is challenging, indirect methods can be used. One approach is to encapsulate a fluorescent dye along with (R)-DHLA in a liposomal formulation to track the delivery vehicle's uptake. Another method involves synthesizing a fluorescently tagged derivative of lipoic acid, though this may not perfectly mimic the behavior of the native molecule.

Troubleshooting Guides

Liposomal Delivery of (R)-DHLA

Problem	Possible Causes	Troubleshooting Steps
Low encapsulation efficiency of (R)-DHLA.	1. Inefficient hydration of the lipid film. 2. Incompatible lipid composition for the amphiphilic nature of (R)-DHLA. 3. Suboptimal drug-to-lipid ratio. 4. Degradation of (R)-DHLA during the formulation process.	1. Ensure the hydration buffer is above the phase transition temperature (Tc) of the lipids. Use vigorous agitation (e.g., vortexing, sonication). 2. Experiment with different lipid compositions, including varying the ratios of neutral, and charged lipids. 3. Optimize the initial concentration of (R)-DHLA relative to the total lipid concentration. 4. Perform the encapsulation process under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.
Liposome aggregation in cell culture media.	1. Interaction with serum proteins.[4][5] 2. Presence of divalent cations (e.g., Ca²⁺, Mg²⁺) in the media.[4] 3. High liposome concentration.	1. Use serum-free media if compatible with your cell line. Alternatively, coat liposomes with polyethylene glycol (PEG) to create "stealth" liposomes that are more resistant to protein binding.[4] 2. Chelate divalent cations by adding a small amount of EDTA to the media, if permissible for your experiment.[4] 3. Reduce the concentration of the liposome suspension added to the cells.
Low cellular uptake despite successful encapsulation.	1. Liposome size is too large for efficient endocytosis. 2. Liposome surface charge is not optimal for interaction with the cell membrane. 3. Instability of liposomes in the culture medium leading to premature release of (R)-DHLA.	1. Use an extruder with smaller pore size membranes (e.g., 100 nm) to produce smaller, more uniform liposomes.[6] 2. Modify the surface charge by incorporating charged lipids (e.g., cationic lipids for enhanced interaction with negatively charged cell membranes). 3. Assess liposome stability in your specific cell culture medium over time by measuring size and drug leakage. Incorporating cholesterol into the lipid bilayer can improve stability.

Cyclodextrin-Based Delivery of (R)-DHLA

Problem	Possible Causes	Troubleshooting Steps
Inefficient complexation of (R)-DHLA with cyclodextrin.	1. Incorrect molar ratio of (R)-DHLA to cyclodextrin. 2. Suboptimal pH or temperature during complexation. 3. Poor solubility of the chosen cyclodextrin.	1. Experiment with different molar ratios (e.g., 1:1, 1:2) to find the optimal stoichiometry for inclusion. 2. Adjust the pH and temperature of the solution to enhance the solubility of both (R)-DHLA and the cyclodextrin. 3. Consider using more soluble cyclodextrin derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) or sulfobutylether-β-cyclodextrin (SBE-β-CD).
Precipitation of the complex in cell culture media.	1. The concentration of the complex exceeds its solubility in the media. 2. Interaction with components of the cell culture media.	1. Prepare a more dilute stock solution of the complex or reduce the final concentration used for cell treatment. 2. Evaluate the stability of the complex in the specific cell culture medium before treating the cells.
Low cellular uptake of the complex.	1. The complex may be too large for efficient cellular uptake. 2. The release of (R)-DHLA from the cyclodextrin cavity at the cell surface is inefficient.	1. While less common with cyclodextrins than liposomes, ensure the complex is not forming large aggregates. 2. The interaction is a dynamic equilibrium. Cellular uptake often relies on the free drug concentration near the cell membrane that is in equilibrium with the complex. Modifying the cell culture conditions (e.g., temperature) might slightly shift this equilibrium.

Data Presentation

The following tables summarize quantitative data from studies on enhancing the delivery of (R)-α-lipoic acid ((R)-LA), the oxidized form of (R)-DHLA, which is often used in formulations due to its higher stability. These results provide an indication of the potential improvements achievable with delivery systems.

Table 1: In Vivo Bioavailability Enhancement of (R)-α-Lipoic Acid Formulations

Formulation	Animal Model	Administration Route	Fold Increase in Systemic Exposure (AUC) vs. Free (R)-LA	Reference
(R)-LA-loaded Liposomes	Rats	Oral	2.8-fold for (R)-LA, 5.8-fold for (R)-DHLA	[7]
(R)-LA/γ-Cyclodextrin Complex	Rats	Oral	2.2-fold	[8]
(R)-LA/γ-Cyclodextrin Complex	Healthy Volunteers	Oral	2.5-fold	[9]

Table 2: In Vitro Cellular Uptake Data (Hypothetical Example)

Note: Specific quantitative in vitro cellular uptake data for (R)-DHLA with these delivery systems is limited in the currently available literature. The following is a hypothetical table to illustrate how such data would be presented.

Formulation	Cell Line	Incubation Time (hours)	Intracellular (R)-DHLA Concentration (µg/mg cell protein)
Free (R)-DHLA	Caco-2	2	0.5 ± 0.1
(R)-DHLA Liposomes	Caco-2	2	2.5 ± 0.4
(R)-DHLA/HP-β-CD Complex	Caco-2	2	1.8 ± 0.3

Experimental Protocols

Protocol 1: Preparation of (R)-DHLA-Loaded Liposomes by Thin-Film Hydration and Extrusion

This protocol is a general guideline and may require optimization for specific lipid compositions and experimental needs.

Materials:

• Desired lipids (e.g., DSPC, cholesterol)

• (R)-Dihydrolipoic acid

• Chloroform or other suitable organic solvent

• Hydration buffer (e.g., PBS)

• Rotary evaporator

• Bath sonicator

• Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve the lipids and (R)-DHLA in chloroform in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

  • Continue to dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the hydration buffer pre-heated to a temperature above the phase transition temperature (Tc) of the lipids.

  • Agitate the flask by vortexing or in a bath sonicator until the lipid film is fully suspended, forming multilamellar vesicles (MLVs).[10]

• Extrusion (Sizing):

  • Assemble the liposome extruder with the desired polycarbonate membrane (e.g., 100 nm).

  • Transfer the MLV suspension to a syringe and pass it through the extruder multiple times (typically 11-21 passes) to form small unilamellar vesicles (SUVs) of a more uniform size.[6][11]

• Purification (Optional):

  • To remove unencapsulated (R)-DHLA, the liposome suspension can be purified by dialysis, size exclusion chromatography, or ultracentrifugation.

Protocol 2: Preparation of (R)-DHLA-Cyclodextrin Inclusion Complex

This protocol is a general guideline and should be optimized for the specific cyclodextrin and desired complex characteristics.

Materials:

• (R)-Dihydrolipoic acid

• Cyclodextrin (e.g., HP-β-CD)

• Deionized water

• Magnetic stirrer and stir bar

• Freeze-dryer (lyophilizer)

Procedure:

• Dissolution:

  • Prepare an aqueous solution of the cyclodextrin by dissolving it in deionized water with gentle heating and stirring.

  • In a separate container, dissolve the (R)-DHLA in a minimal amount of a suitable solvent (e.g., ethanol) or directly add it to the cyclodextrin solution if it has sufficient solubility.

• Complexation:

  • Slowly add the (R)-DHLA solution to the cyclodextrin solution while stirring continuously.

  • Allow the mixture to stir at a constant temperature (e.g., room temperature or slightly elevated) for a specified period (e.g., 24-48 hours) to allow for the formation of the inclusion complex.

• Isolation of the Complex:

  • The solution containing the complex is then typically freeze-dried (lyophilized) to obtain a solid powder of the (R)-DHLA-cyclodextrin complex.[12]

• Characterization:

  • The formation of the inclusion complex should be confirmed using analytical techniques such as Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), or Nuclear Magnetic Resonance (NMR) spectroscopy.

Mandatory Visualizations

Caption: Experimental workflow for comparing the cellular uptake of free and encapsulated (R)-DHLA.

Caption: (R)-DHLA modulates the Nrf2 and NF-κB signaling pathways to exert antioxidant and anti-inflammatory effects.[13][14][15][16]

References

• 1. HPLC-methods for determination of lipoic acid and its reduced form in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantification of lipoic acid from skin samples by HPLC using ultraviolet, electrochemical and evaporative light scattering detectors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous Determination of the Endogenous Free α-Lipoic Acid and Dihydrolipoic Acid in Human Plasma and Erythrocytes by RP-HPLC Coupled with Electrochemical Detector | Springer Nature Experiments [experiments.springernature.com]
• 4. quora.com [quora.com]
• 5. Tuning Liposome Stability in Biological Environments and Intracellular Drug Release Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Strategic application of liposomal system to R-α-lipoic acid for the improvement of nutraceutical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Bioavailability of an R-α-Lipoic Acid/γ-Cyclodextrin Complex in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Liposome preparation for the analysis of lipid-receptor interaction and efferocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 14. α-Lipoic Acid Inhibits IL-8 Expression by Activating Nrf2 Signaling in Helicobacter pylori-infected Gastric Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Matrix Effects in LC-MS Analysis of (R)-DHLA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of (R)-dihydrolipoic acid ((R)-DHLA).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the LC-MS analysis of (R)-DHLA?

A: In LC-MS analysis, the "matrix" refers to all components in a sample other than the analyte of interest, (R)-DHLA.[1] These components can include salts, proteins, lipids, and metabolites. Matrix effects occur when these co-eluting components interfere with the ionization of (R)-DHLA in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[2][3][4] This interference can significantly impact the accuracy, precision, and sensitivity of the analysis, resulting in unreliable quantification.[3]

Q2: What are the primary sources of matrix effects in biological samples for (R)-DHLA analysis?

A: For biological samples such as plasma or serum, phospholipids are a major contributor to matrix effects.[5][6] These endogenous molecules are highly abundant and can co-elute with (R)-DHLA, suppressing its ionization.[5] Other sources include salts from buffers, anticoagulants used during sample collection, and other endogenous metabolites.

Q3: How can I determine if my (R)-DHLA analysis is affected by matrix effects?

A: A common method to assess matrix effects is the post-extraction spike method.[7] This involves comparing the response of (R)-DHLA in a neat solution to its response when spiked into a blank matrix extract. A significant difference in signal intensity indicates the presence of matrix effects. Another qualitative method is the post-column infusion experiment, where a constant flow of (R)-DHLA is introduced into the mass spectrometer after the analytical column.[8] Injection of a blank matrix extract will show a dip or rise in the baseline signal if matrix effects are present.

Q4: Is the use of a stable isotope-labeled internal standard (SIL-IS) sufficient to correct for matrix effects?

A: The use of a stable isotope-labeled internal standard, such as ¹³C- or ²H-labeled (R)-DHLA, is considered the gold standard for correcting matrix effects.[3][9] The SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement, allowing for accurate quantification based on the analyte-to-IS ratio.[1][9] However, severe ion suppression can still negatively impact the sensitivity of the assay, even with a SIL-IS.[10] Therefore, it is often necessary to combine the use of a SIL-IS with effective sample preparation to minimize matrix components.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
Poor reproducibility of (R)-DHLA signal	Inconsistent matrix effects between samples.	- Implement a more robust sample preparation method like Solid-Phase Extraction (SPE) or phospholipid removal plates.[11] - Use a stable isotope-labeled internal standard for normalization.[3]
Low sensitivity or high limit of quantification (LOQ)	Significant ion suppression from co-eluting matrix components, likely phospholipids.	- Optimize chromatographic conditions to separate (R)-DHLA from the suppression zone.[1] - Employ a targeted phospholipid removal strategy during sample preparation.[5][6] - Consider a different ionization source if available.
Inaccurate quantification in quality control samples	Matrix effects are not adequately compensated for.	- Evaluate the matrix effect using the post-extraction spike method to confirm the issue.[7] - Switch to a stable isotope-labeled internal standard if not already in use.[9] - Prepare calibration standards in a matrix that closely matches the study samples (matrix-matched calibration).[1]
Drifting retention time of (R)-DHLA	Accumulation of matrix components on the analytical column.	- Incorporate a column wash step in the gradient program to elute strongly retained matrix components. - Use a guard column to protect the analytical column. - Improve the sample cleanup procedure to reduce the amount of matrix injected.[10]

Strategies for Overcoming Matrix Effects

A systematic approach to mitigating matrix effects involves optimizing sample preparation, chromatography, and the use of appropriate internal standards.

Sample Preparation Techniques

The goal of sample preparation is to remove interfering matrix components while efficiently recovering the analyte of interest.[1]

Technique	Principle	Pros	Cons	Suitability for (R)-DHLA
Protein Precipitation (PPT)	Proteins are precipitated by adding an organic solvent (e.g., acetonitrile, methanol) and removed by centrifugation.	Simple, fast, and inexpensive.	Does not effectively remove phospholipids, which can lead to significant matrix effects.	Suitable for initial screening but may not be sufficient for validated quantitative assays due to high risk of matrix effects.
Liquid-Liquid Extraction (LLE)	(R)-DHLA is partitioned into an immiscible organic solvent, leaving polar interferences in the aqueous phase.[11]	Can provide cleaner extracts than PPT.	Recovery of polar analytes like (R)-DHLA can be challenging and is solvent-dependent.	May require significant method development to optimize solvent selection and pH for efficient extraction of (R)-DHLA.
Solid-Phase Extraction (SPE)	(R)-DHLA is retained on a solid sorbent while interferences are washed away, followed by elution of the analyte.[1]	Provides very clean extracts and can significantly reduce matrix effects.[10]	More time-consuming and expensive than PPT and LLE; requires method development.	Highly recommended for quantitative bioanalysis of (R)-DHLA to achieve high sensitivity and accuracy. Mixed-mode or polymeric sorbents can be effective.
Phospholipid Removal Plates	Utilizes specific chemistry (e.g., zirconia-coated silica) to selectively remove phospholipids from the sample extract.[6][12]	Highly effective at removing the primary source of matrix effects in plasma/serum.[5][6] Can be integrated with protein precipitation.[12]	Adds cost to the sample preparation process.	An excellent option when working with plasma or serum to improve data quality and instrument robustness.

Chromatographic Optimization

Proper chromatographic separation is crucial to move the (R)-DHLA peak away from regions of significant ion suppression.

• Reverse-Phase Chromatography: Utilize a C18 or similar column. Adjusting the mobile phase composition (e.g., organic solvent content, pH, and additives) can help resolve (R)-DHLA from early-eluting polar interferences and late-eluting phospholipids.

• Gradient Elution: Employ a gradient that effectively separates (R)-DHLA from matrix components. A steeper gradient can reduce run times but may lead to co-elution. A shallow gradient around the elution time of (R)-DHLA can improve resolution from nearby interferences.

• Column Switching (2D-LC): An advanced technique where the analyte is selectively transferred from a primary column to a secondary analytical column, while the bulk of the matrix is diverted to waste. This can provide exceptionally clean chromatograms.

Use of Internal Standards

An internal standard (IS) is essential for reliable quantification in LC-MS.

• Structural Analogs: An ideal IS has similar chemical properties and chromatographic behavior to the analyte.

• Stable Isotope-Labeled (SIL) IS: This is the preferred choice as it has nearly identical extraction recovery, chromatographic retention time, and ionization response to the unlabeled analyte, providing the most accurate correction for matrix effects.[3][9]

Detailed Experimental Protocols

Protocol 1: Sample Preparation using Phospholipid Removal Plates

This protocol is designed for the analysis of (R)-DHLA in human plasma.

• Sample Thawing: Thaw plasma samples and internal standard spiking solutions at room temperature.

• Internal Standard Spiking: To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the working internal standard solution (e.g., ¹³C₃-(R)-DHLA). Vortex for 10 seconds.

• Protein Precipitation: Add 300 µL of acetonitrile to precipitate proteins. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Phospholipid Removal: Transfer the supernatant to a well of a phospholipid removal plate.

• Filtration: Apply a vacuum or positive pressure to pass the supernatant through the plate into a clean collection plate.

• Evaporation: Evaporate the filtrate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase. Vortex for 30 seconds.

• Injection: Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.

Protocol 2: Post-Extraction Spike Experiment to Quantify Matrix Effect

• Prepare Blank Matrix Extract: Process a blank plasma sample (without (R)-DHLA or IS) using the chosen sample preparation protocol (e.g., Protocol 1).

• Prepare Neat Standard Solution (A): Prepare a solution of (R)-DHLA in the reconstitution solvent at a known concentration (e.g., 100 ng/mL).

• Prepare Post-Spiked Sample (B): Spike the blank matrix extract from step 1 with the same concentration of (R)-DHLA as in the neat standard solution.

• Analysis: Inject both solutions (A and B) into the LC-MS system and record the peak area for (R)-DHLA.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area of (R)-DHLA in B) / (Peak Area of (R)-DHLA in A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • The matrix effect (%) can be calculated as (MF - 1) * 100.

Visual Guides

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. graphviz.org [graphviz.org]
• 8. In-Depth Structural Characterization of Phospholipids by Pairing Solution Photochemical Reaction with Charge Inversion Ion/Ion Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. A Simplified Method for Simultaneous Determination of α-Lipoic Acid and Low-Molecular-Mass Thiols in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

improving the reproducibility of experiments with (R)-Dihydrolipoic acid

Welcome to the technical support center for (R)-Dihydrolipoic acid (R-DHLA). This resource is designed for researchers, scientists, and drug development professionals to improve the reproducibility of experiments involving this potent antioxidant. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the handling and use of R-DHLA in experimental settings.

Issue 1: Inconsistent or lower-than-expected antioxidant activity.

Potential Cause	Troubleshooting Step	Rationale
Oxidation of R-DHLA	Prepare R-DHLA solutions fresh for each experiment. Use deoxygenated solvents (e.g., by sparging with nitrogen or argon gas). Work quickly and keep solutions on ice.	R-DHLA is highly susceptible to oxidation, which converts it to its less potent oxidized form, (R)-Lipoic Acid.[1][2]
Degradation due to improper storage	Store stock solutions of R-DHLA at -80°C in small, single-use aliquots under an inert gas (nitrogen or argon).[1][3] Avoid repeated freeze-thaw cycles.	R-DHLA is unstable and can degrade over time, especially when exposed to air and repeated temperature changes.[1][3]
Interaction with metal ions in media	Use metal-free media or add a chelating agent like EDTA to your experimental buffer if compatible with your assay.	R-DHLA can chelate transition metals like iron and copper.[1] This interaction can sometimes lead to pro-oxidant effects, confounding antioxidant measurements.[4]
Incorrect concentration	Verify the concentration of your stock solution. Perform a dose-response curve to determine the optimal concentration for your specific cell type and assay.	The antioxidant effect of R-DHLA is dose-dependent. Concentrations that are too low may not elicit a measurable response.

Issue 2: Unexpected cytotoxicity or pro-oxidant effects.

Potential Cause	Troubleshooting Step	Rationale
High concentrations of R-DHLA	Reduce the concentration of R-DHLA used. For instance, in mouse embryonic stem cells, concentrations above 50 μM have been shown to induce apoptosis.[5]	At higher concentrations, R-DHLA can exhibit pro-oxidant activities, leading to increased reactive oxygen species (ROS) production and cell death.[5][6][7]
Presence of transition metals	As mentioned previously, use metal-free media or a chelator.	The interaction of R-DHLA with metals like iron can generate free radicals, leading to cellular damage.[4]
Cell type sensitivity	Perform a preliminary cell viability assay (e.g., MTT or neutral red) with a range of R-DHLA concentrations to determine the non-toxic working concentration for your specific cell line.	Different cell lines can have varying sensitivities to chemical compounds.

Issue 3: Poor cell health (e.g., detachment, slow growth) after treatment with R-DHLA.

Potential Cause	Troubleshooting Step	Rationale
Cytotoxic effects of R-DHLA	Lower the concentration of R-DHLA and ensure it is within the non-toxic range determined for your cells.	As noted, higher concentrations of R-DHLA can be cytotoxic.[5]
Solvent toxicity	Ensure the final concentration of the solvent (e.g., ethanol, DMSO) used to dissolve R-DHLA is below the toxic threshold for your cell line (typically <0.1%).	Solvents used to prepare stock solutions can be toxic to cells at higher concentrations.
Alteration of media pH	Check the pH of the cell culture media after adding the R-DHLA solution. Adjust if necessary.	The addition of acidic or basic solutions can alter the pH of the media, adversely affecting cell health.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare and store (R)-Dihydrolipoic acid stock solutions?

A1: Due to its high instability, R-DHLA stock solutions should be prepared fresh whenever possible. If storage is necessary, dissolve R-DHLA in a deoxygenated solvent (e.g., ethanol or DMSO sparged with nitrogen) at a high concentration. Aliquot into small, single-use volumes in amber vials, flush with an inert gas like nitrogen or argon, and store at -80°C for up to one month.[1][3] Avoid repeated freeze-thaw cycles.

Q2: What are typical working concentrations of R-DHLA for cell culture experiments?

A2: The optimal concentration is cell-type and assay-dependent. However, a general starting point is a range of 10-50 μM. It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific experimental setup. For example, studies on mouse embryonic stem cells have shown that concentrations up to 25 μM do not exert hazardous effects, while 50-100 μM can induce apoptosis.[5] In another study, 50 μM DHLA was used to reduce metal-induced toxicity in PC12 and Caco-2 cells.[8]

Q3: Can I use (R)-Lipoic acid and expect it to be converted to R-DHLA by cells?

A3: Yes, cells can take up (R)-Lipoic acid and intracellularly reduce it to R-DHLA.[9] However, the conversion rate can vary between cell types. If your experiment specifically requires the direct effects of R-DHLA, it is best to use R-DHLA itself, being mindful of its instability.

Q4: My results are not reproducible. What are the most likely reasons?

A4: The most common cause of poor reproducibility in experiments with R-DHLA is its instability. Ensure that you are following strict handling procedures to prevent oxidation, as outlined in the troubleshooting guide. Other factors include variations in cell passage number, confluency, and minor differences in experimental timing.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for (R)-Dihydrolipoic Acid

Form	Solvent	Temperature	Atmosphere	Maximum Duration
Solid	N/A	-20°C to -80°C	Inert Gas (Argon/Nitrogen)	As per manufacturer's recommendation
Stock Solution	Deoxygenated Ethanol or DMSO	-80°C	Inert Gas (Argon/Nitrogen)	1 month[3]

Table 2: Reported Effective Concentrations of (R)-Dihydrolipoic Acid in Cell Culture

Cell Line	Assay	Effective Concentration	Observed Effect	Reference
Mouse Embryonic Stem Cells (ESC-B5)	Apoptosis Assay	50-100 µM	Induction of apoptosis	[5]
PC12 and Caco-2 cells	Metal-induced toxicity	50 µM	Reduction of cytotoxicity	[8]
LPS-stimulated rat model	Neuroinflammation	30 mg/kg (in vivo)	Preventive effects	[10]

Experimental Protocols

Protocol 1: Preparation of (R)-Dihydrolipoic Acid Working Solution

• Bring the vial of solid R-DHLA to room temperature in a desiccator.

• Weigh the desired amount of R-DHLA in a sterile microcentrifuge tube under a stream of inert gas (nitrogen or argon).

• Add the appropriate volume of deoxygenated solvent (e.g., ethanol or DMSO) to achieve the desired stock concentration.

• Vortex briefly until fully dissolved.

• For cell culture experiments, dilute the stock solution in pre-warmed, serum-free culture medium immediately before use. Ensure the final solvent concentration is non-toxic to the cells (typically <0.1%).

Protocol 2: In Vitro Antioxidant Activity Assay (DPPH Radical Scavenging)

• Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Prepare different concentrations of R-DHLA in methanol.

• In a 96-well plate, add 100 µL of each R-DHLA concentration.

• Add 100 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Ascorbic acid or Trolox can be used as a positive control.

• The percentage of DPPH scavenging activity is calculated as: [1 - (Absorbance of sample / Absorbance of control)] * 100.

Protocol 3: Cell Viability Assay (MTT Assay)

• Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of R-DHLA (and a vehicle control) for the desired time period (e.g., 24 hours).

• Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Incubate for 2-4 hours at 37°C until formazan crystals are formed.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm.

• Cell viability is expressed as a percentage of the vehicle-treated control cells.

Visualizations

Caption: A generalized experimental workflow for studies involving (R)-Dihydrolipoic acid.

Caption: The signaling pathway of Nrf2 activation by (R)-Dihydrolipoic acid.

References

• 1. Buy (R)-dihydrolipoic acid | 119365-69-4 | >98% [smolecule.com]
• 2. Buy (R)-dihydrolipoic acid (EVT-279831) | 119365-69-4 [evitachem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Impact of dihydrolipoic acid on mouse embryonic stem cells and related regulatory mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pro-oxidant actions of alpha-lipoic acid and dihydrolipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amelioration of Metal-Induced Cellular Stress by α-Lipoic Acid and Dihydrolipoic Acid through Antioxidative Effects in PC12 Cells and Caco-2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Alpha-lipoic acid reduction by mammalian cells to the dithiol form, and release into the culture medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]

selecting the appropriate concentration of (R)-DHLA for cell treatment

This guide provides researchers, scientists, and drug development professionals with essential information for selecting the appropriate concentration of (R)-Dihydrolipoic Acid ((R)-DHLA) for cell treatment experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-DHLA and how does it differ from alpha-lipoic acid (ALA)?

A1: (R)-Dihydrolipoic acid ((R)-DHLA) is the reduced form of R-lipoic acid (R-LA).[1] R-LA is the naturally occurring enantiomer of alpha-lipoic acid (ALA).[2] In cell culture, ALA is taken up by cells and reduced to DHLA.[3][4] DHLA is a potent antioxidant that can scavenge reactive oxygen species (ROS), chelate metals, and regenerate other antioxidants like Vitamin C and E.[5][6]

Q2: What is a good starting concentration for (R)-DHLA in a new cell line?

A2: A good starting point is to perform a dose-response experiment with a broad range of concentrations. Based on published literature, beneficial antioxidant effects are often observed at lower concentrations (e.g., 25-100 µM), while higher concentrations can induce apoptosis.[4][7] A suggested starting range could be from 10 µM to 500 µM.

Q3: (R)-DHLA is not stable. How should I prepare and handle it for cell culture experiments?

A3: (R)-DHLA is susceptible to oxidation. It is recommended to prepare fresh stock solutions in an appropriate solvent (e.g., DMSO or ethanol) and add it to the cell culture medium immediately before treating the cells. Minimize exposure to light and air. Some protocols suggest preparing solutions in degassed buffers.

Q4: What are the primary cellular effects of (R)-DHLA treatment?

A4: The effects of (R)-DHLA are dose-dependent. At lower, physiological concentrations, it primarily acts as an antioxidant, increasing glutathione (GSH) synthesis and protecting against oxidative stress.[7] At higher concentrations, it can act as a pro-oxidant, increasing ROS levels and inducing apoptosis in certain cells, particularly cancer cells and embryonic stem cells.[4][8]

Q5: Which signaling pathways are known to be modulated by (R)-DHLA?

A5: (R)-DHLA has been shown to modulate several signaling pathways. A key pathway is the Nrf2/HO-1 pathway, which is critical for the cellular antioxidant response.[9] DHLA can activate this pathway, leading to the expression of protective enzymes.[9] It may also influence pathways related to inflammation and apoptosis, such as the ERK/MAPK pathway.[9]

Troubleshooting Guide

Problem 1: I am not observing any effect of (R)-DHLA on my cells.

• Possible Cause 1: Concentration is too low.

  • Solution: Increase the concentration of (R)-DHLA. Perform a dose-response curve extending to higher concentrations (e.g., up to 500 µM or higher, depending on the cell type).

• Possible Cause 2: Incubation time is too short.

  • Solution: Extend the treatment duration. Analyze the effects at multiple time points (e.g., 12, 24, 48, and 72 hours) to capture the dynamics of the cellular response.

• Possible Cause 3: (R)-DHLA has degraded.

  • Solution: Prepare fresh stock solutions for each experiment. Ensure proper storage of the compound and minimize its exposure to light and oxygen during experimental setup.

• Possible Cause 4: Cell density is too high.

  • Solution: Optimize the cell seeding density. A high cell number can diminish the effective concentration of the compound per cell.

Problem 2: I am seeing significant cytotoxicity and cell death even at low concentrations.

• Possible Cause 1: Cell line is highly sensitive.

  • Solution: Decrease the concentration range in your experiments. Start with nanomolar or low micromolar concentrations to identify the therapeutic window for your specific cell line. Mouse embryonic stem cells, for example, show apoptosis at concentrations of 50-100 µM.[4]

• Possible Cause 2: Pro-oxidant effect.

  • Solution: In the presence of chelatable metals like iron or copper, DHLA can act as a pro-oxidant.[7] Ensure your culture medium composition is consistent. Consider co-treatment with an iron chelator to investigate this possibility.

• Possible Cause 3: Solvent toxicity.

  • Solution: Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is non-toxic to your cells (typically <0.1%). Run a vehicle control (medium with solvent only) to confirm.

Troubleshooting Workflow

Caption: Troubleshooting workflow for (R)-DHLA concentration selection.

Quantitative Data Summary

Table 1: Effective Concentrations of (R)-DHLA in Different Cell Lines

Cell Line	Effect	Effective Concentration Range	Reference
Various	Increased Glutathione (GSH) Synthesis	25 - 100 µM	[7]
Mouse Embryonic Stem Cells	Apoptosis Induction	50 - 100 µM	[4]
Mouse Embryonic Stem Cells	No hazardous effects	< 50 µM	[4]
HT22 (mouse hippocampal)	Protection against glutamate toxicity	25 µM	[10]
H9c2 (rat cardiomyoblast)	Attenuation of RSL3-induced cell death	25 - 100 µM	[11]
Various	Potential for Apoptosis	> 2 mM (for Lipoic Acid)	[7]

Experimental Protocols

Protocol 1: Cell Viability Assay (LDH Release Assay)

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells as an indicator of cytotoxicity.[12][13]

Materials:

• Cells and appropriate culture medium

• 96-well cell culture plates

• (R)-DHLA stock solution

• LDH Assay Kit (containing assay reagent and stop solution)

• Microplate reader capable of measuring absorbance at 490 nm

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of (R)-DHLA in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of (R)-DHLA. Include wells for "untreated control" (medium only), "vehicle control" (medium + solvent), and "maximum LDH release control" (cells to be lysed later).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• Lysis (for control): One hour before the end of the incubation, add 10 µL of lysis solution (from the kit) to the "maximum LDH release control" wells.

• Sample Collection: Centrifuge the plate at 400 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.[12][13]

• LDH Reaction: Add 50 µL of the LDH assay reagent to each well of the new plate. Mix gently by tapping the plate.

• Incubation: Incubate the plate at room temperature for 30-60 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution to each well.

• Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Calculation: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Sample Abs - Untreated Control Abs) / (Max Release Abs - Untreated Control Abs)] * 100

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[14][15]

Materials:

• Cells treated with (R)-DHLA

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer (provided in the kit)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Culture and treat cells with the desired concentrations of (R)-DHLA for the chosen duration in 6-well plates.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine them with the floating cells from the supernatant.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Signaling Pathways and Workflows

(R)-DHLA Experimental Design Workflow

Caption: Standard workflow for determining the optimal (R)-DHLA concentration.

(R)-DHLA and the Nrf2/HO-1 Antioxidant Pathway

(R)-DHLA can protect cells from neuroinflammation and oxidative stress by activating the Nrf2/HO-1 signaling pathway.[9]

Caption: Simplified diagram of the ERK/Nrf2/HO-1 pathway modulated by (R)-DHLA.

References

• 1. The DHLA Supplement: Benefits Of R-Lipoic Acid - Life Extension [lifeextension.com]
• 2. nutrined.com [nutrined.com]
• 3. Alpha-lipoic acid reduction by mammalian cells to the dithiol form, and release into the culture medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Impact of dihydrolipoic acid on mouse embryonic stem cells and related regulatory mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Lipoic (Thioctic) Acid, in Cell Culture [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]

Technical Support Center: (R)-Dihydrolipoic Acid Stability in Biological Samples

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (R)-Dihydrolipoic acid (DHLA). This resource provides essential information to address the stability challenges of DHLA in biological samples, ensuring the accuracy and reproducibility of your experimental results.

Troubleshooting Guide

This guide addresses common issues encountered during the handling, storage, and analysis of (R)-Dihydrolipoic acid in biological matrices.

Issue 1: Low or undetectable DHLA levels in freshly processed samples.

• Question: I have just processed my plasma samples, but the concentration of DHLA is much lower than expected, or even undetectable. What could be the cause?

• Answer: This is a frequent issue due to the high susceptibility of DHLA to oxidation. The thiol groups in DHLA are readily oxidized back to the disulfide bond of lipoic acid, especially when exposed to air and ambient temperatures. Immediate stabilization of the sample upon collection is critical.

  • Recommended Action: Implement a stabilization protocol at the point of blood collection. The use of a thiol-alkylating agent like N-ethylmaleimide (NEM) is highly recommended.[1][2][3] Add NEM to the blood collection tube to immediately form a stable adduct with DHLA, preventing its oxidation.[1][2] For a detailed procedure, refer to the Experimental Protocols section.

Issue 2: DHLA degradation in frozen samples.

• Question: My samples were immediately frozen after processing, but I am still observing significant degradation of DHLA upon thawing and analysis. Why is this happening?

• Answer: While freezing is essential, the freeze-thaw cycle itself can introduce oxidative stress. Furthermore, if the samples were not adequately stabilized before freezing, oxidation can still occur in the liquid micro-environment within the frozen sample over time.

  • Recommended Action:

    • Pre-freeze Stabilization: Ensure that a stabilizing agent such as NEM was added and allowed to react with the sample before the initial freezing.[1]

    • Storage Temperature: Store samples at ultra-low temperatures, preferably -80°C, for long-term stability.[1]

    • Minimize Freeze-Thaw Cycles: Aliquot samples into smaller volumes after the initial processing to avoid repeated freezing and thawing of the entire sample.

Issue 3: High variability between replicate sample measurements.

• Question: I am getting inconsistent results between replicates from the same sample. What could be causing this variability?

• Answer: High variability is often a symptom of inconsistent sample handling and ongoing, variable degradation of DHLA.

  • Recommended Action:

    • Standardize Processing Time: Ensure that the time between sample collection, processing, and stabilization is consistent for all samples.

    • Homogenize Samples: Thoroughly but gently mix samples after thawing and before taking an aliquot for analysis.

    • Control for Pro-oxidant Effects: DHLA can act as a pro-oxidant in the presence of transition metals like iron.[4] Ensure that all buffers and solutions are prepared with high-purity water and consider using chelating agents like EDTA in your collection tubes, which is standard for plasma collection.

Issue 4: Suspected pro-oxidant activity of DHLA interfering with the assay.

• Question: I am concerned that DHLA might be acting as a pro-oxidant in my experimental system. How can I mitigate this?

• Answer: DHLA can indeed exhibit pro-oxidant properties, particularly by reducing metal ions like Fe³⁺ to Fe²⁺, which can catalyze the formation of reactive oxygen species.

  • Recommended Action:

    • Use Chelating Agents: Incorporate EDTA into your sample collection and processing buffers to chelate transition metal ions.

    • Work in an Oxygen-Reduced Environment: Where possible, process samples under a nitrogen or argon atmosphere to minimize oxidation.

    • pH Control: Maintain a slightly acidic pH during sample processing and storage, as the protonated thiol group is less prone to oxidation.

Frequently Asked Questions (FAQs)

Sample Collection and Handling

• Q1: What is the best anticoagulant to use for blood collection for DHLA analysis?

  • A1: Standard EDTA plasma collection tubes are recommended. EDTA acts as a chelating agent, which can help to reduce metal-catalyzed oxidation of DHLA.

• Q2: How quickly do I need to process blood samples after collection?

  • A2: Samples should be processed as quickly as possible, ideally within 2 hours of collection, and kept on ice throughout the process to minimize enzymatic and chemical degradation.[5] Immediate stabilization with a reagent like NEM at the time of collection is the best practice.[1]

Stabilization

• Q3: What is N-ethylmaleimide (NEM) and how does it stabilize DHLA?

  • A3: NEM is a chemical reagent that rapidly and irreversibly binds to free thiol groups, like those on DHLA.[2][6] This process, known as alkylation, forms a stable thioether bond, effectively "capping" the reactive thiol groups and preventing them from oxidizing.

• Q4: Are there alternatives to NEM for stabilization?

  • A4: Acidification of the sample is another strategy. Lowering the pH helps to keep the thiol groups in their protonated (-SH) form, which is less reactive and less susceptible to oxidation than the thiolate anion (S⁻). However, NEM provides a more robust and irreversible stabilization.[7]

Storage

• Q5: What is the optimal temperature for long-term storage of DHLA-containing samples?

  • A5: For long-term storage (months), samples should be stored at -80°C.[1] For short-term storage (up to a week), -20°C may be acceptable, provided the sample has been properly stabilized.[1]

• Q6: How many times can I freeze and thaw my samples?

  • A6: It is strongly recommended to minimize freeze-thaw cycles. Ideally, samples should be aliquoted after initial processing and a fresh aliquot used for each experiment.

Analysis

• Q7: My analytical method measures total lipoic acid after reduction. Do I still need to stabilize DHLA?

  • A7: Yes. If you are interested in the endogenous concentrations of both lipoic acid and DHLA, you must stabilize the sample immediately to prevent the artificial conversion of DHLA to lipoic acid. If you only need the total concentration, a reduction step using an agent like Tris(2-carboxyethyl)phosphine (TCEP) can be performed on the unstabilized sample prior to analysis, but this will not give you information about the initial DHLA levels.[7][8]

Quantitative Data on DHLA Stability

The stability of (R)-Dihydrolipoic acid is highly dependent on storage temperature and the use of stabilizing agents. The following tables summarize the expected stability under various conditions based on literature.

Table 1: Stability of DHLA in Human Plasma at Various Temperatures (without additional stabilizers)

Storage Temperature	Time Period	Approximate Stability	Reference
Room Temperature (~25°C)	Hours	Highly unstable, significant loss within hours	General knowledge from multiple sources
Refrigerated (4°C)	Days	Unstable, gradual oxidation over 1-2 days	[9]
Frozen (-20°C)	Up to 1 month	Generally stable	[1]
Ultra-low (-80°C)	At least 6 months	Stable	[1]

Table 2: Effect of Stabilizers on Thiol Stability in Plasma

Stabilizer	Mechanism of Action	Storage Condition	Resulting Stability	Reference
N-ethylmaleimide (NEM)	Thiol Alkylation	-80°C	Stable for at least 6 months	[1]
Acidification (e.g., with citrate buffer)	Protonation of Thiol Group	-80°C	Stable for at least 6 months	[1]
None	-	-80°C	Prone to oxidation during thawing and processing	[1]

Experimental Protocols

Protocol 1: Blood Collection and DHLA Stabilization using N-ethylmaleimide (NEM)

This protocol describes the best practice for collecting and stabilizing whole blood for the subsequent analysis of DHLA in plasma.

• Preparation: Prepare a stock solution of 100 mM N-ethylmaleimide (NEM) in ethanol.

• Blood Collection:

  • Collect whole blood into a standard EDTA-containing vacutainer tube.

  • Immediately after collection, add the NEM stock solution to the whole blood at a final concentration of 10 mM (e.g., add 100 µL of 100 mM NEM stock to 900 µL of whole blood).

  • Gently invert the tube 8-10 times to ensure thorough mixing.

• Incubation: Allow the blood to incubate with NEM for 10 minutes at room temperature to ensure complete alkylation of thiol groups.

• Centrifugation: Centrifuge the NEM-treated blood at 1,500 x g for 15 minutes at 4°C to separate the plasma.

• Plasma Collection: Carefully aspirate the supernatant (plasma) without disturbing the buffy coat and transfer it to a clean polypropylene tube.

• Storage:

  • For immediate analysis, proceed with your analytical protocol.

  • For short-term storage, store the stabilized plasma at -20°C.

  • For long-term storage, aliquot the plasma into smaller volumes and store at -80°C.

Protocol 2: Extraction of DHLA-NEM Adduct from Plasma for HPLC Analysis

This protocol is a general procedure for protein precipitation and extraction of the stabilized DHLA adduct.

• Thawing: Thaw the stabilized plasma sample on ice.

• Protein Precipitation:

  • To 200 µL of stabilized plasma, add 400 µL of ice-cold acetonitrile containing 0.1% formic acid. This will precipitate the plasma proteins.

  • Vortex the mixture vigorously for 30 seconds.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant, which contains the DHLA-NEM adduct, to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the mobile phase used for your HPLC analysis.

• Analysis: Vortex the reconstituted sample and inject it into the HPLC system for analysis.

Visualizations

Caption: Oxidation-reduction cycle of DHLA and Lipoic Acid.

Caption: Recommended workflow for DHLA sample handling.

Caption: Key signaling pathways modulated by DHLA.

References

• 1. Immediate stabilization of human blood for delayed quantification of endogenous thiols and disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-ethylmaleimide (NEM) Sulfhydryl/Thiol Masking Reagent | NWLSS | Supplier [nwlifescience.com]
• 3. Assay of thiols and disulfides based on the reversibility of N-ethylmaleimide alkylation of thiols combined with electrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. welchlab.com [welchlab.com]
• 5. headspace.iarc.who.int [headspace.iarc.who.int]
• 6. N-Ethylmaleimide - Wikipedia [en.wikipedia.org]
• 7. Simultaneous determination of the endogenous free α-lipoic acid and dihydrolipoic acid in human plasma and erythrocytes by RP-HPLC coupled with electrochemical detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tris (2-carboxyethyl) phosphine hydrochloride (TCEP) - Amerigo Scientific [amerigoscientific.com]
• 9. Determination of lipoic acid in human plasma by high-performance liquid chromatography with ultraviolet detection - Arabian Journal of Chemistry [arabjchem.org]

Technical Support Center: Optimizing HPLC Parameters for (R)-DHLA Separation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing High-Performance Liquid Chromatography (HPLC) parameters for the chiral separation of (R)-Dihydrolipoic Acid ((R)-DHLA).

Frequently Asked Questions (FAQs)

Q1: What is (R)-DHLA and why is its chiral separation important?

A1: Dihydrolipoic acid (DHLA) is the reduced form of α-lipoic acid (ALA), a potent antioxidant.[1][2] ALA has a chiral center, resulting in two enantiomers: (R)-ALA and (S)-ALA.[3][4] The (R)-enantiomer is the naturally occurring, biologically active form, exhibiting higher potency and bioavailability.[2][3] In some instances, the (S)-enantiomer is reported to be inactive or may even cause adverse effects.[3] Therefore, separating and quantifying the (R)-enantiomer from the (S)-enantiomer is crucial for quality control in pharmaceutical and nutraceutical applications to ensure product efficacy and safety.[3]

Q2: What type of HPLC column is most effective for separating DHLA enantiomers?

A2: The direct separation of DHLA enantiomers requires a Chiral Stationary Phase (CSP).[5][6] Polysaccharide-based CSPs, particularly those derived from amylose, have proven highly effective.[7] For example, immobilized amylose-based columns like Chiralpak IA-3 or coated amylose columns like Chiralpak AS-H have been successfully used for the baseline enantioresolution of DHLA.[2][3][8]

Q3: What are typical mobile phase compositions for this separation?

A3: The choice of mobile phase is critical for achieving selectivity in chiral separations.[7] For DHLA separation on an amylose-based column, a reversed-phase or polar organic mode can be effective. A common mobile phase consists of a mixture of an organic solvent (like methanol or acetonitrile), water, and an acidic additive (like acetic acid or formic acid).[2][3] The acid helps to suppress the ionization of the carboxylic acid group on DHLA, leading to better peak shape and retention.

Q4: How can I optimize the resolution between the (R)- and (S)-DHLA enantiomers?

A4: Optimizing resolution involves systematically adjusting several parameters. Key factors include:

• Mobile Phase Composition : Vary the ratio of the organic solvent to the aqueous component. Small changes can significantly impact selectivity.[9]

• Acidic Additive : Adjust the concentration of the acid (e.g., acetic acid). This can influence the interaction between the analyte and the CSP.[7]

• Temperature : Temperature affects the thermodynamics of the chiral recognition mechanism. Lowering the temperature often improves resolution, although it may increase backpressure and run time.[3][7]

• Flow Rate : A lower flow rate can enhance separation efficiency and, consequently, resolution, but at the cost of a longer analysis time.[3]

Q5: What is the recommended detection wavelength for DHLA?

A5: Dihydrolipoic acid does not have a strong chromophore for UV detection at higher wavelengths. A low UV wavelength, such as 215 nm, is typically used for detection.[3]

Troubleshooting Guide

Problem: Poor or No Resolution Between Enantiomer Peaks

• Possible Cause 1: Incorrect Column Choice.

  • Solution : Ensure you are using a suitable chiral stationary phase (CSP). Polysaccharide-based columns are highly recommended for DHLA.[7] Not all CSPs will resolve every pair of enantiomers.

• Possible Cause 2: Suboptimal Mobile Phase.

  • Solution : Systematically screen different mobile phase compositions. Adjust the organic modifier (methanol, acetonitrile) percentage. Vary the type and concentration of the acidic additive (e.g., 0.1% acetic acid).[3]

• Possible Cause 3: Inappropriate Temperature.

  • Solution : Evaluate the effect of column temperature. Try running the analysis at a lower temperature (e.g., 25°C or 20°C), as this often enhances enantioselectivity.[7]

Problem: Poor Peak Shape (Tailing or Fronting)

• Possible Cause 1: Column Overload.

  • Solution : Reduce the mass of the sample injected onto the column. Dilute your sample and reinject.[9]

• Possible Cause 2: Incompatible Injection Solvent.

  • Solution : Whenever possible, dissolve your sample in the mobile phase.[9] If a different solvent is used, ensure it is weaker than the mobile phase to prevent peak distortion.[9]

• Possible Cause 3: Secondary Interactions.

  • Solution : Ensure the acidic modifier in your mobile phase is sufficient to suppress the ionization of DHLA's carboxylic acid group. This minimizes interactions with residual silanols on the silica support, which can cause tailing.

Problem: Drifting or Unstable Retention Times

• Possible Cause 1: Insufficient Column Equilibration.

  • Solution : Chiral columns, especially when new or after a change in mobile phase, can require extended equilibration times. Flush the column with at least 20-30 column volumes of the mobile phase before starting your analysis.

• Possible Cause 2: Temperature Fluctuations.

  • Solution : Use a reliable column oven to maintain a constant temperature. Even small changes in temperature can lead to significant shifts in retention, especially in chiral separations.[9]

• Possible Cause 3: Mobile Phase Inconsistency.

  • Solution : Ensure the mobile phase is thoroughly mixed and degassed. If using online mixing (gradient pump in isocratic mode), hand-mixing the mobile phase can sometimes improve consistency.[9]

Problem: High System Backpressure

• Possible Cause 1: Column or Frit Blockage.

  • Solution : Filter all samples and mobile phases before use. If pressure is high, disconnect the column and run the pump to ensure the blockage is not in the system tubing or injector. If the column is blocked, try back-flushing it (disconnect from the detector first) at a low flow rate.[9]

• Possible Cause 2: Buffer Precipitation.

  • Solution : While less common with simple acid additives, if using buffers, ensure they are soluble in the full range of organic modifier concentrations used. Precipitation can occur when high concentrations of aqueous buffers are mixed with high percentages of organic solvent.

Data Presentation

Table 1: Recommended Chiral Stationary Phases (CSPs) for DHLA Separation

CSP Type	Example Column Name	Particle Size	Common Dimensions
Immobilized Amylose	Chiralpak IA-3	3 µm, 5 µm	100 x 4.6 mm, 150 x 4.6 mm, 250 x 4.6 mm

| Coated Amylose | Chiralpak AS-H | 5 µm | 150 x 4.6 mm, 250 x 4.6 mm |

Table 2: Example of Optimized HPLC Method for (R/S)-ALA Purity Test[3]

Parameter	Optimized Value
Column	Chiralpak IA-3 (100 x 4.6 mm, 3 µm)
Mobile Phase	Methanol / Water / Acetic Acid (84 / 16 / 0.1, v/v/v)
Flow Rate	0.6 mL/min
Temperature	27 °C
Injection Volume	20 µL
Detection	UV at 215 nm

| Result | Baseline separation (Resolution > 1.8) in under 9 minutes. |

Experimental Protocols

Protocol: Chiral Method Development and Optimization for (R)-DHLA

• Column Selection and Installation :

  • Select an amylose-based chiral column (e.g., Chiralpak IA-3).

  • Install the column in the column oven, ensuring fittings are secure to prevent leaks.[9]

• Mobile Phase Preparation (Screening Phase) :

  • Prepare a primary mobile phase: Methanol / Water / Acetic Acid (84 / 16 / 0.1, v/v/v).[3]

  • Filter the mobile phase through a 0.45 µm filter and degas thoroughly.

• System Equilibration :

  • Set the column oven to 27°C and the flow rate to 0.6 mL/min.

  • Flush the column with the mobile phase for at least 45-60 minutes or until a stable baseline is achieved.

• Sample Preparation :

  • Prepare a standard solution of racemic DHLA (or ALA, which will be reduced in some biological systems) at a concentration of approximately 0.5-1.0 mg/mL.

  • Dissolve the standard in the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

• Initial Analysis :

  • Inject 10-20 µL of the prepared sample.

  • Record the chromatogram, noting the retention times of the two enantiomer peaks and the resolution between them.

• Optimization Phase :

  • If resolution is inadequate (<1.5), adjust one parameter at a time.

  • Adjust Organic Modifier : Change the methanol percentage by ±2-5% (e.g., try 80% or 90% methanol) and re-equilibrate the system before injecting.

  • Adjust Temperature : Decrease the temperature in 5°C increments (e.g., to 22°C, then 17°C). Allow the system to stabilize at each new temperature.

  • Adjust Flow Rate : Decrease the flow rate to 0.5 mL/min to see if efficiency improves resolution.

  • Document the resolution, retention times, and peak shapes for each condition to identify the optimal parameters.

Visualizations

References

• 1. HPLC-methods for determination of lipoic acid and its reduced form in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of Coated and Immobilized Chiral Stationary Phases Based on Amylose tris-[(S)-α-Methylbenzylcarbamate] for the HPLC Enantiomer Separation of α-Lipoic Acid and Its Reduced Form - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantiomeric purity test of R-(+)-alpha lipoic acid by HPLC using immobilized amylose-based chiral stationary phase -Analytical Science and Technology | Korea Science [koreascience.or.kr]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]

strategies to prevent (R)-Dihydrolipoic acid degradation during sample preparation

Welcome to the technical support center for (R)-Dihydro-lipoic acid (DHLA). This resource provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of DHLA during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Dihydrolipoic acid (DHLA) and why is it prone to degradation?

(R)-Dihydrolipoic acid (DHLA) is the reduced form of (R)-alpha-lipoic acid (RALA), a potent endogenous antioxidant.[1][2] Its instability stems from the two thiol (-SH) groups, which are susceptible to oxidation, converting DHLA back to its oxidized form, alpha-lipoic acid (LA).[1][3] This oxidation can be accelerated by factors such as exposure to air (oxygen), light, heat, and certain metal ions.[4][5][6][7]

Q2: What are the main degradation products of DHLA?

The primary degradation product of DHLA is its oxidized form, alpha-lipoic acid (LA).[3] Further oxidation can lead to the formation of thiolsulfinates and thiolsulfonates.[8] Under photoirradiation, the disulfide bond in the resulting LA can rupture, leading to the formation of dithiyl radicals and other thiol compounds.[4]

Q3: How can I visually identify potential DHLA degradation in my sample?

While DHLA itself is a clear, colorless liquid, its degradation can sometimes be indicated by a yellowish color, which is characteristic of alpha-lipoic acid in its solid form.[9] However, visual inspection is not a reliable method for quantification. Chromatographic techniques like HPLC are necessary for accurate assessment of degradation.[10][11][12]

Q4: What are the general recommendations for storing DHLA?

To minimize degradation during storage, DHLA should be kept at low temperatures (e.g., 4°C or lower), protected from light, and stored under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[3] Formulations in stable vehicles, such as dioleoylphosphatidylcholine (DOPC)-based liposomes, have shown to significantly improve stability compared to more easily oxidized vehicles like soy phosphatidylcholine (soyPC).[3]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low recovery of DHLA in analytical measurements.	Oxidation during sample preparation.	- Work under an inert atmosphere (e.g., nitrogen or argon gas).- Use deoxygenated solvents for all solutions.- Add antioxidants such as ascorbate to the sample.[5]
Exposure to heat.	- Keep samples on ice or at 4°C throughout the preparation process.[3]
Exposure to light, especially UV light.	- Work in a dimly lit area or use amber-colored vials and labware to protect the sample from light.[4][13]
Presence of transition metal ions (e.g., Fe³⁺, Cu²⁺) which can catalyze oxidation.[5][7]	- Add a chelating agent like ethylenediaminetetraacetic acid (EDTA) to your buffers to sequester metal ions.[5]
Inconsistent results between replicate samples.	Variable exposure to oxygen or light between samples.	- Standardize the sample handling procedure to ensure all samples are treated identically and for the minimum amount of time necessary.
Incomplete neutralization of acidic or basic conditions from extraction or hydrolysis steps.[14]	- Ensure complete and immediate neutralization of samples after any acid or base treatment steps to prevent further degradation.[14][15]
Appearance of unexpected peaks in chromatograms.	Formation of degradation products like alpha-lipoic acid or other oxidized species.[4][8]	- Use a stability-indicating analytical method that can separate DHLA from its potential degradants.[10][11][12]- Compare the chromatogram with a known standard of alpha-lipoic acid.
Polymerization of RALA at temperatures above its melting point (46-49°C).[6]	- Avoid heating samples containing RALA, the oxidized form of DHLA.
Sample discoloration (e.g., turning yellowish).	Oxidation of DHLA to alpha-lipoic acid.[9]	- This is a strong indicator of degradation. Discard the sample and prepare a fresh one using the recommended stabilization strategies.

Summary of DHLA Stability Under Various Conditions

Condition	Stability of DHLA	Key Considerations
Temperature	Unstable at elevated temperatures.	Dihydrolipoyl glycerides in soyPC have a half-life of 14 days at 4°C, which decreases to 1 day at 40°C.[3]
Light (UV)	Prone to degradation.	Photoirradiation can cause the rupture of the S-S bond in the oxidized form (alpha-lipoic acid), leading to the formation of various thiols.[4][13]
pH	Unstable in acidic conditions.	(R)-alpha-lipoic acid, the oxidized form, is known to be unstable at low pH.[6]
Oxygen	Highly susceptible to oxidation.	The thiol groups of DHLA are readily oxidized to form the disulfide bond of alpha-lipoic acid.[1][3]
Presence of Metal Ions	Oxidation is catalyzed by transition metals.	DHLA can reduce Fe³⁺ to Fe²⁺, which can accelerate oxidative damage.[7] However, DHLA can also chelate and inactivate redox-active transition metal ions.[5]

Experimental Protocol: Stabilization of DHLA During Sample Preparation

This protocol outlines a method for preparing DHLA samples from a biological matrix (e.g., plasma) while minimizing degradation.

Materials:

• (R)-Dihydrolipoic acid (DHLA) standard

• Biological sample (e.g., plasma)

• Inert gas (Nitrogen or Argon)

• Deoxygenated water and solvents (e.g., methanol, acetonitrile)

• Ethylenediaminetetraacetic acid (EDTA)

• Ascorbic acid

• Metaphosphoric acid (for protein precipitation)

• Amber-colored microcentrifuge tubes

• Calibrated pipettes

• Centrifuge

• HPLC system with a suitable column (e.g., C18) and detector (e.g., electrochemical or UV)

Procedure:

• Preparation of Reagents:

  • Prepare all aqueous solutions using deoxygenated water. To deoxygenate, sparge with nitrogen or argon gas for at least 30 minutes.

  • Prepare a stock solution of EDTA (e.g., 100 mM) and ascorbic acid (e.g., 1 M).

• Sample Collection and Initial Stabilization:

  • If collecting fresh samples (e.g., blood), use collection tubes containing an anticoagulant and a stabilizer like EDTA.

  • Immediately after collection, place the sample on ice.

• Sample Processing (under inert atmosphere if possible):

  • Perform all subsequent steps in a glove box or on a lab bench with a continuous flow of inert gas.

  • Use amber-colored tubes to protect the sample from light.

  • To 100 µL of plasma, add 5 µL of 100 mM EDTA and 2 µL of 1 M ascorbic acid to chelate metals and provide an antioxidant environment.

• Protein Precipitation:

  • Add 200 µL of ice-cold metaphosphoric acid (5% w/v) to the stabilized plasma sample to precipitate proteins.

  • Vortex briefly and incubate on ice for 10 minutes.

• Centrifugation:

  • Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant to a clean, amber-colored autosampler vial for immediate analysis.

• HPLC Analysis:

  • Analyze the sample promptly using a validated, stability-indicating HPLC method capable of separating DHLA from alpha-lipoic acid and other potential degradation products.[10][11][12]

Visualizations

Caption: Degradation pathway of (R)-Dihydrolipoic Acid and points of intervention.

Caption: General experimental workflow for minimizing DHLA degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Stability of a liposomal formulation containing lipoyl or dihydrolipoyl acylglycerides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Decomposition of alpha-lipoic acid derivatives by photoirradiation-formation of dihydrolipoic acid from alpha-lipoic acid- - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dihydrolipoic acid lowers the redox activity of transition metal ions but does not remove them from the active site of enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of the Enhanced Stability of R(+)-Alpha Lipoic Acid by the Complex Formation with Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. jetir.org [jetir.org]
• 10. High-performance liquid chromatography methods for determination of lipoic and dihydrolipoic acid in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. HPLC-methods for determination of lipoic acid and its reduced form in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Simplified Method for Simultaneous Determination of α-Lipoic Acid and Low-Molecular-Mass Thiols in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Degradation and Regeneration of α-Lipoic Acid under the Irradiation of UV Light in the Existence of Homocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. longdom.org [longdom.org]
• 15. Froced Degradation Sample Prep - Chromatography Forum [chromforum.org]

troubleshooting unexpected results in (R)-DHLA antioxidant assays

Welcome to the technical support center for troubleshooting unexpected results in (R)-Dihydrolipoic Acid ((R)-DHLA) antioxidant assays. This resource is designed for researchers, scientists, and drug development professionals to address common issues and provide guidance on experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing lower than expected antioxidant activity for (R)-DHLA in my DPPH or ABTS assay?

A1: Several factors could contribute to lower than expected antioxidant activity:

• Reagent Purity and Preparation: Ensure the purity of your (R)-DHLA. Impurities can affect its activity. Prepare fresh solutions of (R)-DHLA for each experiment, as it is prone to oxidation.

• Solvent Choice: The choice of solvent can influence the antioxidant activity of thiols. Ensure that (R)-DHLA is fully soluble and stable in the chosen solvent. Some literature suggests that methanol-buffer mixtures can be beneficial for sulfur-containing compounds in DPPH assays.[1]

• Assay pH: The pH of the reaction mixture can significantly impact the radical scavenging capacity of compounds, especially thiols. The antioxidant activity of some compounds is known to be lower in acidic conditions.[1]

• Reaction Time: The reaction kinetics of (R)-DHLA with DPPH or ABTS radicals may be slower compared to other antioxidants. Ensure you are using an appropriate incubation time to allow the reaction to reach completion.

Q2: I'm observing a pro-oxidant effect (an increase in oxidation) with (R)-DHLA in my assay. Why is this happening?

A2: (R)-DHLA, despite being a potent antioxidant, can exhibit pro-oxidant activity under certain conditions. This is a known characteristic of many antioxidant compounds.[2][3] Key factors include:

• Presence of Transition Metals: In the presence of transition metal ions like iron (Fe³⁺) or copper (Cu²⁺), DHLA can reduce them to their more reactive forms (Fe²⁺ or Cu⁺). These reduced metals can then participate in Fenton-like reactions, generating highly reactive hydroxyl radicals and leading to a pro-oxidant effect.[2]

• Concentration Dependence: The pro-oxidant effect of antioxidants can be concentration-dependent.[4][5][6] At certain concentrations, (R)-DHLA might switch from an antioxidant to a pro-oxidant. It is crucial to test a range of concentrations to determine the optimal antioxidant window.

• Assay System: The specific components of your assay system can influence the pro-oxidant behavior. For example, the presence of lipid hydroperoxides can contribute to the pro-oxidant activity of some compounds.[7]

Q3: My results are inconsistent between different antioxidant assays (e.g., DPPH vs. ABTS). What could be the reason?

A3: Discrepancies between different antioxidant assays are common and can arise from several factors:

• Reaction Mechanisms: DPPH and ABTS assays operate via different mechanisms. The accessibility of the radical site to the antioxidant molecule can differ, leading to variations in measured activity.

• Hydrophilic vs. Lipophilic Nature: The ABTS radical cation is soluble in both aqueous and organic solvents, making it suitable for both hydrophilic and lipophilic antioxidants. The DPPH radical is more soluble in organic solvents. The solubility and partitioning of (R)-DHLA in the reaction medium can therefore influence the results.

• Steric Hindrance: The bulky nature of the DPPH radical can create steric hindrance, potentially limiting the reaction with certain antioxidant molecules.

Q4: How can I troubleshoot issues in my cellular antioxidant assay (CAA) with (R)-DHLA?

A4: Cellular antioxidant assays introduce additional complexities. Here are some troubleshooting tips:

• Cellular Uptake and Metabolism: The observed antioxidant effect in a CAA depends on the compound's ability to be taken up by the cells and its subsequent metabolism. Poor cell permeability of (R)-DHLA could lead to low activity.

• Cytotoxicity: At high concentrations, (R)-DHLA may exhibit cytotoxicity, which can interfere with the assay readout. Always perform a cytotoxicity assay to determine the non-toxic concentration range for your specific cell line.

• Interaction with Assay Probe: (R)-DHLA, being a thiol, could potentially interact directly with the fluorescent probe (e.g., DCFH-DA) used in the assay, leading to artifacts. Include appropriate controls to account for this.

• Pro-oxidant Effects in a Cellular Context: As in chemical assays, (R)-DHLA can exert pro-oxidant effects in cells, especially at higher concentrations or in the presence of intracellular free metal ions. This can manifest as an increase in the fluorescent signal.

Troubleshooting Guides

Issue 1: High Variability in Replicate Measurements

Possible Cause	Solution
Incomplete mixing of reagents	Ensure thorough mixing of all solutions before and after addition to the reaction plate.
Pipetting errors	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions.
Temperature fluctuations	Maintain a constant temperature during the assay incubation period.
Light sensitivity of reagents	Protect reagents like DPPH and ABTS from light by using amber vials or covering with foil.
Instability of (R)-DHLA	Prepare fresh (R)-DHLA solutions immediately before each experiment.

Issue 2: Unexpected Color Changes or Absorbance Readings

Possible Cause	Solution
Interference from sample color	If your (R)-DHLA solution is colored, run a sample blank (sample without the radical solution) and subtract the absorbance.
Precipitation of (R)-DHLA	Check the solubility of (R)-DHLA in your assay buffer. If precipitation occurs, try a different solvent or adjust the pH.
Pro-oxidant activity	As discussed in the FAQs, (R)-DHLA can act as a pro-oxidant. This may lead to an increase in absorbance in some assays. Test a wider range of concentrations and consider the presence of metal ions.
Reaction with assay components	Thiols can sometimes react with components of the assay medium. Run appropriate controls to identify any non-specific reactions.

Data Presentation

Assay	(R)-DHLA Activity (Qualitative)	Key Considerations
DPPH Radical Scavenging	Moderate to High	Activity can be influenced by solvent and pH. Potential for slower reaction kinetics.
ABTS Radical Scavenging	High	Generally shows good reactivity with both hydrophilic and lipophilic antioxidants.
Cellular Antioxidant Activity (CAA)	Dependent on cell type and conditions	Cellular uptake, metabolism, and potential cytotoxicity are critical factors.

Note: Specific IC50 or TEAC values for (R)-DHLA are not consistently reported across the literature and can vary significantly based on experimental conditions. It is recommended to include a standard antioxidant like Trolox in your experiments for comparison.

Experimental Protocols

DPPH Radical Scavenging Assay

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol or ethanol. Store in the dark.

  • Prepare a series of dilutions of (R)-DHLA in the same solvent.

  • A standard antioxidant, such as Trolox or ascorbic acid, should be prepared in the same manner.

• Assay Procedure:

  • In a 96-well plate, add a specific volume of the (R)-DHLA dilutions to each well.

  • Add the DPPH solution to each well to initiate the reaction.

  • Include a control well containing only the solvent and DPPH solution.

  • Include blank wells for each (R)-DHLA concentration containing the sample and solvent without DPPH.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at the appropriate wavelength (typically around 517 nm) using a microplate reader.

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Determine the IC50 value, which is the concentration of (R)-DHLA required to inhibit 50% of the DPPH radicals.

ABTS Radical Cation Scavenging Assay

Methodology:

• Reagent Preparation:

  • Prepare the ABTS radical cation (ABTS•⁺) by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•⁺ solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of (R)-DHLA and a standard antioxidant (e.g., Trolox).

• Assay Procedure:

  • Add a small volume of the (R)-DHLA dilutions or standard to a 96-well plate.

  • Add the diluted ABTS•⁺ solution to each well.

• Incubation and Measurement:

  • Incubate the plate at room temperature for a specified time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition as in the DPPH assay.

  • Express the results as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox with the same antioxidant capacity as the sample.

Cellular Antioxidant Assay (CAA)

Methodology:

• Cell Culture:

  • Seed a suitable cell line (e.g., HepG2, Caco-2) in a 96-well black, clear-bottom plate and grow to confluency.

• Loading with DCFH-DA:

  • Wash the cells with a suitable buffer (e.g., PBS).

  • Incubate the cells with a solution of 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) in a serum-free medium.

• Treatment with (R)-DHLA:

  • Remove the DCFH-DA solution and wash the cells.

  • Add different concentrations of (R)-DHLA (prepared in serum-free medium) to the wells and incubate. Include a positive control (e.g., quercetin) and a negative control (medium only).

• Induction of Oxidative Stress:

  • Add a pro-oxidant, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), to all wells except for the negative control.

• Fluorescence Measurement:

  • Immediately begin measuring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 535 nm emission) at regular intervals for a set period (e.g., 1 hour) in a fluorescence plate reader maintained at 37°C.

• Data Analysis:

  • Calculate the area under the curve (AUC) for the fluorescence kinetics.

  • Determine the CAA value as the percentage reduction in AUC for the treated cells compared to the control cells.

Mandatory Visualizations

Caption: General experimental workflow for antioxidant assays.

Caption: Troubleshooting logic for unexpected assay results.

Caption: Simplified Keap1-Nrf2 signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. morelife.org [morelife.org]
• 4. Concentration Dependence of Anti- and Pro-Oxidant Activity of Polyphenols as Evaluated with a Light-Emitting Fe2+-Egta-H2O2 System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Mechanism of the antioxidant to pro-oxidant switch in the behavior of dehydroascorbate during LDL oxidation by copper(II) ions - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Efficacy of (R)-Dihydrolipoic Acid and N-Acetylcysteine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antioxidant efficacy of (R)-Dihydrolipoic Acid ((R)-DHLA) and N-Acetylcysteine (NAC). We will delve into their mechanisms of action, present available experimental data from comparative studies, and outline the methodologies for key antioxidant assays. This information is intended to assist researchers in making informed decisions when selecting an antioxidant for their studies.

Executive Summary

(R)-DHLA and NAC are both potent antioxidants with distinct mechanisms of action. (R)-DHLA is the reduced and more potent form of alpha-lipoic acid, acting as a versatile scavenger of a wide range of reactive oxygen species (ROS) and regenerating other endogenous antioxidants. NAC is a precursor to the master antioxidant glutathione (GSH) and also exhibits direct radical scavenging properties. Recent evidence also points to the role of its metabolites, including hydrogen sulfide (H₂S), in its antioxidant effects. While both compounds are effective, their efficacy can vary depending on the specific oxidative stress model and the experimental conditions. This guide will explore these nuances to provide a clearer understanding of their relative performance.

Mechanisms of Antioxidant Action

(R)-Dihydrolipoic Acid ((R)-DHLA)

(R)-DHLA is a powerful and versatile antioxidant due to its ability to:

• Directly scavenge a broad spectrum of reactive oxygen species (ROS): This includes hydroxyl radicals (•OH), peroxyl radicals (ROO•), and hypochlorous acid (HOCl)[1][2].

• Regenerate other key antioxidants: (R)-DHLA can regenerate endogenous antioxidants such as vitamin E (α-tocopherol), vitamin C (ascorbic acid), and glutathione (GSH) from their radical or oxidized states, thereby amplifying the overall antioxidant capacity of the cell[2][3].

• Chelate redox-active metals: By binding to metal ions like iron and copper, (R)-DHLA can prevent them from participating in Fenton-like reactions that generate highly reactive hydroxyl radicals[1].

N-Acetylcysteine (NAC)

NAC's antioxidant effects are multifaceted and include:

• Serving as a precursor for glutathione (GSH) synthesis: This is considered its primary antioxidant mechanism. By providing the cysteine necessary for GSH production, NAC boosts the levels of this critical intracellular antioxidant[4][5].

• Direct radical scavenging: The thiol (-SH) group in NAC can directly neutralize some free radicals[4][6].

• Production of hydrogen sulfide (H₂S) and sulfane sulfur species: Recent research indicates that NAC can be metabolized to H₂S and other reactive sulfur species, which have potent antioxidant and cytoprotective effects[5][7].

• Breaking disulfide bonds in proteins: This action can restore the function of proteins that have been oxidized and cross-linked[4].

Data Presentation: Quantitative Comparison

Direct comparative studies providing quantitative data on the antioxidant efficacy of (R)-DHLA and NAC are limited. The following tables summarize available data from studies that have compared alpha-lipoic acid (of which (R)-DHLA is the active form) and NAC, or have provided data that allows for an indirect comparison.

Table 1: In Vivo Antioxidant Effects of Alpha-Lipoic Acid (ALA) vs. N-Acetylcysteine (NAC) in Physically Active Males

Parameter	Control (Placebo)	Alpha-Lipoic Acid (600 mg/day for 8 days)	N-Acetylcysteine (1200 mg/day for 8 days)
Total Antioxidant Status (TAS)	Baseline	Significantly elevated	Significantly elevated (fourfold higher increase than ALA)
Protein Carbonylation (PC)	Baseline	Reduced by >30%	Reduced by >30%
Lipid Peroxidation (TBARS)	Baseline	Reduced by >30%	Reduced by >30%
Reduced Glutathione (GSH)	No significant change	No significant change	Significantly elevated (+33%)

Data adapted from a study on physically active males. It is important to note that the study did not specify the isomeric form of alpha-lipoic acid used.

Table 2: In Vitro Radical Scavenging Activity (Indirect Comparison)

Antioxidant	DPPH Radical Scavenging (IC₅₀)	ABTS Radical Scavenging (TEAC)
(R)-Dihydrolipoic Acid ((R)-DHLA)	Data from direct comparative studies with NAC is limited. However, DHLA is shown to be a more potent scavenger of DPPH radicals than its oxidized form, lipoic acid.	Data from direct comparative studies with NAC is limited. DHLA is shown to be a more potent scavenger of ABTS radicals than its oxidized form, lipoic acid.
N-Acetylcysteine (NAC)	IC₅₀ values vary depending on the study. One study reported an EC₅₀ value for NAC in a DPPH assay.	Data from direct comparative studies with (R)-DHLA is limited.

IC₅₀ (half maximal inhibitory concentration) indicates the concentration of the antioxidant required to scavenge 50% of the free radicals. A lower IC₅₀ value signifies higher antioxidant activity. TEAC (Trolox Equivalent Antioxidant Capacity) measures the antioxidant capacity of a substance in comparison to the standard, Trolox. A higher TEAC value indicates greater antioxidant capacity.

Signaling Pathway Modulation

Both (R)-DHLA and NAC can influence key signaling pathways involved in the cellular response to oxidative stress.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response. Under oxidative stress, Nrf2 translocates to the nucleus and activates the transcription of numerous antioxidant and cytoprotective genes.

• (R)-α-Lipoic Acid: Studies have shown that (R)-α-lipoic acid can induce the nuclear translocation of Nrf2 and increase the expression of Nrf2-dependent genes, such as those involved in glutathione synthesis[8].

• N-Acetylcysteine: NAC has been demonstrated to enhance the expression of the Nrf2 gene, thereby boosting the cellular antioxidant defense system[9][10][11].

Figure 1: Nrf2 Signaling Pathway Activation

NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a transcription factor that plays a central role in inflammation. Oxidative stress is a known activator of the NF-κB pathway.

• (R)-α-Lipoic Acid: Evidence suggests that alpha-lipoic acid can inhibit the activation of NF-κB, and this effect may be independent of its antioxidant properties[12].

• N-Acetylcysteine: NAC has been shown to suppress the activation of NF-κB by inhibiting the degradation of its inhibitor, IκB[13][14].

Figure 2: NF-κB Signaling Pathway Inhibition

Experimental Protocols

Detailed methodologies for key antioxidant assays are provided below to facilitate the design and interpretation of comparative studies.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol or ethanol) at a concentration of approximately 0.1 mM.

  • Prepare a series of dilutions of the antioxidant compounds ((R)-DHLA and NAC) and a positive control (e.g., ascorbic acid or Trolox) in the same solvent.

• Assay Procedure:

  • In a 96-well plate or cuvettes, add a fixed volume of the DPPH solution to each well/cuvette.

  • Add an equal volume of the antioxidant solution (or solvent for the blank) to the DPPH solution.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement:

  • Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC₅₀ value is determined by plotting the percentage of scavenging activity against the concentration of the antioxidant.

Figure 3: DPPH Assay Workflow

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•⁺).

Protocol:

• Reagent Preparation:

  • Generate the ABTS•⁺ solution by reacting a 7 mM aqueous solution of ABTS with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•⁺ solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the antioxidant compounds and a positive control (e.g., Trolox).

• Assay Procedure:

  • Add a small volume of the antioxidant solution to a larger volume of the diluted ABTS•⁺ solution.

  • Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Measurement:

  • Measure the absorbance of the solutions at 734 nm.

• Calculation:

  • The antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is calculated by comparing the percentage of inhibition of absorbance produced by the antioxidant with that produced by a standard amount of Trolox.

Figure 4: ABTS Assay Workflow

Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant activity of compounds within a cellular environment, providing a more biologically relevant assessment.

Protocol:

• Cell Culture:

  • Seed adherent cells (e.g., HepG2 or Caco-2) in a 96-well microplate and grow to confluency.

• Loading with Probe:

  • Wash the cells and incubate them with a cell-permeable fluorescent probe, such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).

• Treatment with Antioxidants:

  • Remove the probe solution and treat the cells with different concentrations of the antioxidant compounds for a specific duration.

• Induction of Oxidative Stress:

  • Add a pro-oxidant, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), to induce the generation of peroxyl radicals.

• Measurement:

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths over time using a fluorescence plate reader. The oxidation of DCFH to the highly fluorescent dichlorofluorescein (DCF) is indicative of intracellular ROS levels.

• Calculation:

  • The CAA value is calculated based on the area under the fluorescence curve. The EC₅₀ value (the concentration of antioxidant required to produce a 50% reduction in fluorescence) can be determined to compare the potency of the compounds.

Figure 5: Cellular Antioxidant Activity (CAA) Assay Workflow

Conclusion

Both (R)-DHLA and NAC are effective antioxidants with distinct and complementary mechanisms of action. The available data suggests that NAC is particularly effective at replenishing intracellular GSH levels, which is a cornerstone of cellular antioxidant defense. (R)-DHLA, on the other hand, demonstrates broad-spectrum radical scavenging activity and the ability to regenerate other vital antioxidants.

The choice between (R)-DHLA and NAC will depend on the specific research question and experimental model. For conditions characterized by depleted GSH levels, NAC may be a more direct and effective intervention. In scenarios requiring broad-spectrum ROS scavenging and the recycling of other antioxidants, (R)-DHLA could be the preferred choice.

Further direct comparative studies are warranted to provide a more definitive quantitative comparison of their antioxidant efficacy across various assays and cellular models. The experimental protocols and signaling pathway diagrams provided in this guide are intended to serve as a valuable resource for researchers designing and interpreting such studies.

References

• 1. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation [pubmed.ncbi.nlm.nih.gov]
• 2. Dihydrolipoic acid--a universal antioxidant both in the membrane and in the aqueous phase. Reduction of peroxyl, ascorbyl and chromanoxyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. N-Acetylcysteine as an antioxidant and disulphide breaking agent: the reasons why - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-acetyl cysteine functions as a fast-acting antioxidant by triggering intracellular H2S and sulfane sulfur production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant and free radical scavenging properties of N-acetylcysteine amide (NACA) and comparison with N-acetylcysteine (NAC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Decline in transcriptional activity of Nrf2 causes age-related loss of glutathione synthesis, which is reversible with lipoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Effect of N-Acetyl-Cysteine on NRF2 Antioxidant Gene Expression in Asthenoteratozoospermia Men: A Clinical Trial Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Effect of N-Acetyl-Cysteine on NRF2 Antioxidant Gene Expression in Asthenoteratozoospermia Men: A Clinical Trial Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. citeqbiologics.com [citeqbiologics.com]
• 13. Trolox Equivalent Antioxidant Capacity (TEAC) Assay [cellbiolabs.com]
• 14. N-acetylcysteine suppresses TNF-induced NF-kappaB activation through inhibition of IkappaB kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of HPLC Methods for (R)-Dihydrolipoic Acid Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of (R)-Dihydrolipoic acid (R-DHLA) is critical for understanding its therapeutic potential and ensuring product quality. High-Performance Liquid Chromatography (HPLC) stands as a primary analytical technique for this purpose. This guide provides a comparative overview of validated HPLC methodologies applicable to the analysis of dihydrolipoic acid, with a focus on the considerations for its chiral (R)-enantiomer.

Comparison of HPLC Methodologies

The following tables summarize the key performance characteristics of two distinct HPLC approaches: a chiral method developed for the enantiomeric separation of the related compound, α-lipoic acid (ALA), which can be adapted for R-DHLA, and a reversed-phase method for the simultaneous analysis of ALA and DHLA.

Table 1: Chromatographic Conditions and Performance

Parameter	Chiral HPLC Method (Adapted for R-DHLA)	Reversed-Phase HPLC Method for DHLA
Stationary Phase	Immobilized amylose-based chiral column (e.g., Chiralpak IA-3)	C18 column (e.g., Zorbax, Inertsil ODS)
Mobile Phase	Methanol:Water:Acetic Acid (84:16:0.1, v/v/v)[1]	Acetonitrile:0.1 M Acetic Acid (60:40, v/v), pH 2.5
Flow Rate	0.6 mL/min[1]	0.8 mL/min
Detection	UV at 210 nm	UV at 212 nm[2]
Retention Time	Enantiomer-specific, requires optimization	~8.42 min (for ALA, DHLA time similar)[3]

Table 2: Validation Parameters

Parameter	Chiral HPLC Method (Adapted for R-DHLA)	Reversed-Phase HPLC Method for DHLA
Linearity Range	50-175 µg/mL (for ALA)[3]	60-140 µg/mL (for ALA)[2]
Correlation Coefficient (r²)	> 0.999[1]	Not specified
Accuracy (% Recovery)	98-102% (for ALA)[3]	98.7% (for ALA)[2]
Precision (% RSD)	< 2%[3]	Not specified
Limit of Detection (LOD)	0.5 µg/mL (for ALA)[3]	Not specified
Limit of Quantitation (LOQ)	1 µg/mL (for ALA)[3]	Not specified

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of HPLC methods. Below are outlines of the experimental protocols for the compared methods.

Chiral HPLC Method for (R)-Dihydrolipoic Acid

This method is adapted from a validated procedure for the enantiomeric purity of R-(+)-alpha lipoic acid[1].

1. Standard Preparation:

• Prepare a stock solution of (R)-Dihydrolipoic acid in the mobile phase.

• Perform serial dilutions to create a series of calibration standards within the desired concentration range.

2. Sample Preparation:

• Accurately weigh and dissolve the sample containing (R)-Dihydrolipoic acid in the mobile phase.

• Filter the sample solution through a 0.45 µm syringe filter prior to injection.

3. Chromatographic Analysis:

• Equilibrate the Chiralpak IA-3 column with the mobile phase (Methanol:Water:Acetic Acid, 84:16:0.1, v/v/v) at a flow rate of 0.6 mL/min.

• Inject the prepared standard and sample solutions.

• Monitor the eluent at a wavelength of 210 nm.

• The retention times for the (R) and (S) enantiomers of dihydrolipoic acid will need to be determined empirically.

4. Method Validation:

• Specificity: Analyze blank samples, and samples spiked with potential impurities to ensure no interference with the analyte peak.

• Linearity: Analyze the calibration standards and plot the peak area versus concentration to determine the linearity and correlation coefficient.

• Accuracy: Perform recovery studies by spiking a known amount of (R)-Dihydrolipoic acid into a sample matrix.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a homogenous sample.

• LOD & LOQ: Determine the limit of detection and limit of quantitation based on the signal-to-noise ratio.

Reversed-Phase HPLC Method for Dihydrolipoic Acid

This method is based on a validated procedure for the simultaneous estimation of Allopurinol and Alpha Lipoic Acid[2].

1. Standard Preparation:

• Prepare a stock solution of Dihydrolipoic acid in the mobile phase (Acetonitrile:0.1 M Acetic Acid, 60:40, v/v, pH 2.5).

• Prepare a series of working standards by diluting the stock solution.

2. Sample Preparation:

• Dissolve the sample in the mobile phase to achieve a concentration within the linear range of the method.

• Sonicate to ensure complete dissolution and filter through a 0.45 µm filter.

3. Chromatographic Analysis:

• Equilibrate the C18 column with the mobile phase at a flow rate of 0.8 mL/min.

• Inject the standards and samples.

• Detect the analyte at 212 nm.

4. Method Validation:

• Follow the same validation parameters (Specificity, Linearity, Accuracy, Precision, LOD, and LOQ) as described for the chiral method.

Visualizing the Workflow

To aid in understanding the logical flow of validating an HPLC method for (R)-Dihydrolipoic acid analysis, the following diagrams are provided.

Caption: Experimental workflow for HPLC method development and validation.

Caption: Logical relationship between chiral and reversed-phase HPLC methods.

References

• 1. Enantiomeric purity test of R-(+)-alpha lipoic acid by HPLC using immobilized amylose-based chiral stationary phase -Analytical Science and Technology | Korea Science [koreascience.or.kr]
• 2. rjptonline.org [rjptonline.org]
• 3. researchgate.net [researchgate.net]

comparative analysis of (R)-DHLA and other thiol antioxidants

A Comparative Analysis of (R)-Dihydrolipoic Acid and Other Thiol Antioxidants

Introduction

Thiol antioxidants are a critical class of molecules characterized by the presence of a sulfhydryl (-SH) group, which is responsible for their potent electron-donating and antioxidant capabilities. These compounds play a central role in cellular defense against oxidative stress by neutralizing reactive oxygen species (ROS) and maintaining the cellular redox balance. Key endogenous and exogenous thiol antioxidants include (R)-dihydrolipoic acid ((R)-DHLA), glutathione (GSH), N-acetylcysteine (NAC), and the thioredoxin (Trx) system. This guide provides a comparative analysis of the antioxidant performance of (R)-DHLA against other prominent thiol antioxidants, supported by experimental data and detailed methodologies.

(R)-DHLA is the reduced and more potent form of R-lipoic acid (RLA), the naturally occurring enantiomer of lipoic acid.[1] Once inside the cell, RLA is converted to (R)-DHLA, which exhibits a broader range of antioxidant activities.[2][3][4] Unlike its oxidized form, DHLA possesses the ability to regenerate other key endogenous antioxidants and repair oxidative damage, making it a uniquely powerful and versatile antioxidant.[2]

Mechanism of Action and Comparative Efficacy

The antioxidant action of thiols involves the donation of a hydrogen atom from the sulfhydryl group to neutralize free radicals. (R)-DHLA distinguishes itself through a multi-faceted defense mechanism.

• Direct Radical Scavenging: (R)-DHLA is a powerful direct scavenger of a wide array of ROS, including hydroxyl radicals (HO•), peroxyl radicals (ROO•), superoxide radicals (O2•−), and hypochlorous acid (HOCl).[5][6][7] Its ability to function in both aqueous and lipid cellular compartments enhances its protective reach.[8][9] In contrast, while glutathione is a primary scavenger of hydroxyl radicals and singlet oxygen, its activity is predominantly in the aqueous phase.

• Regeneration of Endogenous Antioxidants: A key advantage of DHLA is its capacity to regenerate other vital antioxidants. It can reduce the oxidized forms of Vitamin C (ascorbyl radical), Vitamin E (tocopheroxyl radical), and glutathione (GSSG to GSH).[2][9][10] This recycling activity amplifies the total antioxidant capacity of the cell.

• Metal Chelation: (R)-DHLA can chelate redox-active metals such as iron (Fe²⁺), copper (Cu²⁺), and cadmium (Cd²⁺), which prevents them from participating in Fenton reactions that generate highly toxic hydroxyl radicals.[2]

• Modulation of Signaling Pathways: DHLA has been shown to exert anti-inflammatory effects by activating the Nrf2/HO-1 signaling pathway.[11] This pathway upregulates the expression of numerous antioxidant and cytoprotective enzymes, providing long-term defense against oxidative stress.

Quantitative Performance Data

The antioxidant capacity of (R)-DHLA has been quantitatively compared to its oxidized form, lipoic acid (LA), and other antioxidants in various assays. The tables below summarize these findings.

Antioxidant	DPPH Radical Scavenging	ABTS•+ Radical Scavenging	Peroxynitrite (ONOO⁻) Scavenging	Peroxyl Radical Trapping (vs. AAPH)	Reference
DHLA	Higher than LA	Higher than LA	Higher than LA	~2.0 radicals / molecule	[12]
LA	Lower than DHLA	Lower than DHLA	Lower than DHLA	~1.5 radicals / molecule	[12]

Antioxidant	Key Scavenged Species	Cellular Compartment	Regeneration of Other Antioxidants	Metal Chelation
(R)-DHLA	HO•, ROO•, O₂•⁻, HOCl	Aqueous & Lipid	Vitamin C, Vitamin E, Glutathione	Fe²⁺, Cu²⁺, Cd²⁺
Glutathione (GSH)	HO•, Singlet Oxygen	Aqueous	-	Limited
N-Acetylcysteine (NAC)	HO•, H₂O₂	Aqueous	Acts as a precursor to GSH	Limited
Thioredoxin (Trx)	-	Aqueous & Nucleus	Reduces oxidized proteins	-

Signaling Pathways and Experimental Workflows

Signaling Pathway Diagrams

The antioxidant and anti-inflammatory effects of (R)-DHLA are mediated through complex signaling cascades, such as the regeneration of other antioxidants and the activation of the Nrf2 pathway.

Caption: (R)-DHLA regenerates key antioxidants like Vitamin C and Glutathione.

Caption: (R)-DHLA activates the Nrf2/HO-1 antioxidant pathway.

Experimental Workflow Diagram

The Cellular Antioxidant Activity (CAA) assay is a biologically relevant method for evaluating antioxidant efficacy within a cellular environment.

Caption: Workflow for the Cellular Antioxidant Activity (CAA) Assay.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

• Methodology:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Add 50 µL of the antioxidant sample (at various concentrations) to 150 µL of the DPPH solution in a 96-well plate.[13]

  • Shake the mixture vigorously and incubate in the dark at room temperature for 30 minutes.[13]

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Results are often expressed as the IC₅₀ value (the concentration of antioxidant required to inhibit 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

• Principle: This assay involves the generation of the blue-green ABTS radical cation (ABTS•+), which is decolorized in the presence of hydrogen-donating antioxidants. This assay is applicable to both hydrophilic and lipophilic antioxidants.[13]

• Methodology:

  • Prepare the ABTS•+ stock solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution.[14][15]

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours to allow for radical generation.[13]

  • Before use, dilute the stock solution with ethanol or methanol to an absorbance of 0.70 ± 0.02 at 734 nm.[13][14]

  • Add 2 mL of the diluted ABTS•+ solution to 1 mL of the antioxidant sample and mix.[13]

  • After a 7-minute incubation period in the dark, measure the absorbance at 734 nm.[14]

  • Calculate the percentage of inhibition as in the DPPH assay. Results can be expressed as IC₅₀ or in Trolox Equivalents (TEAC).

Cellular Antioxidant Activity (CAA) Assay

• Principle: This cell-based assay measures the ability of antioxidants to inhibit the oxidation of the probe 2',7'-Dichlorodihydrofluorescin diacetate (DCFH-DA) to the highly fluorescent 2',7'-Dichlorofluorescein (DCF) within cells, initiated by peroxyl radicals. It provides a more biologically relevant measure of antioxidant activity.[16][17][18]

• Methodology:

  • Cell Culture: Seed adherent cells (e.g., HepG2 or HeLa) in a 96-well black, clear-bottom microplate and culture until 90-100% confluent.[16][17][19]

  • Loading: Remove the culture medium, wash the cells gently with Dulbecco's Phosphate-Buffered Saline (DPBS), and then add 50 µL of DCFH-DA probe solution to each well.[16][17]

  • Treatment: Add 50 µL of the antioxidant sample (or a standard like Quercetin) to the wells. Incubate at 37°C for 60 minutes.[16][17][19]

  • Washing: Carefully remove the solution and wash the cells three times with DPBS or Hank's Balanced Salt Solution (HBSS).[16][17][19]

  • Initiation and Measurement: Add 100 µL of a free radical initiator solution (e.g., AAPH) to each well. Immediately begin reading fluorescence in a microplate reader at 37°C with an excitation wavelength of ~480 nm and an emission wavelength of ~530 nm. Readings are taken every 1 to 5 minutes for a total of 60 minutes.[16][17][19]

  • Data Analysis: Calculate the area under the curve (AUC) for both control and treated wells. The CAA value is determined by comparing the net AUC of the sample to the net AUC of a standard.

Conclusion

(R)-Dihydrolipoic acid stands out as a superior thiol antioxidant due to its multifaceted mechanism of action. Its ability to directly scavenge a broad spectrum of reactive oxygen species, function in both lipid and aqueous environments, chelate pro-oxidant metals, and, most significantly, regenerate the body's primary network of endogenous antioxidants (Vitamins C and E, and Glutathione) places it in a unique position. Furthermore, its role in modulating the Nrf2 signaling pathway provides a secondary, more prolonged cytoprotective effect. For researchers and drug development professionals, the comprehensive antioxidant profile of (R)-DHLA makes it a highly compelling compound for therapeutic strategies aimed at mitigating oxidative stress and inflammation.

References

• 1. nutrined.com [nutrined.com]
• 2. The pharmacology of the antioxidant lipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Dihydrolipoic acid--a universal antioxidant both in the membrane and in the aqueous phase. Reduction of peroxyl, ascorbyl and chromanoxyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparison of antioxidant effectiveness of lipoic acid and dihydrolipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 2.5. In- vitro anti-oxidant assays [bio-protocol.org]
• 15. researchgate.net [researchgate.net]
• 16. kamiyabiomedical.com [kamiyabiomedical.com]
• 17. cellbiolabs.com [cellbiolabs.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. content.abcam.com [content.abcam.com]

(R)-Dihydrolipoic Acid: A Comparative Guide to its In Vitro Neuroprotective Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro neuroprotective effects of (R)-Dihydrolipoic acid (R-DHLA) against other well-known neuroprotective agents. The information presented is supported by experimental data from peer-reviewed scientific literature, offering a valuable resource for researchers in the field of neuroprotection and drug development.

Comparative Analysis of Neuroprotective Efficacy

The neuroprotective potential of (R)-DHLA has been evaluated in various in vitro models of neuronal damage. To provide a comparative perspective, this section summarizes the available quantitative data on the efficacy of R-DHLA and its alternatives in mitigating neuronal cell death and oxidative stress.

Table 1: Comparison of Cell Viability in Neurotoxicity Models

Compound	Neurotoxin	Cell Line	Assay	Concentration	% Increase in Cell Viability / Protection	Reference
(R)-DHLA	Hydrogen Peroxide (H₂O₂)	Primary rat forebrain neurons	MTT	400 µM	Dose-dependent protection	[1]
(R)-DHLA	Aluminum (Al)	Differentiated SH-SY5Y	Not Specified	Not Specified	Significant reduction in toxicity	[2]
N-Acetylcysteine (NAC)	Cisplatin	Rat brain tissue homogenate	Not Specified	100 mg/kg (in vivo)	Significant reversal of oxidative damage	[3]
N-Acetylcysteine (NAC)	Potassium Cyanide (KCN)	F3.Olig2 OPCs	MTT	Not Specified	Decreased cytotoxicity	[4]
Curcumin	Amyloid-β42 (Aβ42)	Mouse neuroblastoma	Annexin-V	1 µM	87% rescue of apoptotic neurons	[5]
Resveratrol	Amyloid-β42 (Aβ42)	SY5Y neuroblastoma	Not Specified	Not Specified	Significantly higher cell survival	[6]

Note: Direct comparison of percentage values across different studies should be done with caution due to variations in experimental conditions, cell types, and neurotoxins used.

Table 2: Comparison of Antioxidant Activity

Compound	Assay	Model System	Key Findings	Reference
(R)-DHLA	ROS Measurement	Differentiated SH-SY5Y cells	Significantly decreased levels of reactive oxygen species	[2]
(R)-DHLA	Total Antioxidant Capacity	Differentiated SH-SY5Y cells	Remarkable increase in total antioxidant capacity	[2]
N-Acetylcysteine (NAC)	Oxidative Stress Markers (MDA, NO, PC)	Rat brain tissue	Dose-dependent reversal of increased oxidative stress markers	[3]
Curcumin	ROS Measurement	Mouse neuroblastoma cells	Decreased ROS production	[5]
Resveratrol	Antioxidant Enzyme Gene Expression (Cat, Sod2)	BV2 microglia	Increased expression of antioxidant enzyme genes	[7]

Experimental Protocols

For the accurate replication and validation of the cited findings, detailed experimental protocols for key assays are provided below.

Cell Viability Assessment using MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Materials:

• Neuronal cells (e.g., SH-SY5Y, primary neurons)

• 96-well culture plates

• Complete culture medium

• Neurotoxin of choice (e.g., H₂O₂, Amyloid-β)

• Test compounds: (R)-DHLA and alternatives

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO, isopropanol with 0.04 N HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed neuronal cells in a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and allow them to adhere and grow for 24 hours in a humidified incubator (37°C, 5% CO₂).

• Treatment:

  • Pre-treat the cells with various concentrations of the test compounds ((R)-DHLA, N-acetylcysteine, Curcumin, Resveratrol) for a specific duration (e.g., 1-4 hours).

  • Following pre-treatment, expose the cells to the chosen neurotoxin for a predetermined time (e.g., 24 hours). Include appropriate controls: untreated cells, cells treated with the neurotoxin alone, and cells treated with the test compounds alone.

• MTT Incubation:

  • After the treatment period, remove the culture medium.

  • Add 100 µL of fresh medium and 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of the solution in each well at a wavelength of 570 nm using a microplate reader. The background absorbance at 630 nm should also be measured and subtracted.

• Data Analysis: Express the cell viability as a percentage of the control (untreated cells).

Measurement of Intracellular Reactive Oxygen Species (ROS) using DCFH-DA

2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable fluorescent probe used to detect intracellular ROS.

Materials:

• Neuronal cells

• 6-well or 96-well plates (black, clear bottom for fluorescence microscopy)

• Complete culture medium

• Neurotoxin of choice

• Test compounds

• DCFH-DA stock solution (e.g., 10 mM in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or serum-free medium

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed and treat the cells with neurotoxin and test compounds as described in the MTT assay protocol.

• DCFH-DA Loading:

  • After the treatment period, remove the culture medium and wash the cells twice with warm HBSS or serum-free medium.

  • Prepare a working solution of DCFH-DA (e.g., 10-50 µM) in HBSS or serum-free medium. Protect the solution from light.

  • Add the DCFH-DA working solution to each well and incubate for 30-45 minutes at 37°C in the dark.

• Washing: Remove the DCFH-DA solution and wash the cells twice with warm HBSS or serum-free medium to remove excess probe.

• Fluorescence Measurement:

  • Add 100 µL of HBSS or serum-free medium to each well.

  • Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively. Alternatively, visualize and capture images using a fluorescence microscope.

• Data Analysis: Quantify the fluorescence intensity and express it as a percentage of the control or as a fold change relative to the control.

Signaling Pathways and Mechanisms of Action

The neuroprotective effects of (R)-DHLA and the compared alternatives are mediated through the modulation of key intracellular signaling pathways. Understanding these pathways is crucial for targeted drug development.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is critical for neuronal development, synaptic plasticity, and cell survival. Its dysregulation is implicated in several neurodegenerative diseases. (R)-DHLA has been shown to upregulate this pathway, contributing to its neuroprotective effects.[2]

Caption: Wnt/β-catenin signaling pathway leading to neuroprotection.

Nrf2/ARE Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) pathway is a primary cellular defense mechanism against oxidative stress. Activation of this pathway leads to the expression of numerous antioxidant and cytoprotective genes.

Caption: Nrf2/ARE signaling pathway for antioxidant defense.

Experimental Workflow for In Vitro Neuroprotection Studies

The following diagram illustrates a typical workflow for assessing the neuroprotective effects of a compound in vitro.

Caption: General workflow for in vitro neuroprotection assays.

References

• 1. researchgate.net [researchgate.net]
• 2. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 3. dovepress.com [dovepress.com]
• 4. Protective effects of N-acetyl-L-cysteine in human oligodendrocyte progenitor cells and restoration of motor function in neonatal rats with hypoxic-ischemic encephalopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative Neuroprotective Effects of Dietary Curcumin and Solid Lipid Curcumin Particles in Cultured Mouse Neuroblastoma Cells after Exposure to Aβ42 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

A Researcher's Guide to the Cross-Validation of Analytical Techniques for (R)-Dihydrolipoic Acid ((R)-DHLA) Measurement

For researchers, scientists, and professionals in drug development, the accurate quantification of (R)-Dihydrolipoic acid ((R)-DHLA), the reduced and active form of the potent antioxidant alpha-lipoic acid, is critical. This guide provides an objective comparison of three prominent analytical techniques for (R)-DHLA measurement: High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD), High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) following pre-column derivatization, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This comparison is supported by experimental data and detailed methodologies to aid in the selection and cross-validation of the most suitable technique for your research needs.

Comparative Analysis of Analytical Techniques

The selection of an analytical method for (R)-DHLA quantification is a critical decision that depends on the specific requirements of the study, including sensitivity, selectivity, sample matrix, and available instrumentation. The following table summarizes the key quantitative performance characteristics of the three techniques.

Parameter	HPLC-ECD	HPLC-FLD (with Monobromobimane Derivatization)	LC-MS/MS (Chiral)
Linearity Range	0.001 - 10 µg/mL[1][2]	20 - 3000 nM[3]	5 - 1000 ng/mL[4][5]
Limit of Detection (LOD)	200 pg/mL[1]	Not explicitly stated, but method is described as highly sensitive[3]	5 ng/mL[6]
Limit of Quantification (LOQ)	1 ng/mL[1][2]	20 nM[3]	10 ng/mL[6]
Accuracy (% Recovery)	95.65 - 102.73%[1][2]	60.9% (plasma), 61.4% (heart tissue)[3]	87.40 - 114.40%[4]
Precision (%RSD)	Intra-day: 0.28 - 4.97% Inter-day: 0.28 - 4.97%[1][2]	Not explicitly stated	Intra-day: 0.93 - 13.77% Inter-day: 2.18 - 5.99%[4]

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general experimental workflow for the cross-validation of these analytical techniques and the logical relationship between them.

References

• 1. Determination of lipoic acid in human plasma by HPLC-ECD using liquid-liquid and solid-phase extraction: Method development, validation and optimization of experimental parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of lipoic acid by precolumn derivatization with monobromobimane and reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of lipoic acid in rat plasma by LC-MS/MS with electrospray ionization: assay development, validation and application to a pharamcokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Efficacy of (R)-Dihydrolipoic Acid Across Diverse Cell Lines

For Researchers, Scientists, and Drug Development Professionals

(R)-Dihydrolipoic acid (R-DHLA), the reduced form of R-α-lipoic acid (R-ALA), is a potent antioxidant with significant therapeutic potential. Its efficacy in various cellular models has been a subject of intense research, particularly in the context of cancer and neuroprotection. This guide provides a comparative analysis of R-DHLA's effectiveness in different cell lines, supported by experimental data and detailed methodologies, to aid in the evaluation and design of future studies.

Quantitative Efficacy of Lipoic Acid Derivatives: A Comparative Overview

The cytotoxic and anti-proliferative effects of lipoic acid and its derivatives vary significantly across different cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values obtained from various studies. It is important to note that the specific form of lipoic acid and the experimental conditions, such as incubation time, can influence the observed efficacy.

Cell Line	Cancer Type	Compound	Incubation Time (h)	IC50 (µM)
MCF-7	Breast Cancer	(R)-α-lipoic acid	72	>1000[1]
(R)-α-lipoic acid	120	~370[1]
T47D	Breast Cancer	(R)-α-lipoic acid	72	>1000[1]
(R)-α-lipoic acid	120	~385[1]
MDA-MB-231	Breast Cancer	(R)-α-lipoic acid	72	<1000[1]
(R)-α-lipoic acid	120	~256[1]
LNCaP	Prostate Cancer	α-lipoic acid	48	271[2]
DU-145	Prostate Cancer	α-lipoic acid	48	278[2]
Kelly	Neuroblastoma	(R)-(+)-α-lipoic acid	48	Decreased viability at 2.5-7.5 mM[3]
SK-N-SH	Neuroblastoma	(R)-(+)-α-lipoic acid	48	Decreased viability at 2.5 mM[3]
4T1	Murine Breast Cancer	Lipoic acid trisulfide nanoparticle	Not Specified	~8

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of (R)-DHLA efficacy.

Cell Viability and Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• 96-well plates

• (R)-DHLA or other lipoic acid derivatives

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solvent

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Treatment: The following day, remove the medium and add fresh medium containing various concentrations of the test compound ((R)-DHLA). Include a vehicle control (medium with the solvent used to dissolve the compound).

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, 72, or 120 hours).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT and add 100-150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Protein Expression Analysis: Western Blotting

Western blotting is a technique used to detect specific proteins in a sample. In the context of (R)-DHLA research, it is used to investigate the compound's effect on the expression levels of proteins involved in signaling pathways like apoptosis and cell proliferation.

General Workflow:

• Cell Lysis: Treat cells with (R)-DHLA for a specified time, then harvest and lyse them to extract total protein.

• Protein Quantification: Determine the protein concentration of each sample using a method like the Bradford or BCA assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a solution (e.g., non-fat milk or bovine serum albumin) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest, followed by a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system. The intensity of the bands corresponds to the amount of the target protein.

Apoptosis Assessment

Apoptosis, or programmed cell death, is a key mechanism by which anti-cancer agents eliminate tumor cells. Several methods can be used to assess apoptosis:

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells based on the binding of Annexin V to phosphatidylserine on the outer leaflet of the cell membrane and the uptake of the DNA-intercalating dye PI by cells with compromised membranes.

• Caspase Activity Assays: Caspases are a family of proteases that are activated during apoptosis. Assays are available to measure the activity of specific caspases, such as caspase-3 and caspase-9, which are key executioner and initiator caspases, respectively.

• TUNEL Assay: The terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

Signaling Pathways and Experimental Workflows

(R)-DHLA exerts its effects through the modulation of various cellular signaling pathways. The following diagrams, created using the DOT language for Graphviz, illustrate key pathways and experimental workflows.

PI3K/Akt/mTOR Signaling Pathway and (R)-DHLA Intervention

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth, proliferation, and survival. Its dysregulation is common in cancer. (R)-DHLA has been shown to inhibit this pathway, contributing to its anti-cancer effects.

References

• 1. The Antioxidant and HDAC-Inhibitor α-Lipoic Acid Is Synergistic with Exemestane in Estrogen Receptor-Positive Breast Cancer Cells [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Lipoic acid inhibits cell proliferation of tumor cells in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: (R)-Dihydrolipoic Acid vs. Alpha-Lipoic Acid

In the realm of potent biological antioxidants, alpha-lipoic acid (ALA) and its reduced form, (R)-Dihydrolipoic acid (DHLA), stand out for their versatile roles in cellular protection and metabolic function. For researchers, scientists, and drug development professionals, understanding the nuanced differences between these two molecules is critical for harnessing their full therapeutic potential. This guide provides an objective, data-driven comparison of (R)-DHLA and ALA, summarizing key performance metrics, detailing experimental methodologies, and visualizing their impact on cellular signaling pathways.

Executive Summary

(R)-Dihydrolipoic acid (DHLA) is the reduced and biologically active form of alpha-lipoic acid (ALA).[1][2] While both molecules exhibit significant antioxidant properties, DHLA is generally considered the more potent form, demonstrating superior radical scavenging activity and the ability to regenerate other key endogenous antioxidants.[2][3][4] However, the oxidized form, ALA, may have a more direct role in activating the cytoprotective Nrf2 signaling pathway.[5][6] The choice between ALA and its (R)-DHLA form depends on the specific therapeutic application, with considerations for bioavailability, target pathways, and potential pro-oxidant activities.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative differences in the performance of (R)-DHLA and ALA based on available experimental data.

Table 1: Bioavailability and Isomeric Forms

Parameter	Alpha-Lipoic Acid (ALA)	(R)-Lipoic Acid (R-LA)
Composition	Racemic mixture of 50% (R)-lipoic acid and 50% (S)-lipoic acid.[7][8]	The pure, naturally occurring, and biologically active enantiomer.[1][7]
Bioavailability	Lower due to the presence of the less active (S)-enantiomer.[7][8]	Approximately two-fold higher than the (S)-form, leading to greater overall bioavailability.[7][9]
Potency	Less potent per dose due to the 50% (S)-enantiomer content.[8]	Considered more potent and effective due to its higher bioavailability and biological activity.[1][8]

Table 2: Antioxidant Capacity

Assay	Alpha-Lipoic Acid (LA)	(R)-Dihydrolipoic Acid (DHLA)	Fold Increase with DHLA
Radical Scavenging (AAPH-induced oxidation of DNA and erythrocytes)	~1.5 radicals scavenged.[3][4]	~2.0 radicals scavenged.[3][4]	~1.33x
Protection against Lipid Peroxidation (AAPH-induced oxidation of methyl linoleate)	Standard protection.[3][4]	~2.2-fold more effective than LA.[3][4]	2.2x
Peroxynitrite (ONOO⁻) Scavenging	Lower scavenging ability.[3][4]	Higher scavenging ability.[3][4]	Not quantified
ABTS⁺• Cation Radical Scavenging	Lower scavenging ability.[3][4]	Higher scavenging ability.[3][4]	Not quantified
DPPH Radical Scavenging	Lower scavenging ability.[3][4]	Higher scavenging ability.[3][4]	Not quantified

Signaling Pathway Involvement

Both ALA and DHLA modulate key signaling pathways involved in the cellular stress response and inflammation.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a central regulator of the antioxidant response. Interestingly, studies suggest that the oxidized form, ALA, is a more direct activator of this pathway.

References

• 1. performancelab.com [performancelab.com]
• 2. The pharmacology of the antioxidant lipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of antioxidant effectiveness of lipoic acid and dihydrolipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Alpha-lipoic acid, but not di-hydrolipoic acid, activates Nrf2 response in primary human umbilical-vein endothelial cells and protects against TNF-α induced endothelium dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Alpha Lipoic Acid vs R Lipoic Acid: Unveiling the Key Differences - Hopewell Life Sciences [hopewell-life.com]
• 8. just-glow.com [just-glow.com]
• 9. R- Is Superior to S-Form of α-Lipoic Acid in Anti-Inflammatory and Antioxidant Effects in Laying Hens - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Specificity of (R)-Dihydrolipoic Acid's Biological Effects: A Comparative Guide

(R)-Dihydrolipoic acid (R-DHLA), the reduced form of the naturally occurring (R)-alpha-lipoic acid (R-ALA), is a potent biological antioxidant. Its dithiol structure confers a high electron-donating capacity, enabling it to neutralize a wide range of reactive oxygen and nitrogen species (ROS/RNOS). This guide provides a comparative analysis of the biological effects of R-DHLA, contrasting its activity with its oxidized form, its S-enantiomer, and other key antioxidants. Experimental data is presented to objectively assess its specificity and efficacy, providing researchers, scientists, and drug development professionals with a comprehensive overview.

Antioxidant and Pro-oxidant Dichotomy of Dihydrolipoic Acid

Dihydrolipoic acid (DHLA) is widely recognized as a powerful antioxidant, often exceeding the capabilities of its oxidized form, alpha-lipoic acid (ALA).[1][2] DHLA's antioxidant properties stem from its ability to directly scavenge free radicals and to regenerate other endogenous antioxidants, placing it at a central hub within the cellular antioxidant network.[3][4] However, it is crucial to recognize that under specific biochemical conditions, DHLA can also exhibit pro-oxidant activities. This dual functionality is largely dependent on the presence of transition metals, such as iron.[5][6]

Comparative Antioxidant Efficacy

R-DHLA demonstrates superior antioxidant activity compared to both R-ALA and the synthetic S-enantiomer. The body preferentially utilizes the R-enantiomer, which is the naturally occurring form.[7][8] The antioxidant capacity of the sulfhydryl groups (-SH) in DHLA is higher than that of the disulfide bond (S-S) in ALA.[2]

Compound/Parameter	Radical Scavenging Capacity (vs. various radicals)	Protection against Lipid Peroxidation	Regeneration of Other Antioxidants
(R)-Dihydrolipoic acid (R-DHLA)	High (scavenges peroxyl, hydroxyl, superoxide radicals, and peroxynitrite)[2][9][10]	High[5][6]	High (regenerates Vitamin C, Vitamin E, Coenzyme Q10, and Glutathione)[3][9][11]
(S)-Dihydrolipoic acid (S-DHLA)	Lower than R-DHLA	Lower than R-DHLA	Lower than R-DHLA
(R)-alpha-Lipoic acid (R-ALA)	Moderate (less effective than DHLA)[2]	Moderate	Indirectly, through its reduction to R-DHLA
(S)-alpha-Lipoic acid (S-ALA)	Lower than R-ALA	Lower than R-ALA	Indirectly, and less efficiently than R-ALA
Vitamin C (Ascorbic Acid)	High (scavenges superoxide, hydroxyl radicals)	Low (water-soluble)	Can be regenerated by DHLA[9]
Vitamin E (α-Tocopherol)	High (chain-breaking antioxidant in membranes)	High	Can be regenerated by DHLA (indirectly via Vitamin C)[9]
Glutathione (GSH)	High (major intracellular antioxidant)	Moderate	Can be regenerated by DHLA[10]

Pro-oxidant Effects of Dihydrolipoic Acid

The pro-oxidant activity of DHLA is a critical consideration in its therapeutic application. In the presence of ferric iron (Fe³⁺), DHLA can reduce it to ferrous iron (Fe²⁺).[5][6] Fe²⁺ can then participate in the Fenton reaction, generating highly reactive and damaging hydroxyl radicals. This underscores the importance of the cellular environment and the availability of transition metals in determining the net effect of DHLA.

Condition	Pro-oxidant Effect of DHLA	Mechanism	Reference
Presence of Ferric Iron (Fe³⁺)	Can accelerate iron-dependent hydroxyl radical generation and lipid peroxidation.	Reduction of Fe³⁺ to Fe²⁺, which then participates in the Fenton reaction.	[5][6]
High Concentrations	May promote the mitochondrial permeability transition.	Increased mitochondrial oxidative stress.	[12][13]
Presence of Copper (Cu²⁺)	Can accelerate the degradation of DNA.	Metal ion-catalyzed generation of reactive oxygen species.	[2]

Key Signaling Pathways Modulated by (R)-Dihydrolipoic Acid

R-DHLA exerts its biological effects not only through direct radical scavenging but also by modulating key cellular signaling pathways involved in the antioxidant and anti-inflammatory response. A primary target is the Nrf2/HO-1 pathway.

The Nrf2/HO-1 Antioxidant Response Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under basal conditions, Nrf2 is kept inactive in the cytoplasm by its inhibitor, Keap1. Upon exposure to oxidative stress or electrophiles like R-DHLA, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of its target genes. One of the most important of these is Heme oxygenase-1 (HO-1), an enzyme with potent anti-inflammatory and antioxidant functions.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of antioxidant effectiveness of lipoic acid and dihydrolipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. researchgate.net [researchgate.net]
• 5. Lipoic and dihydrolipoic acids as antioxidants. A critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Alpha-Lipoic Acid and Its Enantiomers Prevent Methemoglobin Formation and DNA Damage Induced by Dapsone Hydroxylamine: Molecular Mechanism and Antioxidant Action - PMC [pmc.ncbi.nlm.nih.gov]
• 8. performancelab.com [performancelab.com]
• 9. Dihydrolipoic acid--a universal antioxidant both in the membrane and in the aqueous phase. Reduction of peroxyl, ascorbyl and chromanoxyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. morelife.org [morelife.org]
• 11. Dihydrolipoic acid maintains ubiquinone in the antioxidant active form by two-electron reduction of ubiquinone and one-electron reduction of ubisemiquinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antioxidant and prooxidant activities of alpha-lipoic acid and dihydrolipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [PDF] Antioxidant and prooxidant activities of alpha-lipoic acid and dihydrolipoic acid. | Semantic Scholar [semanticscholar.org]
• 14. Dihydrolipoic acid protects against lipopolysaccharide-induced behavioral deficits and neuroinflammation via regulation of Nrf2/HO-1/NLRP3 signaling in rat - PMC [pmc.ncbi.nlm.nih.gov]

Independent Replication of Studies on (R)-Dihydrolipoic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (R)-Dihydro-lipoic acid (DHLA) with its alternatives, supported by available experimental data. While direct independent replication studies on DHLA are not abundant in the published literature, this document synthesizes findings from various studies to offer a comparative overview of its performance against related compounds.

Executive Summary

(R)-Dihydrolipoic acid (DHLA) is the reduced and more potent antioxidant form of (R)-alpha-lipoic acid (R-LA).[1] It demonstrates significant antioxidant and anti-inflammatory properties by scavenging free radicals, chelating metals, and regenerating other endogenous antioxidants.[1][2] Its primary alternatives include its parent compound, alpha-lipoic acid (ALA), N-acetylcysteine (NAC), and glutathione. This guide compares their efficacy based on available preclinical data, outlines key experimental protocols for their evaluation, and visualizes the underlying signaling pathways.

Comparative Performance Data

The following tables summarize the available quantitative data on the antioxidant and anti-inflammatory activities of DHLA and its alternatives. It is important to note that direct head-to-head comparative studies are limited, and data are compiled from various sources, which may have different experimental conditions.

Table 1: Antioxidant Activity

Compound	Assay	Result	Reference
(R)-Dihydrolipoic acid (DHLA)	AAPH-induced oxidation of methyl linoleate	~2.2-fold more effective than LA	[3][4]
AAPH-induced oxidation of DNA	Scavenges ~2.0 radicals	[3][4]
AAPH-induced hemolysis of erythrocytes	Scavenges ~2.0 radicals	[3][4]
Alpha-Lipoic Acid (ALA)	AAPH-induced oxidation of DNA	Scavenges ~1.5 radicals	[3][4]
AAPH-induced hemolysis of erythrocytes	Scavenges ~1.5 radicals	[3][4]
N-Acetylcysteine (NAC)	Total Antioxidant Status (TAS) in plasma	Significantly elevated TAS	[5][6]
Glutathione	Free radical scavenging	Rate constants from 2.02 x 10⁴ to 7.68 x 10⁹ M⁻¹s⁻¹ for various radicals	[7]

Table 2: Anti-Inflammatory Activity

Compound	Model	Key Markers	Result	Reference
(R)-Dihydrolipoic acid (DHLA)	LPS-induced neuroinflammation in rats	iNOS, COX-2, NLRP3, Caspase-1, IL-1β	Decreased expression
Alpha-Lipoic Acid (ALA)	LPS-activated BV2 cells	iNOS, COX-2, NO, PGE2	Inhibition of mRNA and protein expression	[8]
N-Acetylcysteine (NAC)	LPS-treated macrophages	IL-6, IL-1β, TNF-α	Reduced inflammatory cytokines	[9][10]
Sepsis in rats	IL-6, TNF-α, IL-10	Reduction in inflammatory biomarkers	[9]
Glutathione	Not directly quantified for iNOS/COX-2 inhibition	General anti-inflammatory properties	Reduces oxidative stress, a driver of inflammation	[11]

Signaling Pathways

DHLA and its alternatives exert their effects through the modulation of key signaling pathways involved in inflammation and oxidative stress responses.

Caption: NF-κB Signaling Pathway Inhibition.

Caption: Nrf2/HO-1/NLRP3 Signaling Pathway Activation.

Experimental Protocols

DMBA/TPA-Induced Skin Carcinogenesis in Mice

This two-stage model is widely used to study skin cancer development and the efficacy of chemopreventive agents.

• Animal Model: Typically, FVB/N or C57BL/6 mice are used due to their susceptibility to skin carcinogenesis.

• Initiation: A single topical application of 7,12-dimethylbenz[a]anthracene (DMBA) in acetone is applied to the shaved dorsal skin of the mice.[12]

• Promotion: Starting one to two weeks after initiation, 12-O-tetradecanoylphorbol-13-acetate (TPA) in acetone is applied topically to the same area, typically twice a week, for a period of 20-30 weeks.[12]

• Treatment: The test compound (e.g., DHLA) is typically applied topically prior to each TPA application.

• Outcome Measures:

  • Tumor Incidence: The percentage of mice with at least one tumor.[7][12]

  • Tumor Multiplicity: The average number of tumors per mouse.[7][12]

  • Tumor Volume: Measurement of tumor size over time.

  • Histopathological Analysis: Examination of tumor tissue for malignancy.

  • Biochemical Markers: Measurement of inflammatory and oxidative stress markers in the skin tissue (e.g., iNOS, COX-2).

LPS-Induced Neuroinflammation in Rats

This model is used to study the mechanisms of neuroinflammation and to evaluate the anti-inflammatory and neuroprotective effects of test compounds.

• Animal Model: Adult male Sprague-Dawley or Wistar rats are commonly used.

• Induction: A single or repeated intraperitoneal (i.p.) injection of lipopolysaccharide (LPS) from E. coli is administered. Doses can range from 0.5 mg/kg to 5 mg/kg.

• Treatment: The test compound (e.g., DHLA) is typically administered i.p. prior to or concurrently with the LPS injection.

• Outcome Measures:

  • Behavioral Tests:

    • Open Field Test: To assess locomotor activity and anxiety-like behavior.

    • Forced Swim Test: To evaluate depressive-like behavior.

    • Morris Water Maze or Barnes Maze: To assess learning and memory.

  • Biochemical Analysis (of brain tissue, typically hippocampus and cortex):

    • Western Blot and/or ELISA: To quantify the expression of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6), iNOS, COX-2, and components of the NLRP3 inflammasome.

    • Immunohistochemistry/Immunofluorescence: To visualize the activation of microglia and astrocytes.

    • Measurement of Oxidative Stress Markers: Such as malondialdehyde (MDA) and glutathione (GSH) levels.

Western Blot for iNOS and COX-2 Expression

This technique is used to quantify the protein levels of iNOS and COX-2 in cell lysates or tissue homogenates.

• Sample Preparation: Cells (e.g., RAW 264.7 macrophages) or tissues are lysed in a suitable buffer containing protease and phosphatase inhibitors. The protein concentration is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific for iNOS and COX-2.

  • The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Detection: The protein bands are visualized using a chemiluminescent substrate and imaged.

• Quantification: The intensity of the bands is quantified using densitometry software and normalized to a loading control (e.g., β-actin or GAPDH).

Conclusion

The available evidence suggests that (R)-Dihydrolipoic acid is a potent antioxidant and anti-inflammatory agent, appearing to be more effective than its parent compound, alpha-lipoic acid. Its mechanisms of action involve the modulation of key signaling pathways such as NF-κB and Nrf2. While direct, independent replication studies are lacking, the consistency of findings across various preclinical models supports its therapeutic potential. Further head-to-head comparative studies with other antioxidants like N-acetylcysteine and glutathione, focusing on quantitative outcome measures, are warranted to more definitively establish its relative efficacy. The experimental protocols and pathway analyses provided in this guide offer a framework for such future investigations.

References

• 1. ivdrips.com [ivdrips.com]
• 2. transparentlabs.com [transparentlabs.com]
• 3. Comparison of antioxidant effectiveness of lipoic acid and dihydrolipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The comparison of antioxidant and hematological properties of N-acetylcysteine and alpha-lipoic acid in physically active males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biomed.cas.cz [biomed.cas.cz]
• 7. Glutathione: mechanism and kinetics of its non-enzymatic defense action against free radicals - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. The Mechanism and Inflammatory Markers Involved in the Potential Use of N-acetylcysteine in Chronic Pain Management [mdpi.com]
• 11. View of N-acetylcysteine Effects on Inflammatory Markers in Animal Models Exposed to Air Pollutants [journal.ppcr.org]
• 12. mdpi.com [mdpi.com]

A Comparative Guide to the Metal Chelating Properties of (R)-DHLA and EDTA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the metal chelating properties of (R)-α-Dihydrolipoic Acid ((R)-DHLA) and Ethylenediaminetetraacetic Acid (EDTA). The information presented herein is compiled from scientific literature to assist researchers in making informed decisions for their specific applications.

Introduction to (R)-DHLA and EDTA as Chelating Agents

Ethylenediaminetetraacetic Acid (EDTA) is a synthetic aminopolycarboxylic acid that has been extensively studied and utilized for decades as a powerful chelating agent. Its hexadentate nature, with four carboxylate and two amine groups, allows it to form stable, water-soluble complexes with a wide variety of di- and trivalent metal ions. This property has led to its widespread use in industrial applications, analytical chemistry, and medicine, particularly in the treatment of heavy metal poisoning.

(R)-α-Dihydrolipoic Acid ((R)-DHLA) is the reduced and biologically active form of (R)-α-lipoic acid, a naturally occurring antioxidant. The two thiol (-SH) groups in (R)-DHLA are responsible for its metal-chelating activity. It is known to interact with various metal ions, including those with a high affinity for sulfur, such as mercury and cadmium. Its role as a chelator is often discussed in the context of its antioxidant properties and its potential therapeutic applications in conditions associated with metal-induced oxidative stress.

Mechanism of Chelation

The fundamental difference in the chelating mechanism of EDTA and (R)-DHLA lies in their coordinating atoms and the resulting complex structures.

EDTA acts as a hexadentate ligand, enveloping a single metal ion through its four carboxylate and two nitrogen atoms. This forms multiple chelate rings, resulting in a highly stable, cage-like structure that effectively sequesters the metal ion.

(R)-DHLA , on the other hand, is a bidentate ligand, coordinating to metal ions primarily through its two thiol groups. The carboxyl group may also participate in chelation, depending on the pH and the nature of the metal ion. This interaction typically results in the formation of a five-membered chelate ring.

(R)-Dihydrolipoic Acid: A Comparative Guide to a Potent Mitochondrial Function Enhancer

For Researchers, Scientists, and Drug Development Professionals

(R)-Dihydrolipoic acid (R-DHLA), the reduced form of R-lipoic acid, is emerging as a significant agent for enhancing mitochondrial function. This guide provides an objective comparison of R-DHLA with other known mitochondrial enhancers, supported by experimental data, detailed protocols, and pathway visualizations to assist in research and development.

Executive Summary

Mitochondrial dysfunction is a key factor in a wide range of age-related and metabolic diseases. Enhancing mitochondrial function is therefore a critical therapeutic strategy. (R)-Dihydrolipoic acid, a potent antioxidant, plays a crucial role in mitochondrial bioenergetics. This guide evaluates the efficacy of R-DHLA in comparison to two other well-established mitochondrial enhancers: Coenzyme Q10 (CoQ10) and Acetyl-L-carnitine (ALCAR). The evidence presented suggests that R-DHLA, often in synergy with other compounds, demonstrates significant potential in improving key markers of mitochondrial health, including oxygen consumption, membrane potential, and ATP production.

Comparative Analysis of Mitochondrial Function Enhancers

The following tables summarize quantitative data from various studies, comparing the effects of (R)-Dihydrolipoic acid (or its parent compound R-lipoic acid), Coenzyme Q10, and Acetyl-L-carnitine on critical parameters of mitochondrial function.

Table 1: Enhancement of Mitochondrial Oxygen Consumption

Compound	Model System	Concentration	Change in Oxygen Consumption Rate (OCR)	Citation
(R)-α-Lipoic Acid	Old Rats (Hepatocytes)	0.5% (w/w) in diet	Reversed age-related decline	[1]
Acetyl-L-carnitine	Old Rats (Hepatocytes)	1.5% (w/v) in water	Increased to the level of young rats	[2]
Acetyl-L-carnitine + (R)-α-Lipoic Acid	Murine 3T3-L1 Adipocytes	10 µM	Nearly 30% increase

Table 2: Improvement of Mitochondrial Membrane Potential (ΔΨm)

Compound	Model System	Concentration	Effect on Mitochondrial Membrane Potential	Citation
(R)-α-Lipoic Acid	Old Rats (Hepatocytes)	0.5% (w/w) in diet	Increased by 50.0% ± 7.9% over untreated old rats	[1]
Acetyl-L-carnitine	Old Rats (Hepatocytes)	1.5% (w/v) in water	Significantly reversed age-associated decline	[2]
α-Lipoic Acid	Human Peripheral Blood Lymphocytes	Not specified	Improvement in mitochondrial functionality	[3]

Table 3: Enhancement of ATP Production

Compound	Model System	Concentration	Effect on ATP Production	Citation
(R)-Dihydrolipoic Acid	Ischemic/Reperfused Rat Hearts	Not specified	Significantly higher ATP levels following reoxygenation
Coenzyme Q10	-	-	Essential for ATP production	[4][5]
Acetyl-L-carnitine	Human studies	Not specified	Increases plasma ATP concentration	[6]

Signaling Pathways and Mechanisms of Action

(R)-Dihydrolipoic acid enhances mitochondrial function through multiple pathways. A key mechanism is the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway, a master regulator of the cellular antioxidant response.

Nrf2 Signaling Pathway Activation by (R)-DHLA

Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1, which facilitates its degradation. Oxidative stress or the presence of activators like R-DHLA leads to the dissociation of Nrf2 from Keap1. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, upregulating their expression. This leads to an enhanced cellular defense against oxidative stress, thereby protecting mitochondria.

Caption: Nrf2 activation by (R)-DHLA.

Experimental Workflows

To validate the efficacy of mitochondrial enhancers, a series of standardized in vitro and in situ experiments are typically performed. The following diagram illustrates a general workflow for assessing mitochondrial function.

Caption: General workflow for mitochondrial function assays.

Detailed Experimental Protocols

Accurate and reproducible data are paramount in validating the effects of mitochondrial enhancers. Below are detailed protocols for the key experiments cited in this guide.

Measurement of Mitochondrial Oxygen Consumption Rate (OCR)

Objective: To measure the rate at which mitochondria consume oxygen, an indicator of the electron transport chain activity.

Materials:

• Isolated mitochondria or permeabilized cells

• Respirometry buffer (e.g., MiR05)

• Substrates (e.g., pyruvate, malate, succinate)

• ADP

• Oligomycin (ATP synthase inhibitor)

• FCCP (uncoupling agent)

• Rotenone/Antimycin A (Complex I and III inhibitors)

• High-resolution respirometer (e.g., Oroboros Oxygraph-2k) or a microplate-based respirometer (e.g., Seahorse XF Analyzer)

Protocol:

• Preparation: Calibrate the respirometer according to the manufacturer's instructions. Prepare fresh respirometry buffer and substrate solutions.

• Sample Loading: Add isolated mitochondria (typically 0.05-0.1 mg/mL) or permeabilized cells to the respirometer chamber containing pre-warmed respirometry buffer.

• Baseline Respiration (State 2): Add substrates (e.g., 5 mM pyruvate and 2 mM malate for Complex I-linked respiration) and allow the OCR to stabilize. This represents leak respiration.

• State 3 Respiration: Add a saturating concentration of ADP (e.g., 1-2 mM) to stimulate ATP synthesis. The resulting increase in OCR is State 3 respiration.

• State 4o Respiration: After all the ADP has been phosphorylated to ATP, the respiration rate will decrease to a new steady state, known as State 4o, which is primarily due to proton leak.

• Uncoupled Respiration: Add a titratable concentration of the uncoupler FCCP (e.g., in 0.5 µM steps) to determine the maximum capacity of the electron transport chain.

• Inhibition: Add rotenone (0.5 µM) and antimycin A (2.5 µM) to inhibit Complex I and III, respectively, to measure and correct for non-mitochondrial oxygen consumption.

• Data Analysis: Calculate the Respiratory Control Ratio (RCR = State 3 / State 4o) and the P/O ratio (moles of ADP added / moles of atomic oxygen consumed) to assess the coupling and efficiency of oxidative phosphorylation.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

Objective: To quantify the electrical potential across the inner mitochondrial membrane, a key indicator of mitochondrial health and energy status.

Materials:

• Live cells

• Fluorescent cationic dyes (e.g., TMRM, TMRE, or JC-1)

• Fluorescence microscope or flow cytometer

• Cell culture medium

• FCCP (as a control for depolarization)

Protocol (using TMRM):

• Cell Seeding: Plate cells on glass-bottom dishes or in a multi-well plate suitable for fluorescence imaging or flow cytometry and allow them to adhere overnight.

• Dye Loading: Incubate the cells with a low, non-quenching concentration of TMRM (e.g., 25-100 nM) in cell culture medium for 30-60 minutes at 37°C.

• Washing: Gently wash the cells with pre-warmed medium to remove excess dye.

• Imaging/Analysis:

  • Microscopy: Acquire fluorescence images using a fluorescence microscope equipped with the appropriate filter set for TMRM (Ex/Em ~548/573 nm).

  • Flow Cytometry: Harvest the cells and resuspend them in a suitable buffer for analysis on a flow cytometer.

• Control: To confirm that the signal is dependent on ΔΨm, treat a parallel set of cells with an uncoupler like FCCP (e.g., 1-5 µM) to induce mitochondrial depolarization and observe the decrease in fluorescence.

• Data Analysis: Quantify the fluorescence intensity per cell or per mitochondrion. A decrease in fluorescence intensity indicates a depolarization of the mitochondrial membrane. For JC-1, a ratiometric dye, a shift from red to green fluorescence indicates depolarization.

Measurement of ATP Production

Objective: To measure the rate of ATP synthesis by mitochondria.

Materials:

• Isolated mitochondria or permeabilized cells

• ATP assay buffer

• Substrates (e.g., pyruvate, malate)

• ADP

• Luciferin-luciferase based ATP assay kit

• Luminometer

Protocol:

• Reaction Setup: In a luminometer tube or a well of a white-walled microplate, add the ATP assay buffer, substrates, and isolated mitochondria or permeabilized cells.

• Initiate Reaction: Place the tube/plate in the luminometer and initiate the reaction by injecting a known concentration of ADP.

• Luminescence Measurement: Immediately begin recording the luminescence signal over time. The luciferase enzyme in the assay kit will use the newly synthesized ATP to convert luciferin into oxyluciferin, producing light.

• Standard Curve: Generate a standard curve using known concentrations of ATP to convert the luminescence readings into absolute ATP concentrations.

• Inhibitor Control: To confirm that the ATP production is mitochondrial, run a parallel reaction in the presence of an ATP synthase inhibitor like oligomycin.

• Data Analysis: Calculate the rate of ATP production from the initial linear phase of the luminescence curve and normalize it to the amount of mitochondrial protein or the number of cells.

Conclusion

The validation of (R)-Dihydrolipoic acid as a mitochondrial function enhancer is supported by evidence demonstrating its positive impact on key mitochondrial parameters. Its mechanism of action, particularly through the Nrf2 signaling pathway, provides a strong rationale for its protective and performance-enhancing effects. In comparison with other established mitochondrial enhancers like Coenzyme Q10 and Acetyl-L-carnitine, R-DHLA shows comparable and often synergistic benefits. The provided experimental protocols and workflows offer a standardized approach for researchers to further investigate and validate the therapeutic potential of R-DHLA and other novel mitochondrial modulators. Future research should focus on head-to-head clinical trials to establish the comparative efficacy of these compounds in human health and disease.

References

• 1. ivhealth.com.au [ivhealth.com.au]
• 2. pnas.org [pnas.org]
• 3. mdpi.com [mdpi.com]
• 4. Coenzyme Q10 - Wikipedia [en.wikipedia.org]
• 5. 9 Benefits of Coenzyme Q10 (CoQ10) [healthline.com]
• 6. strength-community.com [strength-community.com]

A Comparative Analysis of Oral vs. Intraperitoneal Administration of (R)-α-Lipoic Acid In Vivo

For researchers, scientists, and drug development professionals, understanding the route of administration's impact on the pharmacokinetic and pharmacodynamic profile of a therapeutic agent is paramount. This guide provides a comparative study of oral versus intraperitoneal administration of (R)-α-lipoic acid ((R)-DHLA), a potent antioxidant with therapeutic potential in various disease models.

While oral administration is the preferred route for clinical applications due to its convenience and patient compliance, its effectiveness is often limited by low bioavailability. In preclinical research, intraperitoneal injection is a common alternative that can offer distinct pharmacokinetic advantages. This guide synthesizes available in vivo data to objectively compare these two routes for (R)-DHLA administration.

Pharmacokinetic Profile: A Tale of Two Routes

The bioavailability and absorption kinetics of (R)-DHLA are significantly influenced by the route of administration. Intraperitoneal (IP) administration generally leads to a more rapid and complete absorption compared to the oral (PO) route for many small molecules. This is attributed to the large surface area of the peritoneal cavity and the direct absorption into systemic circulation, bypassing the gastrointestinal tract and first-pass metabolism in the liver to a large extent.

In contrast, oral bioavailability of α-lipoic acid is known to be relatively low, in the range of 20-40%, and can be influenced by factors such as food intake and formulation.[1] The R-enantiomer, (R)-DHLA, is the biologically active form and exhibits stereoselective pharmacokinetics.[2]

The following table summarizes key pharmacokinetic parameters for (R)-DHLA following oral administration in rats, based on available literature. While direct comparative data for intraperitoneal administration of (R)-DHLA is limited, general principles and data from other small molecules suggest a significantly higher bioavailability and faster absorption rate.

Pharmacokinetic Parameter	Oral Administration (Rats)	Intraperitoneal Administration (General Expectation)
Bioavailability (F%)	~30%[1][3][4]	Expected to be significantly higher, approaching that of intravenous administration. For some small molecules, IP bioavailability can be up to 6-fold higher than oral.[5]
Time to Maximum Concentration (Tmax)	0.25 - 0.5 hours	Expected to be shorter than oral administration. For some small molecules, Tmax can be up to 4 times shorter.[5]
Maximum Concentration (Cmax)	Variable, dependent on dose and formulation.	Expected to be higher than oral administration for an equivalent dose.
Area Under the Curve (AUC)	Lower compared to intravenous administration.	Expected to be significantly higher than oral administration and closer to intravenous administration.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative experimental protocols for assessing the pharmacokinetics of (R)-DHLA via oral and intraperitoneal routes in a rat model.

Oral Administration Pharmacokinetic Study

Objective: To determine the plasma concentration-time profile of (R)-DHLA after a single oral gavage dose.

Animal Model: Male Sprague-Dawley rats (250-300g).

Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water. Animals are fasted overnight before the experiment.

Drug Formulation: (R)-DHLA is dissolved in a suitable vehicle, such as a 0.5% carboxymethylcellulose (CMC) solution.

Dosing: A single dose of (R)-DHLA (e.g., 50 mg/kg) is administered via oral gavage.

Blood Sampling: Blood samples (approximately 0.25 mL) are collected from the tail vein at predetermined time points (e.g., 0, 15, 30, 60, 120, 240, and 480 minutes) into heparinized tubes.

Sample Processing: Plasma is separated by centrifugation and stored at -80°C until analysis.

Bioanalysis: Plasma concentrations of (R)-DHLA are determined using a validated LC-MS/MS method.

Pharmacokinetic Analysis: Non-compartmental analysis is used to determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

Intraperitoneal Administration Pharmacokinetic Study

Objective: To determine the plasma concentration-time profile of (R)-DHLA after a single intraperitoneal injection.

Animal Model and Housing: Same as for the oral administration study.

Drug Formulation: (R)-DHLA is dissolved in a sterile, isotonic vehicle suitable for injection, such as saline.

Dosing: A single dose of (R)-DHLA (e.g., 50 mg/kg) is administered via intraperitoneal injection.

Blood Sampling, Sample Processing, and Bioanalysis: Same as for the oral administration study.

Pharmacokinetic Analysis: Same as for the oral administration study.

Visualizing the Pathways

To better understand the processes involved, the following diagrams illustrate the experimental workflow and the general absorption pathways for oral and intraperitoneal administration.

Experimental workflow for in vivo pharmacokinetic studies.

Simplified absorption pathways for oral and IP routes.

Conclusion

The choice between oral and intraperitoneal administration of (R)-DHLA in preclinical studies has significant implications for the resulting pharmacokinetic profile and, consequently, the observed pharmacological effects.

• Oral administration , while clinically relevant, results in lower and slower systemic exposure to (R)-DHLA due to incomplete absorption and first-pass metabolism.

• Intraperitoneal administration offers a more direct route to the systemic circulation, leading to higher bioavailability and a more rapid onset of action. This can be advantageous in proof-of-concept studies where maximizing systemic exposure is a primary goal.

Researchers should carefully consider the objectives of their study when selecting the route of administration. For studies aiming to model clinical scenarios, oral administration is more appropriate, though formulation strategies to enhance bioavailability may be necessary. For mechanistic studies or when high systemic concentrations are required to elicit a biological response, intraperitoneal injection provides a reliable and efficient method of delivery. This comparative guide provides a foundation for making informed decisions in the experimental design of in vivo studies involving (R)-DHLA.

References

• 1. mdpi.com [mdpi.com]
• 2. Distribution study of orally administered lipoic acid in rat brain tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mattioli1885journals.com [mattioli1885journals.com]
• 5. researchgate.net [researchgate.net]

(R)-Dihydrolipoic Acid: A Comparative Analysis of its Anti-Inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of (R)-Dihydrolipoic acid (DHLA) against other alternatives, supported by experimental data. (R)-DHLA, the reduced form of R-alpha-lipoic acid, has demonstrated significant potential in mitigating inflammatory responses through various mechanisms. This document summarizes key quantitative data, details experimental protocols for crucial assays, and visualizes the underlying signaling pathways.

Quantitative Comparison of Anti-Inflammatory Activity

The following tables summarize the available quantitative data on the anti-inflammatory effects of (R)-Dihydrolipoic acid and comparator compounds.

Table 1: In Vitro Inhibition of Inflammatory Mediators

Compound	Assay	Cell Line	IC50 / % Inhibition
(R)-Dihydrolipoic acid	Nitric Oxide (NO) Production	RAW 264.7	Data not available
Indomethacin	Nitric Oxide (NO) Production	RAW 264.7	Data not available
L-NAME	Nitric Oxide (NO) Production	RAW 264.7	Potent inhibitor
(R)-Dihydrolipoic acid	COX-2 Enzyme Activity	-	Data not available
Ibuprofen	COX-2 Enzyme Activity	-	IC50 values vary
Celecoxib	COX-2 Enzyme Activity	-	Potent and selective inhibitor

Table 2: In Vivo Anti-Inflammatory Efficacy

Compound	Model	Species	Dose	% Inhibition of Edema
(R)-Dihydrolipoic acid	Carrageenan-induced paw edema	Rat	Data not available	Data not available
Indomethacin	Carrageenan-induced paw edema	Rat	5-10 mg/kg	Significant inhibition
Ibuprofen	Carrageenan-induced paw edema	Rat	100-200 mg/kg	Significant inhibition

Note: While metabolites of dihydrolipoic acid have shown efficacy in this model, specific data for the (R)-isomer is needed for a direct comparison.

Key Signaling Pathways in Inflammation Modulated by (R)-Dihydrolipoic Acid

(R)-Dihydrolipoic acid exerts its anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory cascade.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, including those for cytokines and enzymes like iNOS and COX-2. DHLA has been shown to inhibit the activation of NF-κB.

NF-κB signaling pathway and the inhibitory action of (R)-Dihydrolipoic acid.

ERK/Nrf2/HO-1 Signaling Pathway

The ERK/Nrf2/HO-1 pathway is a crucial cellular defense mechanism against oxidative stress and inflammation. (R)-DHLA can activate this pathway, leading to the expression of antioxidant and anti-inflammatory genes.

Activation of the ERK/Nrf2/HO-1 pathway by (R)-Dihydrolipoic acid.

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of anti-inflammatory properties are provided below.

In Vitro Assay: Inhibition of Nitric Oxide Production in RAW 264.7 Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Workflow:

Workflow for the in vitro nitric oxide inhibition assay.

Methodology:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO2 humidified atmosphere.

• Plating: Cells are seeded into 96-well plates at a density of 1 x 10^5 cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of (R)-Dihydrolipoic acid or a reference inhibitor (e.g., L-NAME).

• Stimulation: After a pre-incubation period (e.g., 1 hour), cells are stimulated with lipopolysaccharide (LPS; 1 µg/mL) to induce inflammation and NO production. A set of wells without LPS stimulation serves as a negative control.

• Incubation: The plates are incubated for 24 hours.

• Nitrite Measurement: The concentration of nitrite, a stable product of NO, in the culture supernatant is determined using the Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Data Analysis: The absorbance is measured at 540 nm using a microplate reader. The percentage of NO inhibition is calculated by comparing the absorbance of the treated wells to the LPS-stimulated control wells.

In Vivo Assay: Carrageenan-Induced Paw Edema in Rats

This is a standard and widely used model to evaluate the acute anti-inflammatory activity of compounds.

Workflow:

A Comparative Analysis of Gene Expression Changes Induced by (R)-DHLA and Other Key Antioxidants

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of the Transcriptomic Impact of (R)-DHLA, N-Acetylcysteine (NAC), Ascorbic Acid (Vitamin C), and α-Tocopherol (Vitamin E).

In the intricate landscape of cellular homeostasis, antioxidants play a pivotal role in mitigating oxidative stress, a key contributor to a myriad of pathological conditions. While the free-radical scavenging properties of these molecules are well-documented, their influence on gene expression is a burgeoning area of research with significant therapeutic implications. This guide provides a comparative analysis of the gene expression changes induced by (R)-dihydrolipoic acid ((R)-DHLA), a potent antioxidant and the reduced form of (R)-alpha-lipoic acid, alongside three other widely studied antioxidants: N-acetylcysteine (NAC), ascorbic acid (Vitamin C), and α-tocopherol (Vitamin E).

This document summarizes available quantitative data, details experimental methodologies for transcriptomic analysis, and visualizes the key signaling pathways modulated by these compounds. The aim is to offer an objective resource to aid researchers in understanding the nuanced molecular impacts of these antioxidants and to inform future drug development strategies.

Comparative Gene Expression Data

The following tables summarize the gene expression changes reported in various studies for each antioxidant. It is crucial to note that the experimental conditions, including cell types, antioxidant concentrations, and treatment durations, vary across these studies. Therefore, a direct quantitative comparison of fold changes between different antioxidants should be approached with caution. The data presented here is intended to provide an overview of the types of genes and pathways modulated by each compound.

Disclaimer: No direct comparative transcriptomic studies for (R)-DHLA alongside NAC, Ascorbic Acid, and α-Tocopherol in the same experimental system were identified in the public domain at the time of this review. The following tables are compiled from individual studies on each antioxidant.

Table 1: Gene Expression Changes Induced by Alpha-Lipoic Acid (ALA) / Dihydrolipoic Acid (DHLA)

Gene	Fold Change	Cell Type	Treatment Conditions	Reference
c-fos	Suppressed	Human Jurkat T cells	0.2 mM DHLA	[1]
G6PD	Suppressed	Sheep Rumen Epithelial Tissue	600 mg/kg α-LA	[2]
HK2	Promoted	Sheep Rumen Epithelial Tissue	600 mg/kg α-LA	[2]

Table 2: Gene Expression Changes Induced by N-Acetylcysteine (NAC)

Gene	Fold Change (Upregulated)	Fold Change (Downregulated)	Cell Type	Treatment Conditions	Reference
Various	51 genes	71 genes	Goat Ovarian Granulosa Cells	200 μM NAC for 48h	[3]

Note: The referenced study identified 122 differentially expressed genes but did not list all of them with their corresponding fold changes in the abstract.

Table 3: Gene Expression Changes Induced by Ascorbic Acid (Vitamin C)

Gene/Pathway	Observation	Organism/Cell Type	Treatment Conditions	Reference
AsA Metabolism Genes	Dynamic changes during fruit development	Mango Pulp	Not Applicable	[4]
AsA Metabolism Genes	Differential expression in juice vs. leaves	Orange	Not Applicable	[5]
NRF2	Overexpression	Not specified	~80, 90, 100 µM	[6]

Table 4: Gene Expression Changes Induced by α-Tocopherol (Vitamin E)

Gene/Pathway	Observation	Cell Type/Organism	Treatment Conditions	Reference
Multiple Genes	910 induced (>2-fold), 273 repressed (>1.5-fold)	Bovine Kidney Epithelial Cells	Not specified	[7]
Age-related genes	Altered expression	B6/C3H F1 mice heart and brain	α- and γ-tocopherol supplemented diet	[8]
TP53	Downregulated (1.5-fold)	Healthy older adults (males)	α-tocopherol supplementation for 6 months	[9]

Experimental Protocols

Reproducibility is paramount in scientific research. The following section outlines a generalized, detailed methodology for conducting a comparative transcriptomic analysis of antioxidants using RNA sequencing (RNA-seq). This protocol is a composite based on best practices and methodologies reported in the literature.[10][11][12][13]

Experimental Protocol: Comparative RNA-Seq Analysis of Antioxidant-Treated Human Cells

1. Cell Culture and Treatment:

• Cell Line: Select a human cell line relevant to the research question (e.g., HepG2 for liver-related studies, SH-SY5Y for neuroprotection, HUVECs for endothelial function).

• Culture Conditions: Culture cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Seed cells in 6-well plates at a density that allows for approximately 70-80% confluency at the time of treatment.

• Antioxidant Treatment:

  • Prepare stock solutions of (R)-DHLA, N-acetylcysteine, Ascorbic Acid, and α-Tocopherol in an appropriate solvent (e.g., DMSO, sterile water).

  • On the day of the experiment, dilute the stock solutions in a serum-free medium to the desired final concentrations. A dose-response experiment is recommended to determine the optimal non-toxic concentration for each antioxidant.

  • Remove the culture medium from the cells, wash with PBS, and add the medium containing the respective antioxidants or vehicle control (e.g., DMSO).

  • Incubate the cells for a predetermined time (e.g., 6, 12, or 24 hours). A time-course experiment can provide insights into the dynamics of gene expression changes.

• Biological Replicates: Perform each treatment and control in at least three independent biological replicates.

2. RNA Extraction and Quality Control:

• RNA Isolation: At the end of the treatment period, aspirate the medium and lyse the cells directly in the well using a lysis buffer (e.g., from a Qiagen RNeasy Kit or TRIzol reagent).

• Extraction: Isolate total RNA according to the manufacturer's protocol. Include an on-column DNase digestion step to remove any contaminating genomic DNA.

• RNA Quantification: Quantify the RNA concentration using a spectrophotometer (e.g., NanoDrop).

• RNA Integrity: Assess the RNA integrity using an Agilent Bioanalyzer or similar instrument. An RNA Integrity Number (RIN) of ≥ 8 is recommended for high-quality RNA-seq data.

3. RNA-Seq Library Preparation and Sequencing:

• Library Preparation:

  • Start with 1 µg of total RNA per sample.

  • Perform poly(A) mRNA selection using oligo(dT) magnetic beads to enrich for messenger RNA.

  • Fragment the enriched mRNA to an appropriate size (e.g., ~200-300 bp).

  • Synthesize first-strand cDNA using reverse transcriptase and random hexamer primers, followed by second-strand cDNA synthesis.

  • Perform end-repair, A-tailing, and ligation of sequencing adapters.

  • Amplify the library by PCR to enrich for adapter-ligated fragments.

• Library Quality Control: Assess the quality and size distribution of the prepared libraries using a Bioanalyzer. Quantify the libraries using qPCR.

• Sequencing: Pool the libraries and perform sequencing on an Illumina platform (e.g., NovaSeq 6000) to a desired read depth (e.g., 20-30 million reads per sample for differential gene expression analysis).

4. Bioinformatic Analysis:

• Quality Control of Raw Reads: Use tools like FastQC to assess the quality of the raw sequencing reads.

• Read Trimming: Trim adapter sequences and low-quality bases from the reads using tools like Trimmomatic or Cutadapt.

• Alignment: Align the trimmed reads to the human reference genome (e.g., GRCh38) using a splice-aware aligner such as STAR or HISAT2.

• Quantification: Count the number of reads mapping to each gene using tools like featureCounts or HTSeq.

• Differential Gene Expression Analysis:

  • Use R packages such as DESeq2 or edgeR to normalize the read counts and perform differential gene expression analysis between the antioxidant-treated groups and the vehicle control group.

  • Identify differentially expressed genes (DEGs) based on a significance threshold (e.g., adjusted p-value < 0.05) and a fold change cutoff (e.g., |log2(FoldChange)| > 1).

• Functional Enrichment Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis (e.g., KEGG, Reactome) on the lists of DEGs using tools like DAVID, Metascape, or g:Profiler to identify the biological processes and pathways affected by each antioxidant.

Signaling Pathway Visualizations

Antioxidants exert their effects on gene expression by modulating key signaling pathways. The Nrf2 and NF-κB pathways are two of the most critical pathways in the cellular response to oxidative stress and inflammation. The following diagrams, generated using the DOT language, illustrate these pathways and the putative points of intervention by the antioxidants discussed.

Nrf2 Signaling Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a primary regulator of the antioxidant response. Under basal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Upon exposure to oxidative stress, Nrf2 is released from Keap1, translocates to the nucleus, and activates the transcription of antioxidant and cytoprotective genes.

Caption: The Nrf2 signaling pathway and potential modulation by antioxidants.

NF-κB Signaling Pathway

The NF-κB (Nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a central regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by IκB proteins. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of inflammatory genes.

Caption: The NF-κB signaling pathway and its inhibition by certain antioxidants.

Conclusion

The transcriptomic effects of antioxidants are complex and context-dependent. While all four compounds discussed—(R)-DHLA, N-acetylcysteine, ascorbic acid, and α-tocopherol—are known for their ability to combat oxidative stress, their impact on gene expression is distinct. The available data suggests that these antioxidants modulate key signaling pathways, including the Nrf2 and NF-κB pathways, leading to changes in the expression of a wide array of genes involved in cellular defense, inflammation, and metabolism.

The lack of direct comparative studies highlights a significant gap in our understanding of the relative potency and specific molecular signatures of these antioxidants. Future research employing standardized experimental designs and multi-omics approaches will be crucial to fully elucidate the therapeutic potential of these compounds and to guide the development of targeted antioxidant therapies. This guide serves as a foundational resource to stimulate further investigation into the intricate interplay between antioxidants and the cellular transcriptome.

References

• 1. Transcriptome analysis of human dermal fibroblasts following red light phototherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Home - GEO Profiles - NCBI [ncbi.nlm.nih.gov]
• 3. Effects of N-Acetylcysteine on the Proliferation, Hormone Secretion Level, and Gene Expression Profiles of Goat Ovarian Granulosa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A Transcriptional Analysis of the Genes Involved in the Ascorbic Acid Pathways Based on a Comparison of the Juice and Leaves of Navel and Anthocyanin-Rich Sweet Orange Varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. Alpha-Tocopherol Modulates Transcriptional Activities that Affect Essential Biological Processes in Bovine Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential effect of α- and γ-tocopherol supplementation in age-related transcriptional alterations in heart and brain of B6/C3H F1 mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparing the effects of vitamin E tocotrienol-rich fraction supplementation and α-tocopherol supplementation on gene expression in healthy older adults - PMC [pmc.ncbi.nlm.nih.gov]
• 10. RNA-Seq: Basics, Applications & Protocol Explained | Technology Networks [technologynetworks.com]
• 11. Protocol for RNA-seq library preparation starting from a rare muscle stem cell population or a limited number of mouse embryonic stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bio-rad.com [bio-rad.com]
• 13. RNA-Seq tutorial – BCH709 Introduction to Bioinformatics [bch709.plantgenomicslab.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (R)-Dihydrolipoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (R)-Dihydrolipoic acid, ensuring the well-being of laboratory personnel and the integrity of research. Adherence to these protocols is essential for minimizing risks associated with this chemical.

(R)-Dihydrolipoic acid is classified with GHS warnings for causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335)[1][2]. It is harmful if swallowed[3][4]. Therefore, strict adherence to personal protective equipment (PPE) guidelines is mandatory.

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the required PPE for handling (R)-Dihydrolipoic acid in various laboratory scenarios.

Scenario	Required Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	- Gloves: Nitrile gloves. Inspect for tears or holes before use. - Eye Protection: Safety glasses with side shields. - Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid dust inhalation. - Lab Coat: Standard laboratory coat.
Dissolving and Solution Preparation	- Gloves: Nitrile gloves. Consider double-gloving if splashes are likely. - Eye Protection: Chemical safety goggles. A face shield is recommended if there is a significant splash hazard[5]. - Respiratory Protection: Work in a chemical fume hood. - Lab Coat: Chemical-resistant lab coat or apron.
Conducting Reactions and Analysis	- Gloves: Nitrile gloves. - Eye Protection: Chemical safety goggles. - Respiratory Protection: Ensure work is performed in a properly functioning chemical fume hood. - Lab Coat: Chemical-resistant lab coat.
Large-Scale Operations (>10g)	- Gloves: Heavy-duty nitrile or butyl rubber gloves. - Eye Protection: Chemical safety goggles and a full-face shield. - Respiratory Protection: A NIOSH-approved respirator may be necessary depending on the scale and ventilation. - Protective Clothing: Chemical-resistant suit or apron over a lab coat.

Standard Operating Procedure for Handling (R)-Dihydrolipoic Acid

1. Pre-Handling Preparations:

• Consult the Safety Data Sheet (SDS) for (R)-Dihydrolipoic acid[2][3][4][6].
• Ensure a chemical fume hood is available and functioning correctly.
• Locate the nearest eyewash station and safety shower.
• Assemble all necessary PPE as outlined in the table above.
• Prepare a designated waste container for (R)-Dihydrolipoic acid waste.

2. Handling the Chemical:

• Don the appropriate PPE before entering the designated handling area.
• Perform all manipulations of (R)-Dihydrolipoic acid, especially weighing and transferring, within a chemical fume hood to minimize inhalation exposure[2].
• Avoid direct contact with skin, eyes, and clothing[7].
• Use a spatula or other appropriate tools for transferring the solid material.
• When dissolving, add the solid to the solvent slowly to avoid splashing.
• Keep containers of (R)-Dihydrolipoic acid tightly closed when not in use[2].

3. Post-Handling Procedures:

• Thoroughly clean the work area after handling is complete.
• Decontaminate any equipment that came into contact with the chemical.
• Remove PPE in the correct order to avoid cross-contamination.
• Wash hands thoroughly with soap and water after removing gloves[2].

Emergency Procedures

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and seek medical attention if irritation persists[2][4].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention[2][6].

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention[2].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[2][4].

Disposal Plan

• All waste containing (R)-Dihydrolipoic acid, including contaminated lab supplies (e.g., gloves, weighing paper, pipette tips), must be disposed of as hazardous waste.

• Collect waste in a clearly labeled, sealed container.

• Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the drain or in regular trash[2][3].

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when working with (R)-Dihydrolipoic acid.

Caption: PPE selection workflow for (R)-Dihydrolipoic acid.

References

• 1. (R)-Dihydrolipoic acid | C8H16O2S2 | CID 9834298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bio.vu.nl [bio.vu.nl]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. osha.gov [osha.gov]
• 6. DIHYDROLIPOIC ACID - Safety Data Sheet [chemicalbook.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]